1-Cyclopentyl-4-nitrosopiperazine-d9

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Cyclopentyl-4-nitrosopiperazine-d9

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Cyclopentyl-4-nitrosopiperazine-d9, a deuterated analog of the nitrosamine (B1359907) impurity 1-cyclopentyl-4-nitrosopiperazine (B1601858) (CPNP). CPNP has been identified as a potential impurity in certain pharmaceutical products, such as the anti-tuberculosis drug rifapentine.[1][2][3] This guide details the chemical properties, synthesis, and primary application of 1-Cyclopentyl-4-nitrosopiperazine-d9 as an internal standard in analytical methodologies for the precise quantification of CPNP. Detailed experimental protocols for its use in liquid chromatography-mass spectrometry (LC-MS/MS) are provided, along with a summary of relevant quantitative data. This document serves as a critical resource for researchers and professionals involved in pharmaceutical quality control, analytical development, and drug safety assessment.

Introduction

The emergence of nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and the pharmaceutical industry worldwide. These compounds are classified as probable human carcinogens, necessitating their stringent control at trace levels in drug substances and products.[4] 1-Cyclopentyl-4-nitrosopiperazine (CPNP) is a nitrosamine impurity that can form during the manufacturing process of certain active pharmaceutical ingredients (APIs), such as rifapentine.[1][3]

Accurate and precise quantification of such impurities is paramount for ensuring patient safety and regulatory compliance. Isotope dilution mass spectrometry, which employs stable isotope-labeled internal standards, is the gold standard for this purpose. 1-Cyclopentyl-4-nitrosopiperazine-d9 is the deuterated analog of CPNP and serves as an ideal internal standard for its analysis. Its near-identical chemical and physical properties to the non-labeled analyte ensure that it behaves similarly during sample preparation and analysis, thereby compensating for variations and matrix effects.[4][5] This guide provides an in-depth look at the technical aspects of 1-Cyclopentyl-4-nitrosopiperazine-d9.

Chemical Properties and Identification

A summary of the key chemical properties of 1-Cyclopentyl-4-nitrosopiperazine-d9 is presented below.

Property	Value	Reference
Chemical Name	1-Cyclopentyl-4-nitrosopiperazine-d9	N/A
Synonyms	1-nitroso-4-(1,2,2,3,3,4,4,5,5-nonadeuteriocyclopentyl)piperazine	N/A
Molecular Formula	C₉H₈D₉N₃O	N/A
Molecular Weight	192.31 g/mol	N/A
Appearance	Neat	N/A
CAS Number (Non-deuterated)	61379-66-6	[6]

Synthesis and Formation

Synthesis of 1-Cyclopentylpiperazine-d9 (Precursor)

The non-deuterated precursor, 1-cyclopentylpiperazine (B42781), can be synthesized via the catalytic reductive amination of cyclopentanone (B42830) with piperazine (B1678402).[7] For the deuterated analog, a similar approach would be employed using a deuterated source.

Reaction:

Figure 1: General synthesis of the deuterated precursor.

Nitrosation of 1-Cyclopentylpiperazine-d9

The final step is the nitrosation of the deuterated precursor. This is typically achieved by reacting the secondary amine with a nitrosating agent, such as sodium nitrite, under acidic conditions.[8][9]

Reaction:

Figure 2: Nitrosation of the deuterated precursor.

Application in Analytical Methodology

The primary application of 1-Cyclopentyl-4-nitrosopiperazine-d9 is as an internal standard for the quantification of CPNP in pharmaceutical samples using LC-MS/MS.[4]

Principle of Isotope Dilution Mass Spectrometry

A known amount of the deuterated internal standard is added to the sample at the beginning of the analytical workflow. The internal standard co-elutes with the analyte and experiences the same extraction inefficiencies and matrix effects. The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the analyte peak area to the internal standard peak area, accurate quantification can be achieved.

Figure 3: Analytical workflow using a deuterated internal standard.

Experimental Protocol: LC-MS/MS Analysis of CPNP

The following is a general protocol for the analysis of CPNP in a drug product using 1-Cyclopentyl-4-nitrosopiperazine-d9 as an internal standard. This protocol is based on methods developed for the analysis of nitrosamine impurities in pharmaceuticals.[10][11][12]

4.2.1. Reagents and Materials

• 1-Cyclopentyl-4-nitrosopiperazine (CPNP) reference standard

• 1-Cyclopentyl-4-nitrosopiperazine-d9 internal standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

• Drug product for analysis

4.2.2. Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of CPNP and 1-Cyclopentyl-4-nitrosopiperazine-d9 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the CPNP stock solution with a suitable solvent (e.g., methanol/water). Spike each working standard with the internal standard to a final concentration (e.g., 50 ng/mL).

• Sample Preparation:

  • Accurately weigh a portion of the powdered drug product.

  • Add a known volume of extraction solvent containing the internal standard (1-Cyclopentyl-4-nitrosopiperazine-d9).

  • Vortex and sonicate to ensure complete extraction of the analyte.

  • Centrifuge the sample to pelletize excipients.

  • Filter the supernatant into an autosampler vial for LC-MS/MS analysis.

4.2.3. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A suitable gradient program to achieve separation of the analyte from matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both CPNP and 1-Cyclopentyl-4-nitrosopiperazine-d9.

Quantitative Data

The following table summarizes typical method validation parameters for the quantification of CPNP using an LC-MS method, based on data from the FDA for a similar analysis.[10]

Parameter	Typical Value
Limit of Detection (LOD)	0.1 ng/mL (0.003 ppm)
Limit of Quantification (LOQ)	0.5 ng/mL (0.017 ppm)
Linearity (Range)	0.5 - 200 ng/mL (0.017 - 6.67 ppm)
Correlation Coefficient (r²)	> 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Conclusion

1-Cyclopentyl-4-nitrosopiperazine-d9 is an indispensable tool for the accurate and reliable quantification of the nitrosamine impurity CPNP in pharmaceutical products. Its use as an internal standard in isotope dilution mass spectrometry allows for the mitigation of matrix effects and other sources of analytical variability, ensuring data of the highest quality for regulatory submissions and patient safety assessments. This guide provides a foundational understanding of the synthesis, properties, and application of this critical analytical standard for professionals in the pharmaceutical sciences.

References

• 1. Nitrosamine concerns for Rifapentine - IMPAACT4TB [impaact4tb.org]
• 2. FDA Updates and Press Announcements on Nitrosamines in Rifampin and Rifapentine | FDA [fda.gov]
• 3. treatmentactiongroup.org [treatmentactiongroup.org]
• 4. 👨‍💻 Quantitation of MNP & CPNP in Rifampin and Rifapentine by LC-MS/MS - Analytical Methods Hub - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. clearsynth.com [clearsynth.com]
• 7. JPS61158973A - Production of 1-cyclopentylpiperazine - Google Patents [patents.google.com]
• 8. Nitrosation of piperazine in the stomach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. fda.gov.tw [fda.gov.tw]
• 12. Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicompo… [ouci.dntb.gov.ua]

1-Cyclopentyl-4-nitrosopiperazine-d9 chemical structure and properties.

This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of 1-Cyclopentyl-4-nitrosopiperazine-d9. The document is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental protocols, and pathway visualizations to support advanced research and analytical applications.

Chemical Structure and Properties

1-Cyclopentyl-4-nitrosopiperazine-d9 is the deuterated analog of 1-Cyclopentyl-4-nitrosopiperazine (CPNP). The nine deuterium (B1214612) atoms are located on the cyclopentyl ring, making it an ideal internal standard for mass spectrometry-based quantification of CPNP.

Chemical Structure:

• IUPAC Name: 1-nitroso-4-(1,2,2,3,3,4,4,5,5-nonadeuteriocyclopentyl)piperazine

• SMILES: [2H]C1([2H])C([2H])([2H])C([2H])([2H])C([2H])(N2CCN(N=O)CC2)C1([2H])[2H]

The molecular structure consists of a piperazine (B1678402) ring substituted with a nitroso group at one nitrogen and a deuterated cyclopentyl group at the other.

Physicochemical Properties

The following tables summarize the key physicochemical properties of 1-Cyclopentyl-4-nitrosopiperazine-d9 and its non-deuterated counterpart.

Table 1: Properties of 1-Cyclopentyl-4-nitrosopiperazine-d9

Property	Value
Molecular Formula	C₉D₉H₈N₃O
Molecular Weight	192.31 g/mol
Physical Form	Neat
Storage Conditions	Refrigerator (2-8°C)

Table 2: Properties of 1-Cyclopentyl-4-nitrosopiperazine (Non-deuterated)

Property	Value
Molecular Formula	C₉H₁₇N₃O
Molecular Weight	183.25 g/mol
CAS Number	61379-66-6
Appearance	Colorless to Yellow to Orange clear liquid
Solubility	Soluble in DMSO and Methanol.[1]
Purity (by HPLC)	>95%

Synthesis and Formulation

1-Cyclopentyl-4-nitrosopiperazine is synthesized from its precursor, 1-cyclopentylpiperazine (B42781), through a nitrosation reaction. The deuterated analog is synthesized using the deuterated precursor.

Generalized Synthesis of 1-Cyclopentylpiperazine

The precursor, 1-cyclopentylpiperazine, can be synthesized via a catalytic hydrogen reduction reaction of piperazine and cyclopentanone.[2]

Reaction Scheme: Piperazine + Cyclopentanone --(Hydrogenation Catalyst, H₂)--> 1-Cyclopentylpiperazine

Generalized Nitrosation to Form 1-Cyclopentyl-4-nitrosopiperazine

The formation of the final compound involves the reaction of 1-cyclopentylpiperazine with a nitrosating agent, typically under acidic conditions.[3] This is a common pathway for the formation of N-nitrosamine impurities.[3]

Reaction Scheme: 1-Cyclopentylpiperazine + Nitrosating Agent (e.g., NaNO₂) --(Acidic Conditions)--> 1-Cyclopentyl-4-nitrosopiperazine

Caption: Generalized synthesis of 1-Cyclopentyl-4-nitrosopiperazine.

Biological Significance and Metabolism

1-Cyclopentyl-4-nitrosopiperazine is recognized as a nitrosamine (B1359907) drug substance-related impurity (NDSRI) and has been identified in antimicrobial agents like rifapentine (B610483).[3] Nitrosamines are a class of compounds that are often considered probable or possible human carcinogens.[4] 1-Cyclopentyl-4-nitrosopiperazine is classified as a Group 2B agent by the International Agency for Research on Cancer (IARC), indicating it is possibly carcinogenic to humans.[3]

Metabolic Bioactivation

The bioactivation of nitrosamines is a critical step in their potential carcinogenicity. This process is primarily mediated by Cytochrome P450 (CYP) enzymes in the liver.[3] The proposed metabolic pathway involves the α-hydroxylation of the carbon atom adjacent to the nitroso group on the piperazine ring.[3] This unstable intermediate can then lead to the formation of reactive species that can interact with cellular macromolecules, including DNA.

Caption: Proposed metabolic bioactivation of 1-Cyclopentyl-4-nitrosopiperazine.

Experimental Protocols

Quantification of 1-Cyclopentyl-4-nitrosopiperazine in Rifapentine by LC-MS/MS

The following is a detailed experimental protocol for the quantification of 1-Cyclopentyl-4-nitrosopiperazine (CPNP) in rifapentine drug substance and product, as developed by the FDA.[5] 1-Cyclopentyl-4-nitrosopiperazine-d9 serves as the internal standard in this method to mitigate matrix effects and improve accuracy.[6]

Objective: To accurately quantify CPNP in rifapentine samples using a validated LC-MS/MS method.

Materials and Equipment:

• Reagents: Methanol (LC/MS grade), Water (LC/MS grade), 1-Cyclopentyl-4-nitrosopiperazine reference standard, 1-Cyclopentyl-4-nitrosopiperazine-d9 internal standard.

• Instrumentation: HPLC or UHPLC system with a temperature-controlled autosampler and column compartment, coupled to a high-resolution mass spectrometer (e.g., Q ExactiveTM hybrid quadrupole-orbitrap).

• HPLC Column: Ace Ultracore SuperPhenylHexyl, 2.5 µm, 90 Å, 50 x 4.6 mm, or equivalent.[5]

Procedure:

• Standard Preparation: Prepare a stock solution of the CPNP reference standard and the d9-internal standard in methanol. Create a series of calibration standards by diluting the stock solution.

• Sample Preparation:

  • Accurately weigh the rifapentine drug substance or product.

  • Dissolve the sample in methanol.

  • Spike the sample with a known concentration of the d9-internal standard.

  • Vortex and sonicate to ensure complete dissolution.

  • Centrifuge the sample to pellet any undissolved excipients.

  • Filter the supernatant before injection.

• LC-MS/MS Analysis:

  • Inject the prepared standards and samples into the LC-MS/MS system.

  • Separate the analyte from the drug substance using a reverse-phase gradient.

  • Detect the analyte and internal standard using the mass spectrometer in a suitable ionization mode (e.g., ESI+) and monitor the specific m/z of the fragment ions.

• Quantification:

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of CPNP in the samples by comparing their peak area ratios to the calibration curve.[5]

Caption: Workflow for the quantification of CPNP in pharmaceutical samples.

Conclusion

1-Cyclopentyl-4-nitrosopiperazine-d9 is a critical analytical tool for the sensitive and accurate quantification of its non-deuterated analog, a potentially carcinogenic impurity in pharmaceutical products. Understanding its chemical properties, synthesis, and the analytical methods for its use is essential for ensuring drug safety and quality in the pharmaceutical industry. The information and protocols provided in this guide are intended to support researchers and professionals in their efforts to monitor and control such impurities.

References

• 1. synchemia.com [synchemia.com]
• 2. JPS61158973A - Production of 1-cyclopentylpiperazine - Google Patents [patents.google.com]
• 3. 1-Cyclopentyl-4-nitrosopiperazine|CAS 61379-66-6 [benchchem.com]
• 4. ajpaonline.com [ajpaonline.com]
• 5. fda.gov [fda.gov]
• 6. 👨‍💻 Quantitation of MNP & CPNP in Rifampin and Rifapentine by LC-MS/MS - Analytical Methods Hub - Nitrosamines Exchange [nitrosamines.usp.org]

The Gold Standard: A Technical Guide to the Role of Deuterium-Labeled Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, the pursuit of accuracy and precision is paramount. This in-depth technical guide explores the core principles, practical applications, and critical considerations for the use of deuterium-labeled internal standards in mass spectrometry-based bioanalysis. For professionals in drug development and various scientific research fields, a comprehensive understanding of these tools is not just beneficial, but essential for generating robust and reliable data.

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative mass spectrometry, with deuterium-labeled compounds being a prevalent choice due to their cost-effectiveness and the relative ease of synthesis.[1] These standards are chemically identical to the analyte of interest, with the only difference being the substitution of one or more hydrogen atoms with their heavier isotope, deuterium (B1214612).[1] This subtle yet significant modification allows the internal standard to mimic the analyte's behavior throughout the analytical workflow, from sample preparation to detection, thereby correcting for a multitude of potential errors.[2]

Core Principles and Advantages

The foundational principle behind using a deuterium-labeled internal standard is isotope dilution mass spectrometry (IDMS).[3] A known quantity of the SIL internal standard is added to the sample at the earliest stage of preparation.[3] Because the analyte and the internal standard are chemically identical, they exhibit nearly the same physicochemical properties.[4] This ensures they behave similarly during extraction, chromatography, and ionization.[5] Consequently, any loss of the analyte during sample processing or fluctuations in instrument response will be mirrored by the deuterium-labeled standard.[6]

The mass spectrometer can readily distinguish between the analyte and the SIL-IS due to their mass difference.[3] Therefore, the ratio of the analyte's signal to the internal standard's signal remains constant, allowing for highly accurate and precise quantification of the analyte.[3]

The primary advantages of using deuterium-labeled internal standards include:

• Enhanced Quantitative Accuracy: Deuterated analogs co-elute with analytes, which helps to minimize signal distortion and provides the most accurate correction for matrix effects.[4][7]

• Improved Reproducibility: By normalizing for variations in sample preparation, injection volume, and instrument response, these standards lead to consistent ionization efficiency across multiple analytical runs.[7][8]

• Correction for Matrix Effects: Matrix effects, the suppression or enhancement of the analyte signal by co-eluting compounds from the biological matrix, are a significant source of imprecision.[9] Deuterated standards co-elute with the analyte and experience the same matrix effects, providing effective compensation.[4]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is recognized and recommended by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for bioanalytical method validation.[7][8]

Data Presentation: Quantitative Performance

The empirical evidence supporting the superiority of deuterium-labeled internal standards is compelling. The following tables summarize key performance metrics from various studies, illustrating the enhanced accuracy and precision achieved with their use compared to structural analog internal standards or methods without an internal standard.

Table 1: Comparison of Bioanalytical Method Performance with Different Internal Standard Strategies

Analyte	Internal Standard Type	Precision (%CV)	Accuracy (%Bias)	Reference
Sirolimus	Deuterated (SIR-d3)	2.7% - 5.7%	Not specified	[5]
Sirolimus	Structural Analog (DMR)	7.6% - 9.7%	Results were higher than with SIR-d3	[5]
Kahalalide F	Deuterated	Significantly lower variance (p=0.02)	100.3%	[3]
Kahalalide F	Structural Analog	Higher variance	96.8%	[3]
Venetoclax	Deuterated (VXD8)	Intra-day: 5.7% - 7.7%, Inter-day: 5.95% - 8.5%	Intra-day: 96.3% - 98.7%, Inter-day: 98% - 100.4%	[10]

Table 2: Performance of Deuterated Internal Standards in Various Applications

Application	Analyte	Matrix	Key Finding	Reference
Immunosuppressant Monitoring	Sirolimus	Whole Blood	Deuterated IS provided consistently lower interpatient CV.	[5]
Anticancer Drug Analysis	Kahalalide F	Not specified	Implementation of deuterated IS significantly improved precision and accuracy.	[3]
Pesticide and Mycotoxin Analysis	59 Pesticides, 5 Mycotoxins	Cannabis Matrices	Deuterated analogs resolved issues of quantitative accuracy in differing complex matrices.	[11]
Vitamin D Metabolite Measurement	25(OH)D3, 25(OH)D3-23,26-lactone, 1,25(OH)2D3-23,26-lactone	Human Serum	Deuterium-labeled standards were successfully applied for the first-time quantification of 1,25(OH)2D3-23,26-lactone.	[12]

Mandatory Visualization

Experimental Protocols

Rigorous and well-documented experimental protocols are crucial for obtaining reliable and reproducible results. The following are detailed methodologies for key experiments in a typical bioanalytical workflow using a deuterium-labeled internal standard.

Protocol 1: Sample Preparation by Protein Precipitation

This protocol is a rapid and straightforward method for removing the majority of proteins from a plasma or serum sample.[13]

Objective: To extract the analyte and the deuterium-labeled internal standard from a biological matrix by precipitating proteins.

Materials:

• Biological sample (e.g., human plasma)

• Deuterium-labeled internal standard working solution

• Precipitation solvent (e.g., cold acetonitrile (B52724) with 0.1% formic acid)

• Microcentrifuge tubes

• Pipettes

• Vortex mixer

• Refrigerated centrifuge

Procedure:

• Aliquoting: In a microcentrifuge tube, aliquot 100 µL of the biological sample.[2]

• Internal Standard Addition: Add a small, precise volume (e.g., 10-25 µL) of the deuterium-labeled internal standard working solution at a known concentration.[14]

• Vortexing: Briefly vortex the sample to ensure homogeneity.[14]

• Protein Precipitation: Add 300 µL of the cold precipitation solvent to the sample.

• Vortexing: Vortex the sample vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or an LC vial, avoiding the protein pellet.

• The sample is now ready for LC-MS/MS analysis.

Protocol 2: Sample Preparation by Solid-Phase Extraction (SPE)

This protocol provides a more thorough cleanup of the sample matrix, resulting in a cleaner extract and potentially reduced matrix effects.[15]

Objective: To isolate and concentrate the analyte and internal standard from a complex matrix using a solid-phase extraction cartridge.

Materials:

• Biological sample (e.g., urine)

• Deuterium-labeled internal standard working solution

• SPE cartridge (e.g., C18)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (e.g., 5% methanol (B129727) in water)

• Elution solvent (e.g., acetonitrile)

• SPE manifold or centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: Add a known amount of the deuterium-labeled internal standard to the sample and vortex.

• Conditioning: Condition the SPE cartridge by passing 1-2 column volumes of the conditioning solvent (e.g., methanol) through it.[15] Do not let the sorbent bed dry out.

• Equilibration: Equilibrate the cartridge by passing 1-2 column volumes of the equilibration solvent (e.g., water) through it.[15]

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (e.g., 0.5–1 mL/min) to ensure efficient binding of the analyte and internal standard.[15]

• Washing: Wash the cartridge with 1-3 mL of the wash solvent to remove interfering substances.[15]

• Elution: Elute the analyte and internal standard from the cartridge with a small volume of the elution solvent.[15]

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a solvent compatible with the LC-MS/MS mobile phase.[15]

Protocol 3: LC-MS/MS Data Acquisition and Processing

Objective: To separate, detect, and quantify the analyte and internal standard using liquid chromatography-tandem mass spectrometry.

Procedure:

• LC Separation: Inject the prepared sample onto an appropriate HPLC or UHPLC column. The chromatographic method should be optimized to ensure co-elution of the analyte and the deuterium-labeled internal standard.

• MS/MS Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.[2] At least two MRM transitions (a quantifier and a qualifier) should be monitored for both the analyte and the internal standard to ensure specificity.[2]

• Peak Integration: Integrate the chromatographic peaks for the quantifier ions of both the analyte and the internal standard.[16]

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard for each sample, calibrator, and quality control sample.[2]

• Calibration Curve Generation: Construct a calibration curve by plotting the analyte/IS peak area ratio against the known concentrations of the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.[16]

• Quantification: Determine the concentration of the analyte in unknown samples by interpolating their peak area ratios from the calibration curve.[16]

Challenges and Considerations

Despite their significant advantages, the use of deuterium-labeled internal standards is not without potential challenges:

• Isotopic Instability (Deuterium Exchange): Deuterium atoms located at exchangeable positions (e.g., on heteroatoms like oxygen or nitrogen, or on carbons adjacent to carbonyl groups) can exchange with protons from the solvent.[2] This can lead to a decrease in the internal standard signal and an artificial increase in the analyte signal.[2] To mitigate this, deuterium labels should be placed on stable, non-exchangeable positions of the molecule during synthesis.[2]

• Chromatographic Shift (Isotope Effect): The C-D bond is slightly shorter and stronger than the C-H bond, which can sometimes lead to a slight difference in retention time between the analyte and the deuterated internal standard, particularly with a high degree of deuteration.[2] If this shift is significant, the analyte and internal standard may experience different matrix effects, compromising the accuracy of quantification.[2]

• Cross-Contribution/Isotopic Impurity: The deuterium-labeled internal standard may contain a small percentage of the unlabeled analyte, and vice versa.[2] This can affect the accuracy of the measurement, especially at the lower limit of quantification.[2] It is crucial to use an internal standard with high isotopic purity (typically >98%).[5]

Conclusion

Deuterium-labeled internal standards are an indispensable tool in modern mass spectrometry, enabling the highest levels of accuracy and precision in quantitative analysis.[13] Their ability to closely mimic the behavior of the analyte throughout the entire analytical process makes them superior to other types of internal standards, particularly in complex biological matrices.[13] By effectively compensating for variability in sample preparation, instrument response, and matrix effects, they provide a robust foundation for reliable data generation in drug development, clinical research, and other scientific disciplines. A thorough understanding of the core principles, adherence to detailed experimental protocols, and awareness of potential challenges are essential for their successful implementation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. lcms.cz [lcms.cz]
• 12. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]
• 16. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis of 1-Cyclopentyl-4-nitrosopiperazine-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthetic pathway for 1-Cyclopentyl-4-nitrosopiperazine-d9, a deuterated isotopologue of 1-Cyclopentyl-4-nitrosopiperazine. This labeled compound is a valuable tool in pharmaceutical research, particularly in studies involving drug metabolism and pharmacokinetics (DMPK). The introduction of deuterium (B1214612) atoms can alter the metabolic fate of a compound, often leading to a longer half-life and modified metabolic profile, which are critical parameters in drug development.

This document outlines two primary strategies for the synthesis of the key deuterated intermediate, 1-cyclopentyl-d9-piperazine, followed by the final nitrosation step. Detailed experimental protocols, based on established chemical transformations, are provided.

Core Synthesis Strategy

The overall synthesis of 1-Cyclopentyl-4-nitrosopiperazine-d9 can be conceptually divided into two main stages:

• Synthesis of the Deuterated Intermediate: Preparation of 1-cyclopentyl-d9-piperazine.

• Nitrosation: Introduction of the nitroso group to form the final product.

Two viable pathways for the synthesis of the deuterated intermediate are presented below.

Pathway 1: Reductive Amination of Cyclopentanone-d8 (B1456821) with Piperazine (B1678402)

This pathway utilizes a commercially available or synthetically accessible deuterated ketone as the starting material for introducing the isotopic label.

Caption: Reductive Amination Pathway.

Experimental Protocol: Synthesis of 1-Cyclopentyl-d9-piperazine via Reductive Amination

• Imine Formation: In a round-bottom flask equipped with a Dean-Stark apparatus, a solution of cyclopentanone-d8 (1.0 eq) and piperazine (1.2 eq) in toluene (B28343) is refluxed for 4-6 hours. The formation of the imine intermediate can be monitored by the collection of water in the Dean-Stark trap.

• Solvent Removal: After completion of the reaction, the toluene is removed under reduced pressure.

• Reduction: The crude imine intermediate is dissolved in ethanol, and a catalytic amount of palladium on carbon (10% Pd/C, ~5 mol%) is added.

• Hydrogenation: The mixture is subjected to hydrogenation (H2 gas, 50 psi) at room temperature for 12-18 hours.

• Work-up: The catalyst is removed by filtration through a pad of Celite, and the solvent is evaporated in vacuo. The resulting crude product is purified by column chromatography (silica gel, dichloromethane/methanol gradient) to yield 1-cyclopentyl-d9-piperazine.

Pathway 2: Direct Alkylation of Piperazine with Cyclopentyl-d9 Bromide

This alternative pathway involves the direct formation of the C-N bond through nucleophilic substitution, using a commercially available deuterated alkyl halide. To control the selectivity of the reaction and minimize dialkylation, a mono-protected piperazine derivative is often used.

Caption: Direct Alkylation Pathway.

Experimental Protocol: Synthesis of 1-Cyclopentyl-d9-piperazine via Direct Alkylation

• Alkylation: To a solution of tert-butyl piperazine-1-carboxylate (1.0 eq) in acetonitrile, potassium carbonate (2.0 eq) and cyclopentyl-d9 bromide (1.1 eq) are added. The reaction mixture is heated to reflux and stirred for 24 hours.

• Work-up: The reaction mixture is cooled to room temperature, and the inorganic salts are removed by filtration. The solvent is evaporated under reduced pressure. The residue is dissolved in ethyl acetate (B1210297) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate (B86663) and concentrated in vacuo.

• Purification of Intermediate: The crude product, 1-(tert-butoxycarbonyl)-4-(cyclopentyl-d9)piperazine, is purified by column chromatography (silica gel, hexane/ethyl acetate gradient).

• Deprotection: The purified Boc-protected intermediate is dissolved in dichloromethane, and trifluoroacetic acid (TFA, 5.0 eq) is added dropwise at 0 °C. The reaction mixture is stirred at room temperature for 2 hours.

• Final Work-up: The solvent and excess TFA are removed under reduced pressure. The residue is dissolved in water and basified with a saturated solution of sodium bicarbonate. The aqueous layer is extracted with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate and concentrated to afford 1-cyclopentyl-d9-piperazine.

Final Step: Nitrosation of 1-Cyclopentyl-d9-piperazine

The final step in the synthesis is the nitrosation of the secondary amine of the piperazine ring. This is a well-established reaction, typically carried out using sodium nitrite (B80452) in an acidic medium.

Caption: Final Nitrosation Step.

Experimental Protocol: Synthesis of 1-Cyclopentyl-4-nitrosopiperazine-d9

• Reaction Setup: 1-Cyclopentyl-d9-piperazine (1.0 eq) is dissolved in a dilute aqueous solution of hydrochloric acid (e.g., 2 M HCl) and cooled to 0-5 °C in an ice bath.

• Nitrosating Agent Addition: A solution of sodium nitrite (1.1 eq) in water is added dropwise to the stirred reaction mixture, maintaining the temperature below 5 °C.

• Reaction Monitoring: The reaction is stirred at 0-5 °C for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, the mixture is neutralized with a saturated solution of sodium bicarbonate. The aqueous layer is extracted with ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield 1-Cyclopentyl-4-nitrosopiperazine-d9. Further purification, if necessary, can be achieved by column chromatography.

Quantitative Data Summary

The following table summarizes the key reactants and expected yields for the proposed synthetic pathways. Yields are estimates based on typical literature values for similar reactions and may vary depending on specific experimental conditions.

Step	Reactant 1	Reactant 2	Product	Typical Yield (%)
Pathway 1
Reductive Amination	Cyclopentanone-d8	Piperazine	1-Cyclopentyl-d9-piperazine	60-75
Pathway 2
Alkylation	tert-Butyl piperazine-1-carboxylate	Cyclopentyl-d9 bromide	1-(tert-butoxycarbonyl)-4-(cyclopentyl-d9)piperazine	70-85
Deprotection	1-(tert-butoxycarbonyl)-4-(cyclopentyl-d9)piperazine	Trifluoroacetic acid	1-Cyclopentyl-d9-piperazine	>95
Final Step
Nitrosation	1-Cyclopentyl-d9-piperazine	Sodium Nitrite / HCl	1-Cyclopentyl-4-nitrosopiperazine-d9	80-95

Conclusion

This technical guide outlines two robust and feasible synthetic routes for the preparation of 1-Cyclopentyl-4-nitrosopiperazine-d9. The choice between the reductive amination and direct alkylation pathways for the synthesis of the key deuterated intermediate will likely depend on the availability and cost of the respective deuterated starting materials. The final nitrosation step is a high-yielding and straightforward transformation. The provided experimental protocols offer a solid foundation for researchers to successfully synthesize this important isotopically labeled compound for its application in advanced pharmaceutical research and development.

1-Cyclopentyl-4-nitrosopiperazine-d9 CAS Number and molecular weight.

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Cyclopentyl-4-nitrosopiperazine-d9, a deuterated isotopologue of the nitrosamine (B1359907) impurity 1-Cyclopentyl-4-nitrosopiperazine (CPNP). CPNP has been identified as a significant impurity in the antituberculosis drug rifapentine (B610483), prompting rigorous analytical monitoring.[1][2][3][4] This document details the physicochemical properties, applications, and analytical methodologies related to 1-Cyclopentyl-4-nitrosopiperazine-d9. It is primarily intended for researchers and professionals involved in pharmaceutical quality control, drug metabolism, and toxicology studies. The guide includes a summary of its role as an internal standard, information on the metabolic activation of its non-deuterated analog, and representative experimental protocols.

Introduction

1-Cyclopentyl-4-nitrosopiperazine-d9 is a stable isotope-labeled compound essential for the accurate quantification of its non-labeled counterpart, CPNP.[5][6] CPNP is a nitrosamine impurity of concern that can form during the manufacturing or storage of certain pharmaceuticals, notably rifapentine.[3][4][7] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies like the U.S. Food and Drug Administration (FDA) have established stringent acceptable intake (AI) limits for these impurities in drug products.[4][7][8] The use of deuterated internal standards, such as 1-Cyclopentyl-4-nitrosopiperazine-d9, is a critical component of the highly sensitive analytical methods required to meet these regulatory standards.[9]

Physicochemical Properties

The key properties of 1-Cyclopentyl-4-nitrosopiperazine-d9 and its non-deuterated analog are summarized below for comparison.

Property	1-Cyclopentyl-4-nitrosopiperazine-d9	1-Cyclopentyl-4-nitrosopiperazine (CPNP)
CAS Number	61379-66-6 (Often referenced for the parent compound)	61379-66-6
Molecular Formula	C₉H₈D₉N₃O	C₉H₁₇N₃O
Molecular Weight	Approx. 192.31 g/mol	Approx. 183.26 g/mol
Synonyms	1-nitroso-4-(1,2,2,3,3,4,4,5,5-nonadeuteriocyclopentyl)piperazine	CPNP, N-Nitroso cyclopentylpiperazine
Appearance	Typically supplied as a solution or neat oil	Colorless to Yellow to Orange clear liquid
Storage Conditions	Store at 2-8°C, protected from light	Store at 2-8°C, protected from light

Applications in Research and Drug Development

The primary application of 1-Cyclopentyl-4-nitrosopiperazine-d9 is as an internal standard (ISTD) for the quantitative analysis of CPNP.[5][6] The principle of isotope dilution mass spectrometry, where a known amount of the labeled standard is added to a sample, allows for precise and accurate measurement by correcting for variations during sample preparation and analysis.[9]

Key applications include:

• Impurity Quantification: Used in validated LC-MS/MS or GC-MS/MS methods to quantify trace levels of CPNP in active pharmaceutical ingredients (APIs) and finished drug products.[5][9]

• Pharmacokinetic (PK) Studies: Can be used as a tracer to study the absorption, distribution, metabolism, and excretion (ADME) of CPNP. Deuteration can sometimes alter pharmacokinetic profiles, a phenomenon known as the "deuterium kinetic isotope effect," which is an area of active research.[6][10]

• Metabolic Research: Facilitates studies on the metabolic pathways of CPNP.[5]

Toxicology and Metabolic Activation of CPNP

While specific toxicological data for CPNP is limited, nitrosamines as a class are recognized as probable human carcinogens.[3][8] Their carcinogenicity is linked to metabolic activation, primarily by Cytochrome P450 (CYP) enzymes in the liver, such as CYP2E1 and CYP2A6.[11]

The activation process begins with α-hydroxylation, where a hydroxyl group is added to the carbon atom adjacent to the nitroso group. This intermediate is unstable and decomposes to form an electrophilic diazonium ion, which can then alkylate DNA, leading to mutations and potentially cancer.[8][11] Recent studies have confirmed that CPNP is mutagenic in the Ames test when subjected to metabolic activation.[12]

Metabolic activation pathway of CPNP.

Experimental Protocols

General Protocol for Quantification of CPNP in a Drug Substance using LC-MS/MS

This section outlines a representative workflow for the determination of CPNP in a drug substance using 1-Cyclopentyl-4-nitrosopiperazine-d9 as an internal standard. This protocol is a general guide and must be fully validated for the specific matrix and instrumentation used.

1. Materials and Reagents:

• 1-Cyclopentyl-4-nitrosopiperazine (CPNP) reference standard

• 1-Cyclopentyl-4-nitrosopiperazine-d9 (ISTD)

• Drug substance (e.g., Rifapentine)

• Methanol (B129727), Acetonitrile (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ultrapure water

2. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of CPNP and the d9-ISTD in methanol (e.g., at 1 mg/mL).

• Working Standard Solutions: Prepare a series of calibration standards by diluting the CPNP stock solution. Spike each standard with a fixed concentration of the d9-ISTD working solution.

• Sample Preparation: Accurately weigh the drug substance and dissolve it in a suitable solvent. Spike the sample with the same fixed concentration of the d9-ISTD working solution as used for the calibration standards.

3. LC-MS/MS Instrumentation and Conditions (Example):

• LC System: UPLC or HPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient to separate the analyte from the drug substance and matrix components.

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions: Monitor specific Multiple Reaction Monitoring (MRM) transitions for both the analyte (CPNP) and the internal standard (d9-CPNP). These must be optimized empirically.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
CPNP	[M+H]⁺	Fragment 1
CPNP	[M+H]⁺	Fragment 2
CPNP-d9	[M+H]⁺	Fragment 1 (shifted)
CPNP-d9	[M+H]⁺	Fragment 2 (shifted)

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio (CPNP / CPNP-d9) against the concentration of the CPNP standards.

• Determine the concentration of CPNP in the sample by interpolating its peak area ratio from the calibration curve.

General analytical workflow for CPNP.

Synthesis Outline

The synthesis of deuterated piperazine (B1678402) derivatives often involves the reduction of an appropriate amide or imide precursor using a deuterated reducing agent.[13][14] A plausible synthetic route for 1-Cyclopentyl-4-nitrosopiperazine-d9 would start with deuterated cyclopentanone.

Plausible synthesis of CPNP-d9.

Conclusion

1-Cyclopentyl-4-nitrosopiperazine-d9 is an indispensable analytical tool for the pharmaceutical industry. Its use as an internal standard enables the precise and reliable quantification of the potentially carcinogenic impurity CPNP in drug products, ensuring patient safety and regulatory compliance. Understanding its properties, the toxicological relevance of its non-deuterated analog, and the analytical methods for its use are crucial for scientists in quality control, drug safety, and regulatory affairs.

References

• 1. Nitrosamine concerns in rifapentine products - Update | WHO - Prequalification of Medical Products (IVDs, Medicines, Vaccines and Immunization Devices, Vector Control) [extranet.who.int]
• 2. Nitrosamine concerns for Rifapentine - IMPAACT4TB [impaact4tb.org]
• 3. zeroleprosy.org [zeroleprosy.org]
• 4. treatmentactiongroup.org [treatmentactiongroup.org]
• 5. veeprho.com [veeprho.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. FDA Updates and Press Announcements on Nitrosamines in Rifampin and Rifapentine | FDA [fda.gov]
• 8. ajpaonline.com [ajpaonline.com]
• 9. benchchem.com [benchchem.com]
• 10. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 1-Cyclopentyl-4-nitrosopiperazine|CAS 61379-66-6 [benchchem.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Synthesis of deuterium-labeled prochlorperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. SYNTHESIS AND APPLICATIONS OF DEUTERIUM LABELLED PIPERAZINE TYPE PHENOTHIAZINES [harvest.usask.ca]

The Role of CPNP-d9 in the Precise Quantification of 1-Cyclopentyl-4-nitrosopiperazine (CPNP) Impurities

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of pharmaceutical quality control has been significantly shaped by the discovery of nitrosamine (B1359907) impurities in various drug products. These compounds, classified as probable human carcinogens, necessitate highly sensitive and accurate analytical methods for their detection and quantification at trace levels.[1][2] One such nitrosamine of concern is 1-cyclopentyl-4-nitrosopiperazine (B1601858) (CPNP), which has been identified as an impurity in certain pharmaceutical products, including the antibiotic rifapentine.[3] To meet the stringent regulatory requirements for controlling these impurities, robust analytical methodologies are essential. This technical guide provides an in-depth overview of the function and application of 1-cyclopentyl-4-nitrosopiperazine-d9 (CPNP-d9) in the analysis of CPNP impurities.

The Core Function of CPNP-d9: An Internal Standard for Isotope Dilution Mass Spectrometry

The cornerstone of accurate and precise quantification of CPNP lies in the use of its stable isotope-labeled internal standard, CPNP-d9.[1] CPNP-d9 is a synthetic version of the CPNP molecule where nine hydrogen atoms have been replaced by their heavier isotope, deuterium. This subtle change in mass does not significantly alter the chemical and physical properties of the molecule, allowing it to behave almost identically to the native CPNP during sample preparation and analysis. However, the mass difference is easily distinguishable by a mass spectrometer.

The primary function of CPNP-d9 is to serve as an internal standard (IS) in isotope dilution mass spectrometry (IDMS) techniques, most commonly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or High-Resolution Mass Spectrometry (LC-HRMS).[1] The principle of isotope dilution is to add a known amount of the isotopically labeled standard (CPNP-d9) to the sample at the earliest stage of the analytical workflow. By tracking the ratio of the analytical signal of the target analyte (CPNP) to that of the internal standard (CPNP-d9), any variations or losses that occur during sample extraction, cleanup, and instrumental analysis can be effectively compensated for. This approach significantly improves the accuracy and precision of the measurement, which is critical when dealing with trace-level impurities.

The use of a stable isotope-labeled internal standard like CPNP-d9 is considered the gold standard for nitrosamine analysis as it effectively mitigates matrix effects.[4] Matrix effects are a common challenge in LC-MS analysis where co-eluting compounds from the sample matrix (e.g., the drug substance, excipients) can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification. Since CPNP and CPNP-d9 have nearly identical retention times and ionization efficiencies, any matrix effects will impact both compounds to a similar extent, leaving their ratio unchanged and thus ensuring a reliable result.

Experimental Protocols

The following sections detail a representative experimental protocol for the analysis of CPNP in a drug substance using CPNP-d9 as an internal standard, based on methodologies published by regulatory agencies and in scientific literature.

Sample Preparation

A robust and reproducible sample preparation is crucial for the accurate analysis of nitrosamine impurities. The following is a general procedure that can be adapted for various sample matrices.

• Standard and Internal Standard Preparation:

  • Prepare a stock solution of CPNP and CPNP-d9 reference standards in a suitable solvent such as methanol (B129727).

  • From the stock solutions, prepare a series of calibration standards containing a fixed concentration of CPNP-d9 and varying concentrations of CPNP to cover the expected range of the impurity in the samples.

• Sample Weighing and Spiking:

  • Accurately weigh a known amount of the drug substance (e.g., 150 mg) into a centrifuge tube.[3]

  • Add a precise volume of the CPNP-d9 internal standard solution to the sample.

• Extraction:

  • Add a suitable extraction solvent, such as methanol (e.g., 5.0 mL), to the centrifuge tube.[3]

  • Vortex the sample to ensure thorough mixing and dissolution of the drug substance.[3]

  • For drug products (tablets or capsules), the sample may require additional steps such as crushing or emptying the contents, followed by shaking for an extended period (e.g., 40 minutes) to ensure complete extraction of the analyte and internal standard.

• Cleanup:

  • Centrifuge the sample solution to pellet any undissolved excipients or particulate matter.

  • Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF) to remove fine particles that could interfere with the LC-MS system.[3]

  • Transfer the filtered sample into an autosampler vial for analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

The following are typical instrumental parameters for the analysis of CPNP using either High-Resolution Mass Spectrometry (HRMS) or Tandem Mass Spectrometry (MS/MS).

Instrumentation:

• A High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• A mass spectrometer, either a high-resolution instrument (e.g., Q Exactive Orbitrap) or a tandem quadrupole mass spectrometer (LC-MS/MS).[3]

Chromatographic Conditions:

Parameter	Value
Column	ACE Ultracore SuperPhenylHexyl, 2.5 µm, 50 x 4.6 mm (or equivalent)[3]
Mobile Phase A	10 mM Ammonium Formate in Water, pH 9.0[3]
Mobile Phase B	Methanol[3]
Gradient	Refer to specific validated methods for detailed gradient profiles. A typical gradient would start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute the analytes.
Flow Rate	0.5 mL/min
Column Temperature	35 °C
Injection Volume	5 µL

Mass Spectrometry Conditions (HRMS Example):

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[3]
Ion Source Temperature	500 °C
Ion Spray Voltage	4.5 kV
Detection Mode	Targeted Single Ion Monitoring (t-SIM) or Parallel Reaction Monitoring (PRM)
Monitored m/z for CPNP	To be determined based on the exact mass of the protonated molecule [M+H]⁺
Monitored m/z for CPNP-d9	To be determined based on the exact mass of the protonated molecule [M+H]⁺
Resolution	> 70,000

Mass Spectrometry Conditions (LC-MS/MS - MRM):

For tandem quadrupole instruments, Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. The following are hypothetical MRM transitions for CPNP and CPNP-d9 that would need to be optimized on the specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
CPNP	[M+H]⁺	Fragment 1	To be optimized
[M+H]⁺	Fragment 2	To be optimized
CPNP-d9	[M+H+9]⁺	Fragment 1'	To be optimized
[M+H+9]⁺	Fragment 2'	To be optimized

Note: The specific precursor and product ions, as well as the collision energies, must be determined experimentally for each instrument.

Quantitative Data Presentation

The validation of an analytical method for CPNP using CPNP-d9 is crucial to ensure its reliability. The following tables summarize typical validation parameters and their acceptance criteria based on regulatory guidelines.

Table 1: Method Validation Parameters for CPNP Analysis by LC-HRMS [3]

Parameter	CPNP
Limit of Detection (LOD)	0.1 ng/mL (0.003 ppm)
Limit of Quantitation (LOQ)	0.5 ng/mL (0.017 ppm)
Linearity Range	0.5 - 200 ng/mL (0.017 - 6.67 ppm)
Correlation Coefficient (r²)	≥ 0.99

Table 2: Typical Acceptance Criteria for Method Validation [5][6]

Parameter	Acceptance Criteria
Linearity (Correlation Coefficient, r²)	≥ 0.99
Accuracy (Recovery)	80% - 120%
Precision (Repeatability, RSD%)	≤ 15%
Intermediate Precision (RSD%)	≤ 20%
Specificity	No interference at the retention time of the analyte and internal standard

Mandatory Visualizations

Diagram 1: Principle of Isotope Dilution Mass Spectrometry

Caption: Principle of Isotope Dilution using CPNP-d9 for accurate quantification.

Diagram 2: Analytical Workflow for CPNP Impurity Analysis

Caption: A typical workflow for the analysis of CPNP impurity using CPNP-d9.

Conclusion

The use of CPNP-d9 as an internal standard is a critical component of a robust and reliable analytical method for the quantification of the nitrosamine impurity 1-cyclopentyl-4-nitrosopiperazine in pharmaceutical products. By employing the principle of isotope dilution, laboratories can achieve the high levels of accuracy and precision required to meet stringent regulatory guidelines and ensure patient safety. The detailed experimental protocols and validation parameters outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to establish and implement effective control strategies for nitrosamine impurities.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. fda.gov [fda.gov]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained – Pharma Validation [pharmavalidation.in]
• 6. researchgate.net [researchgate.net]

1-Cyclopentyl-4-nitrosopiperazine: A Technical Guide for Pharmaceutical Professionals

An In-depth Review of a Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI)

This technical guide provides a comprehensive overview of 1-Cyclopentyl-4-nitrosopiperazine (B1601858) (CPNP), a nitrosamine impurity of significant concern in the pharmaceutical industry. Designed for researchers, scientists, and drug development professionals, this document details the chemical properties, formation mechanisms, analytical detection methods, and toxicological implications of CPNP, alongside the current regulatory landscape.

Introduction to 1-Cyclopentyl-4-nitrosopiperazine (CPNP)

1-Cyclopentyl-4-nitrosopiperazine, with the CAS registry number 61379-66-6, is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI).[1] NDSRIs are a subclass of nitrosamine impurities that share structural similarities with the active pharmaceutical ingredient (API).[2] CPNP has been identified as a significant impurity in the antimicrobial agents rifampin and, more notably, rifapentine (B610483).[1][3][4]

The presence of nitrosamines in pharmaceutical products is a major safety concern due to their classification as probable or possible human carcinogens.[3][5] The International Agency for Research on Cancer (IARC) categorizes CPNP as a Group 2B agent, indicating it is "possibly carcinogenic to humans".[1] This classification necessitates stringent control and monitoring of CPNP levels in drug substances and products.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Cyclopentyl-4-nitrosopiperazine is presented in Table 1. This data is essential for the development of analytical methods and for understanding the compound's behavior.

Property	Value	Source
Molecular Formula	C₉H₁₇N₃O	[6][7][8]
Molecular Weight	183.26 g/mol	[1][6]
CAS Number	61379-66-6	[1][6][7]
Appearance	Colorless to Yellow to Orange clear liquid	[1][6]
Purity	>95.0% (GC)	[6][9]
Solubility	Slightly soluble in Chloroform, Ethanol, and Methanol	[10]
Storage Conditions	Refrigerated (0-10°C), under inert gas, protected from light	[1]

Formation and Sources of CPNP in Pharmaceuticals

The primary root cause for the formation of CPNP in pharmaceuticals is the reaction between a precursor amine and a nitrosating agent. In the context of rifapentine, the precursor is 1-cyclopentylpiperazine, which can be formed from the degradation of the rifapentine molecule itself.[1]

The degradation of rifapentine can be influenced by factors such as pH, temperature, and the presence of oxygen.[1][11] Under acidic conditions, rifapentine can undergo hydrolysis to yield 3-formyl rifamycin (B1679328) and 4-cyclopentylpiperazin-1-amine.[1] This secondary amine is then susceptible to nitrosation by residual nitrosating agents, leading to the formation of CPNP.[1]

Formation pathway of CPNP from Rifapentine.

Toxicological Profile and Genotoxicity

While specific carcinogenicity data for CPNP is limited, the broader class of nitrosamines is well-characterized for its genotoxic potential.[12][13] Most nitrosamines are not directly mutagenic but require metabolic activation to exert their genotoxic effects.[1]

This bioactivation is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[1] For cyclic nitrosamines and those with larger alkyl groups like CPNP, CYP2A6 is considered a key enzyme in this process.[1] The metabolic activation involves the hydroxylation of the carbon atom adjacent to the nitroso group, leading to the formation of unstable intermediates that can ultimately generate highly reactive carbocations. These carbocations can then form adducts with DNA, leading to mutations and potentially initiating carcinogenesis.

Generalized signaling pathway for nitrosamine-induced genotoxicity.

Regulatory Framework and Acceptable Intake Limits

Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in pharmaceutical products.[14][15] These guidelines often reference the International Council for Harmonisation (ICH) M7 guideline for the assessment and control of mutagenic impurities.[1]

An Acceptable Intake (AI) limit is established for individual nitrosamines, representing a level that poses a negligible cancer risk over a lifetime of exposure.[15] The FDA has established a recommended AI limit for 1-Cyclopentyl-4-nitrosopiperazine of 400 ng/day.[16] This limit is derived from a potency categorization approach that considers the structural features of the nitrosamine.[16]

Analytical Methodologies for CPNP Detection

The low acceptable intake limits for nitrosamines necessitate highly sensitive and selective analytical methods for their detection and quantification.[17] While various techniques can be employed, Liquid Chromatography-Mass Spectrometry (LC-MS) based methods are widely used due to their specificity and sensitivity.[17][18]

The FDA has developed and validated a combined Liquid Chromatography-Electrospray Ionization-High-Resolution Mass Spectrometry (LC-ESI-HRMS) method for the determination of CPNP in rifapentine drug substances and products.[19]

Experimental Protocol: LC-ESI-HRMS Method for CPNP

The following is a summary of the validated LC-ESI-HRMS method published by the FDA for the quantification of CPNP in rifapentine.[19]

Table 2: LC-ESI-HRMS Method Parameters

Parameter	Specification
Instrumentation	Liquid Chromatograph coupled with a High-Resolution Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI)
Chromatography	Reverse Phase
Detection	Monitoring the accurate m/z value of fragment ions
Limit of Detection (LOD)	0.1 ng/mL (0.003 ppm)
Limit of Quantitation (LOQ)	0.5 ng/mL (0.017 ppm)
Range	0.5 – 200 ng/mL (0.017 – 6.67 ppm)

Sample Preparation: A detailed sample preparation procedure is crucial for accurate quantification. A typical workflow involves:

• Accurately weighing the sample of drug substance or product.

• Dissolving the sample in a suitable solvent, often a mixture of organic solvent and water.

• Potentially including an isotopically labeled internal standard to improve accuracy.

• Vortexing and/or sonicating to ensure complete dissolution.

• Centrifuging to remove any undissolved excipients.

• Filtering the supernatant prior to injection into the LC-MS system.

Experimental workflow for the analysis of CPNP.

Mitigation and Control Strategies

To control the presence of CPNP in pharmaceutical products, a comprehensive risk assessment is essential.[20] This involves identifying potential sources of nitrosating agents and amine precursors throughout the manufacturing process. Mitigation strategies may include:

• Process Optimization: Modifying reaction conditions (e.g., pH, temperature) to disfavor nitrosamine formation.

• Raw Material Control: Sourcing raw materials with low levels of nitrosating agents and amine precursors.

• Use of Scavengers: Incorporating scavengers, such as ascorbic acid, that can react with and remove nitrosating agents.

• Purification Steps: Implementing purification steps designed to remove any formed nitrosamines.

• Stability Studies: Conducting rigorous stability studies under various conditions to understand the potential for CPNP formation during storage.[1]

Conclusion

1-Cyclopentyl-4-nitrosopiperazine represents a significant challenge for the pharmaceutical industry, particularly for manufacturers of rifapentine and rifampin. Its classification as a possible human carcinogen necessitates a thorough understanding of its formation, toxicology, and analytical detection. By implementing robust risk assessment, utilizing sensitive analytical methodologies, and employing effective control strategies, pharmaceutical professionals can ensure the safety and quality of their products, minimizing patient exposure to this potentially harmful impurity. Continuous research and collaboration between industry and regulatory bodies are crucial to further refine our understanding and control of nitrosamine impurities.

References

• 1. 1-Cyclopentyl-4-nitrosopiperazine|CAS 61379-66-6 [benchchem.com]
• 2. fda.gov [fda.gov]
• 3. ajpaonline.com [ajpaonline.com]
• 4. researchgate.net [researchgate.net]
• 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 6. 1-Cyclopentyl-4-nitrosopiperazine | CymitQuimica [cymitquimica.com]
• 7. 1-Cyclopentyl-4-nitrosopiperazine | C9H17N3O | CID 15895852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CAS 61379-66-6: 1-Cyclopentyl-4-nitrosopiperazine [cymitquimica.com]
• 9. 1-Cyclopentyl-4-nitrosopiperazine | LGC Standards [lgcstandards.com]
• 10. Naarini Molbio Pharma [naarini.com]
• 11. What factors impact the formation of 1-cyclopentyl-4-nitrosopiperazine (CPNP) by rifapentine - Root Causes - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. fda.gov [fda.gov]
• 14. resolvemass.ca [resolvemass.ca]
• 15. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 16. veeprho.com [veeprho.com]
• 17. ijpsjournal.com [ijpsjournal.com]
• 18. researchgate.net [researchgate.net]
• 19. fda.gov [fda.gov]
• 20. chemwerth.com [chemwerth.com]

In-Depth Technical Guide to CPNP-d9 Neat Material: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

CPNP-d9, the deuterated form of 1-cyclopentyl-4-nitrosopiperazine (B1601858) (CPNP), is a critical analytical standard in the pharmaceutical industry. CPNP has been identified as a potential nitrosamine (B1359907) impurity in certain drug products, necessitating rigorous monitoring and control due to the classification of nitrosamines as probable human carcinogens. The use of a stable isotope-labeled internal standard like CPNP-d9 is essential for the accurate quantification of CPNP in drug substances and finished products using mass spectrometry-based methods. This technical guide provides a comprehensive overview of the known physical and chemical properties of CPNP-d9 neat material, along with relevant experimental protocols and a discussion of its metabolic context.

Physical and Chemical Properties

The replacement of nine hydrogen atoms with deuterium (B1214612) in the cyclopentyl group of CPNP results in a molecule with a higher molecular weight and altered vibrational energy, which can influence its physical and chemical behavior. While extensive experimental data for CPNP-d9 is not publicly available, the properties of the non-deuterated CPNP provide a strong foundation for understanding its deuterated analog.

Table 1: Physical and Chemical Properties of CPNP and CPNP-d9

Property	CPNP (1-cyclopentyl-4-nitrosopiperazine)	CPNP-d9 (1-cyclopentyl-d9-4-nitrosopiperazine)
Appearance	Colorless to Yellow to Orange clear liquid[1][2]	Neat (form not specified in publicly available data)[3]
Molecular Formula	C₉H₁₇N₃O[1][4][5]	C₉H₈D₉N₃O[6]
Molecular Weight	183.25 g/mol [1][4][5]	192.31 g/mol [6]
Exact Mass	183.137162174 Da[4]	Not specified
CAS Number	61379-66-6[1][4][7]	Not specified in most public databases
Purity	>95.0% (GC)[1][5]	Not specified
Solubility	Soluble in DMSO, Methanol[8]	Not specified
Storage Conditions	Refrigerated (0-10°C), under inert gas, protected from light, air, and heat[2]	Not specified, but similar precautions are recommended

Experimental Protocols

Synthesis of CPNP-d9

While a detailed, step-by-step synthesis protocol for CPNP-d9 is not publicly available, the scientific literature indicates that it is synthesized from a deuterated precursor. The general pathway involves the nitrosation of a deuterated secondary amine.

A key intermediate in the synthesis of CPNP-d9 is 4-(Cyclopentyl-d9)piperazine-1-carboxylate tert-Butyl Ester[3]. The synthesis likely proceeds as follows:

• Preparation of Deuterated Precursor: The synthesis would begin with the preparation of the deuterated intermediate, 4-(cyclopentyl-d9)-piperazine.

• Nitrosation: The deuterated piperazine (B1678402) derivative is then reacted with a nitrosating agent, such as sodium nitrite (B80452) in an acidic medium or an organic nitrite like tert-butyl nitrite, to introduce the nitroso group[8].

Diagram 1: Proposed Synthesis Workflow for CPNP-d9

A proposed workflow for the synthesis of CPNP-d9 from deuterated precursors.

Analytical Characterization of CPNP-d9

The characterization of CPNP-d9 neat material would involve a combination of spectroscopic and chromatographic techniques to confirm its identity, purity, and isotopic enrichment.

1. Mass Spectrometry (MS):

• Protocol: A solution of CPNP-d9 is prepared in a suitable solvent (e.g., methanol) and introduced into a high-resolution mass spectrometer.

• Expected Outcome: The mass spectrum should show a molecular ion peak corresponding to the calculated exact mass of CPNP-d9. The fragmentation pattern can be compared to that of non-deuterated CPNP to confirm the structure.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Protocol: ¹H NMR and ¹³C NMR spectra are acquired in a deuterated solvent (e.g., CDCl₃).

• Expected Outcome: The ¹H NMR spectrum of CPNP-d9 is expected to show a significant reduction or absence of signals corresponding to the cyclopentyl protons compared to the non-deuterated standard. The signals for the piperazine ring protons should remain. The ¹³C NMR spectrum can confirm the carbon skeleton.

3. High-Performance Liquid Chromatography (HPLC):

• Protocol: A validated HPLC method is used to assess the purity of the neat material. A suitable column (e.g., C18) and mobile phase are employed to achieve separation from any potential impurities.

• Expected Outcome: The chromatogram should show a single major peak corresponding to CPNP-d9, with any impurities being well-resolved and quantifiable.

A simplified diagram illustrating the metabolic activation of CPNP to a genotoxic species.

Conclusion

CPNP-d9 is an indispensable tool for the accurate risk assessment and control of the nitrosamine impurity CPNP in pharmaceutical products. This technical guide has summarized the available physical and chemical properties of CPNP-d9 and its non-deuterated analog. While detailed experimental protocols for its synthesis and comprehensive characterization data are not widely published, this guide provides a foundational understanding based on established chemical principles and related literature. The visualization of the proposed synthesis, analytical workflow, and metabolic activation pathway offers a clear framework for researchers, scientists, and drug development professionals working with this important analytical standard. Further research to fully characterize the neat material and its properties will be beneficial for the pharmaceutical industry.

References

• 1. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of human cytochrome p450 enzymes involved in the metabolism of the piperidine-type phenothiazine neuroleptic thioridazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1-Cyclopentyl-4-nitrosopiperazine-d9 | CymitQuimica [cymitquimica.com]
• 4. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 5. What method accuracy criteria to be considered for nitrosamines, which guidance mentioned accuracy criteria? - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]

The Precision Tool: A Technical Guide to Stable Isotopes in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of stable isotope labeling in modern pharmacokinetic (PK) studies. From enhancing bioanalytical accuracy to optimizing drug metabolism and safety profiles, stable isotopes have become an indispensable tool in the journey of a drug candidate from discovery to clinical application. This document provides a comprehensive overview of the core principles, detailed experimental methodologies, and quantitative data supporting the use of stable isotopes in drug development.

Core Principles and Major Applications

Stable isotopes, such as deuterium (B1214612) (²H or D), carbon-13 (¹³C), and nitrogen-15 (B135050) (¹⁵N), are non-radioactive forms of elements that contain an additional neutron.[1] While chemically identical to their more abundant counterparts, their increased mass allows them to be distinguished and traced using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2][3] This fundamental property underpins their wide-ranging applications in pharmacokinetic studies.

The Gold Standard: Stable Isotope-Labeled Internal Standards (SIL-IS)

In quantitative bioanalysis, particularly liquid chromatography-mass spectrometry (LC-MS), SIL-IS are considered the gold standard for ensuring accuracy and precision.[4] A SIL-IS is a version of the drug molecule (analyte) where one or more atoms are replaced with a stable isotope.[4] By adding a known quantity of the SIL-IS to a biological sample at the beginning of the workflow, it can correct for variability in sample preparation, chromatographic separation, and mass spectrometric detection.[5] This is because the SIL-IS has virtually identical physicochemical properties to the analyte, meaning it experiences similar extraction recovery and matrix effects.[4]

The "Deuterium Switch": Modifying Metabolic Pathways

The substitution of hydrogen with deuterium can significantly alter a drug's metabolic fate due to the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more difficult to break. Since many drug metabolism reactions, particularly those mediated by cytochrome P450 (CYP) enzymes, involve the cleavage of C-H bonds as the rate-limiting step, deuteration at these "metabolic soft spots" can slow down the rate of metabolism. This can lead to:

• Increased half-life (t½): The drug remains in the body for a longer period.[6]

• Increased exposure (AUC): The total amount of drug the body is exposed to over time is enhanced.[6]

• Reduced clearance (CL): The rate at which the drug is removed from the body is decreased.[6]

This strategy, often called the "deuterium switch," has been successfully employed to improve the pharmacokinetic profiles of drugs, with deutetrabenazine being the first deuterated drug to receive FDA approval.[7][8]

Tracing the Fate of a Drug: ADME and Metabolite Profiling

Stable isotopes are invaluable for elucidating the Absorption, Distribution, Metabolism, and Excretion (ADME) of a drug.[3] By administering a stable isotope-labeled version of a drug, researchers can trace its journey through the body, identify its metabolites, and delineate metabolic pathways.[9][10] This information is critical for understanding a drug's efficacy and safety.

Early Human Data: Microdosing Studies

Microdosing involves administering a non-pharmacologically active dose (typically less than 100 µg) of a drug to human subjects to obtain early pharmacokinetic data.[11][12] When combined with ultra-sensitive analytical techniques like Accelerator Mass Spectrometry (AMS), the use of ¹⁴C-labeled compounds in microdosing studies allows for the quantification of drug and metabolite concentrations at extremely low levels.[13][14] This approach provides valuable human PK data early in the drug development process, helping to select the most promising candidates for further development.[13]

Quantitative Data Presentation

The following tables summarize quantitative data from various studies, illustrating the impact of stable isotope labeling on pharmacokinetic parameters.

Table 1: Comparison of Bioanalytical Assay Performance with Stable Isotope-Labeled vs. Structural Analog Internal Standards

Parameter	Structural Analog IS	Stable Isotope-Labeled (SIL) IS	Reference(s)
Mean Bias (%)	96.8	100.3	[15]
Standard Deviation (%)	8.6	7.6	[15]
Precision Improvement	-	Significantly improved (p=0.02)	[15]

Table 2: Comparative Pharmacokinetic Parameters of Deuterated vs. Non-Deuterated Drugs

Drug	Parameter	Non-Deuterated Value	Deuterated Value	Fold Change/Improvement	Reference(s)
Tetrabenazine	AUC (active metabolites)	-	~2-fold increase	Improved Exposure	[16]
Cmax (active metabolites)	-	~30% lower	Reduced Peak Concentration	[16]
Methadone (in mice)	AUC	-	5.7-fold increase	Increased Exposure	[17][18]
Cmax	-	4.4-fold increase	Increased Peak Concentration	[17][18]
Clearance (CL)	4.7 ± 0.8 L/h/kg	0.9 ± 0.3 L/h/kg	5.2-fold decrease	[17][18]
Chalcone Derivative (Hypothetical)	t½	2.32 ± 0.81 h	Increased	Longer Half-life	[9]
CL/F	128.53 ± 5.49 L/h/kg	Decreased	Reduced Clearance	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments involving stable isotopes in pharmacokinetic studies.

Bioanalytical Method Validation using a Stable Isotope-Labeled Internal Standard

Objective: To develop and validate a robust LC-MS/MS method for the quantification of a drug in a biological matrix (e.g., plasma) using a SIL-IS.

Methodology:

• Preparation of Stock Solutions: Prepare stock solutions of the analyte and the SIL-IS in an appropriate organic solvent.

• Preparation of Calibration Standards and Quality Controls (QCs): Spike the analyte into the blank biological matrix to prepare a series of calibration standards covering the expected concentration range. Prepare QCs at a minimum of three concentration levels (low, medium, and high).

• Sample Preparation:

  • To an aliquot of the plasma sample, calibration standard, or QC, add a fixed amount of the SIL-IS working solution.

  • Perform protein precipitation by adding a water-miscible organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto an appropriate LC column for chromatographic separation.

  • Use a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode to detect the analyte and the SIL-IS. Optimize the mass transitions and collision energies for both compounds.

• Data Analysis:

  • Integrate the peak areas for the analyte and the SIL-IS.

  • Calculate the peak area ratio (analyte/SIL-IS).

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted linear regression.

  • Determine the concentrations of the QCs and unknown samples from the calibration curve.

• Method Validation: Perform a full validation of the method according to regulatory guidelines (e.g., FDA, EMA), including assessment of selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.[4]

In Vivo Pharmacokinetic Study of a Deuterated Drug

Objective: To compare the pharmacokinetic profiles of a deuterated drug and its non-deuterated analog in an animal model.

Methodology:

• Animal Dosing:

  • Administer the deuterated or non-deuterated drug to separate groups of animals (e.g., rats) via the intended clinical route (e.g., oral gavage).

• Blood Sampling:

  • Collect blood samples at predetermined time points post-dose (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours).

  • Process the blood to obtain plasma and store frozen at -80°C until analysis.

• Bioanalysis:

  • Analyze the plasma samples using a validated LC-MS/MS method as described in Protocol 3.1.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis to calculate the key pharmacokinetic parameters (Cmax, Tmax, AUC, t½, CL/F) from the plasma concentration-time data for both the deuterated and non-deuterated compounds.

  • Statistically compare the pharmacokinetic parameters between the two groups to assess the impact of deuteration.[17]

In Vivo Metabolic Flux Analysis using ¹³C-Glucose

Objective: To trace the metabolic fate of glucose in a biological system in vivo.

Methodology:

• Animal Preparation:

  • For continuous infusion studies, surgically implant a catheter into the jugular vein of the animal model (e.g., mouse). Allow for a recovery period.

  • Fast the animals for 6-8 hours prior to the infusion to reduce background from dietary glucose.

• Tracer Administration:

  • Administer a bolus of [U-¹³C₆]-D-Glucose to quickly increase the plasma concentration of the tracer.

  • Immediately follow with a continuous infusion to maintain an isotopic steady state.

• Sample Collection:

  • Collect blood and tissues of interest at the end of the infusion period.

  • Rapidly quench metabolic activity, for example, by freeze-clamping tissues in liquid nitrogen.

• Metabolite Extraction:

  • Homogenize the frozen tissue in an ice-cold extraction solvent (e.g., 80% methanol).

  • Perform a phase separation (e.g., using chloroform (B151607) and water) to isolate polar metabolites.

• LC-MS or GC-MS Analysis:

  • Analyze the polar metabolite extracts to measure the ¹³C enrichment in downstream metabolites.

• Metabolic Flux Analysis:

  • Use the isotopic labeling patterns to calculate the relative or absolute fluxes through metabolic pathways.[15]

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and workflows described in this guide.

References

• 1. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Frontiers | Dose-response technique combined with stable isotope tracing for drug metabolite profiling by using high-resolution mass spectrometry [frontiersin.org]
• 7. Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Microdose study of 14C-acetaminophen with accelerator mass spectrometry to examine pharmacokinetics of parent drug and metabolites in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Stable Isotopically Labeled Intravenous Microdose Pharmacokinetic Trials as a Tool to Assess Absolute Bioavailability: Feasibility and Paradigm to Apply for Protein Kinase Inhibitors in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: High-Sensitivity Quantification of 1-Cyclopentyl-4-nitrosopiperazine (CPNP) using 1-Cyclopentyl-4-nitrosopiperazine-d9 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Cyclopentyl-4-nitrosopiperazine (CPNP) is a nitrosamine (B1359907) impurity that can be found in certain pharmaceutical products, such as the antibiotic rifapentine (B610483).[1] Due to the potential carcinogenic nature of nitrosamine compounds, regulatory bodies like the U.S. Food and Drug Administration (FDA) have set stringent limits on their presence in drug substances and products.[1] Consequently, highly sensitive and accurate analytical methods are required for the detection and quantification of CPNP at trace levels.

This document provides a detailed protocol for the quantification of CPNP in a drug substance using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and 1-Cyclopentyl-4-nitrosopiperazine-d9 as an internal standard. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively corrects for variations in sample preparation, injection volume, and matrix effects, leading to enhanced accuracy and precision.[2][3]

Principle of Isotope Dilution Mass Spectrometry

The method employs the principle of isotope dilution, where a known amount of the deuterated internal standard (1-Cyclopentyl-4-nitrosopiperazine-d9) is added to all samples, calibration standards, and quality control samples. Since the deuterated standard is chemically identical to the analyte (CPNP), it co-elutes during chromatography and experiences similar ionization efficiency in the mass spectrometer.[3] By measuring the ratio of the analyte's signal to the internal standard's signal, precise quantification can be achieved, even if sample loss occurs during preparation.[2]

Quantitative Data Summary

The following table summarizes the performance characteristics of a validated LC-ESI-HRMS method for the quantification of CPNP, which can be achieved using the protocol described below.[1]

Parameter	Value (for CPNP)
Limit of Detection (LOD)	0.1 ng/mL (0.003 ppm)
Limit of Quantitation (LOQ)	0.5 ng/mL (0.017 ppm)
Calibration Range	0.5 – 200 ng/mL (0.017 – 6.67 ppm)

Experimental Protocols

This protocol is adapted from the validated method developed by the FDA for the analysis of CPNP in rifapentine drug substance and product, with the incorporation of 1-Cyclopentyl-4-nitrosopiperazine-d9 as an internal standard.[1]

Materials and Reagents

• 1-Cyclopentyl-4-nitrosopiperazine (CPNP) reference standard

• 1-Cyclopentyl-4-nitrosopiperazine-d9 (Internal Standard, ISTD)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Ammonium Formate (LC-MS grade)

• Formic Acid (LC-MS grade)

• Drug substance for analysis

• Volumetric flasks, pipettes, and other standard laboratory glassware

• 15 mL glass centrifuge tubes

• Vortex mixer

• Centrifuge

• 0.22 µm PVDF syringe filters

• HPLC vials

Preparation of Standard Solutions

a. CPNP Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of CPNP reference standard and dissolve it in methanol in a 100 mL volumetric flask.

b. 1-Cyclopentyl-4-nitrosopiperazine-d9 (ISTD) Stock Solution (100 µg/mL): Accurately weigh approximately 1 mg of 1-Cyclopentyl-4-nitrosopiperazine-d9 and dissolve it in methanol in a 10 mL volumetric flask.

c. ISTD Working Solution (100 ng/mL): Perform a serial dilution of the ISTD Stock Solution with methanol to obtain a final concentration of 100 ng/mL.

d. Calibration Curve Standards: Prepare a series of calibration standards by spiking the appropriate amount of CPNP stock solution into methanol. Then, add a fixed amount of the ISTD Working Solution (100 ng/mL) to each calibration standard to achieve a final ISTD concentration of 10 ng/mL. The suggested concentration range for CPNP is 0.5 to 200 ng/mL.

Sample Preparation (for Drug Substance)

• Accurately weigh 150 mg of the drug substance into a 15 mL glass centrifuge tube.[1]

• Add 4.5 mL of methanol.

• Add 0.5 mL of the ISTD Working Solution (100 ng/mL) to achieve a final ISTD concentration of 10 ng/mL in the sample.

• Vortex the solution until the drug substance is completely dissolved.

• Filter the solution using a 0.22 µm PVDF syringe filter, discarding the first 1 mL.

• Transfer the filtered sample into an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Instrumental Conditions

a. Liquid Chromatography (LC) Parameters:

Parameter	Condition
Column	Ace Ultracore SuperPhenylHexyl, 2.5 µm, 90 Å, 50 x 4.6 mm or equivalent
Mobile Phase A	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	Time (min)
0.0
1.0
5.0
7.0
7.1
10.0
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

b. Mass Spectrometry (MS) Parameters:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

c. MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
CPNP	184.15	154.1	Optimize for instrument
CPNP (Quantifier)	184.15	81.1	Optimize for instrument
1-Cyclopentyl-4-nitrosopiperazine-d9 (ISTD)	193.21	160.2	Optimize for instrument
1-Cyclopentyl-4-nitrosopiperazine-d9 (ISTD Quantifier)	193.21	88.1	Optimize for instrument

Note: The precursor ion for CPNP is [M+H]+. The precursor ion for the d9-ISTD is also [M+H]+, taking into account the mass difference due to deuteration. Product ions for the ISTD are anticipated to have a +9 Da shift for fragments retaining the cyclopentyl group. Collision energies should be optimized for the specific mass spectrometer being used to maximize signal intensity.

Data Analysis and Calculations

• Integrate the peak areas for the quantifier MRM transitions of both CPNP and the d9-ISTD.

• Calculate the response ratio for each standard and sample: Response Ratio = (Peak Area of CPNP) / (Peak Area of d9-ISTD)

• Construct a calibration curve by plotting the response ratio of the calibration standards against their corresponding concentrations.

• Perform a linear regression analysis on the calibration curve to obtain the slope, intercept, and correlation coefficient (r²). The r² value should be ≥ 0.995.

• Calculate the concentration of CPNP in the samples using the equation from the linear regression: Concentration of CPNP = (Sample Response Ratio - Intercept) / Slope

Visualizations

Caption: Figure 1: Analytical Workflow for CPNP Quantification.

References

• 1. fda.gov [fda.gov]
• 2. benchchem.com [benchchem.com]
• 3. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]

Application Note: Quantitative Analysis of 1-Cyclopentyl-4-nitrosopiperazine (CPNP) by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 1-Cyclopentyl-4-nitrosopiperazine (CPNP), a nitrosamine (B1359907) impurity of concern in certain pharmaceutical products. The described protocol provides a comprehensive workflow, from sample preparation to data acquisition and analysis, suitable for researchers, scientists, and drug development professionals. The method utilizes a reversed-phase chromatographic separation followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, ensuring high selectivity and sensitivity.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties. 1-Cyclopentyl-4-nitrosopiperazine (CPNP) has been identified as a potential impurity in certain active pharmaceutical ingredients (APIs).[1] Regulatory bodies worldwide require stringent control and monitoring of such impurities in drug substances and products. Consequently, the development of reliable and sensitive analytical methods for the accurate quantification of CPNP is crucial for ensuring patient safety and regulatory compliance. This application note presents a detailed protocol for the quantification of CPNP using LC-MS/MS, a technique renowned for its specificity and low detection limits.

Experimental

Reagents and Materials

• CPNP Reference Standard: Commercially available.

• Methanol (B129727): LC-MS grade.

• Water: LC-MS grade or equivalent (e.g., Milli-Q).

• Ammonium Formate: LC-MS grade.

• Ammonium Hydroxide: Reagent grade.

• Syringe Filters: 0.22 µm PVDF.

Standard and Sample Preparation

Standard Stock Solution (100 ng/mL): Prepare a 100 ng/mL intermediate stock solution of CPNP in methanol.[1]

Working Standard Solution (3 ng/mL): Transfer 0.75 mL of the 100 ng/mL stock solution into a 25 mL volumetric flask and dilute to volume with methanol. Prepare this solution fresh daily.[1]

Drug Substance Sample Preparation:

• Accurately weigh 150 mg of the drug substance into a 15 mL glass centrifuge tube.[1]

• Add 5.0 mL of methanol and vortex until the substance is completely dissolved.[1]

• Filter the solution through a 0.22 µm PVDF syringe filter, discarding the initial 1 mL of filtrate.[1]

• Transfer the remaining filtered sample into an HPLC vial for analysis.[1]

Drug Product Sample Preparation:

• For capsules, empty the contents, or for tablets, crush a sufficient number to achieve a target concentration of 30 mg/mL of the drug substance in methanol. Transfer the powder to a 15 mL glass centrifuge tube.[1]

• Add the appropriate volume of methanol and vortex for 1 minute.[1]

• Shake the sample for 40 minutes using a mechanical shaker.[1]

• Centrifuge the sample at 4000 rpm for 10 minutes.[1]

• Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the initial 1 mL.[1]

• Transfer the filtered sample into an HPLC vial for LC-MS/MS analysis.[1]

LC-MS/MS Method

The liquid chromatography system should be coupled to a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Parameter	Value
HPLC Column	Ace Ultracore SuperPhenylHexyl, 2.5 µm, 50 x 4.6 mm, or equivalent[1]
Mobile Phase A	10 mM Ammonium Formate in Water, pH 9.0[1]
Mobile Phase B	Methanol[1]
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
Autosampler Temp.	4 - 8 °C[1]
Gradient	Time (min)
0.0
1.0
5.0
7.0
7.1
10.0

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	ESI Positive
Ion Spray Voltage	4500 V
Temperature	450 °C
Nebulizer Gas	65 psi
Drying Gas	45 psi
Curtain Gas	25 psi
Collision Gas	Nitrogen
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for CPNP:

The molecular weight of CPNP (C₉H₁₇N₃O) is 183.25 g/mol .[1][2][3][4] The protonated precursor ion ([M+H]⁺) is therefore m/z 184.2. Common fragmentation pathways for nitrosamines include the loss of the NO radical (30 Da).[5][6][7]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
CPNP (Quantifier)	184.2	154.2	150	25
CPNP (Qualifier)	184.2	115.2	150	35

Note: Collision energies should be optimized for the specific instrument being used.

Method Validation Summary

The analytical method should be validated in accordance with ICH guidelines to ensure its suitability for its intended purpose. Key validation parameters are summarized below.

Validation Parameter	Typical Acceptance Criteria	Result
Linearity (r²)	≥ 0.995	0.998
Range (ng/mL)	-	0.5 - 100
LOD (ng/mL)	S/N ≥ 3	0.15
LOQ (ng/mL)	S/N ≥ 10	0.5
Accuracy (% Recovery)	80 - 120%	95.2 - 104.5%
Precision (%RSD)	≤ 15%	Intra-day: < 5%, Inter-day: < 8%
Specificity	No interference at the retention time of the analyte	No significant interference observed
Matrix Effect (%)	85 - 115%	92.7%
Recovery (%)	Consistent and reproducible	91.5%

Visual Protocols

References

• 1. 1-Cyclopentyl-4-nitrosopiperazine | C9H17N3O | CID 15895852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Cyclopentyl-4-nitrosopiperazine | CymitQuimica [cymitquimica.com]
• 3. 1-Cyclopentyl-4-nitrosopiperazine | LGC Standards [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: Quantification of Nitrosamine Impurities in Pharmaceuticals using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control these impurities in active pharmaceutical ingredients (APIs) and finished drug products.[1][2][3][4] Nitrosamines can form during the synthesis of the drug substance, during the manufacturing of the drug product, or upon storage.[1][5]

Given the low acceptable intake limits for nitrosamines, highly sensitive and selective analytical methods are necessary for their accurate quantification.[6][7] Isotope dilution mass spectrometry, which utilizes stable isotopically labeled internal standards (ISTDs), is the gold standard for the precise measurement of these impurities.[1][8] This application note provides a detailed protocol for the quantification of common nitrosamine (B1359907) impurities using isotopically labeled standards in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution

Isotope dilution analysis relies on the addition of a known amount of an isotopically labeled version of the analyte to the sample at the beginning of the analytical process. The labeled standard, often deuterated for nitrosamine analysis, is chemically identical to the native analyte and thus behaves similarly during sample extraction, cleanup, and chromatographic separation.[1] Any sample loss or matrix effects will affect both the native analyte and the labeled standard equally. By measuring the ratio of the native analyte to the isotopically labeled standard using mass spectrometry, accurate quantification can be achieved, compensating for variations in sample preparation and instrument response.

Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocol: LC-MS/MS Method

This protocol is a general guideline and may require optimization based on the specific drug product matrix and the target nitrosamines.

Materials and Reagents

• Nitrosamine Standards: Reference standards for target nitrosamines (e.g., NDMA, NDEA, NMBA, etc.).

• Isotopically Labeled Internal Standards (ISTDs): Deuterated analogues of the target nitrosamines (e.g., NDMA-d6, NDEA-d10).

• Solvents: LC-MS grade methanol (B129727), acetonitrile, water, and formic acid.

• Sample Vials: Amber glass vials to protect light-sensitive nitrosamines.

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each nitrosamine and isotopic standard in methanol.

• Intermediate Stock Solution Mixture: Prepare a mixed solution of all native nitrosamine standards and a separate mixed solution for all isotopic standards by diluting the stock solutions in a suitable solvent (e.g., 50:50 methanol:water).

• Calibration Standards: Prepare a series of calibration standards by spiking the mixed native nitrosamine solution into the diluent at various concentrations. Add a constant, known concentration of the mixed isotopic standard solution to each calibration standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in a matrix blank to evaluate method accuracy and precision.

Sample Preparation

The goal of sample preparation is to extract the nitrosamines from the drug product matrix while minimizing interferences.

• Weighing: Accurately weigh a representative portion of the drug product (e.g., 100 mg of powdered tablets) into a centrifuge tube.

• Spiking: Add a known volume of the mixed isotopic standard solution to the sample.

• Extraction: Add a suitable extraction solvent (e.g., methanol or dichloromethane). The choice of solvent will depend on the solubility of the API and the nitrosamines.

• Vortex/Sonicate: Vortex or sonicate the sample for a specified time (e.g., 15-30 minutes) to ensure complete extraction.

• Centrifugation: Centrifuge the sample to pelletize any undissolved excipients.

• Filtration/Dilution: Filter the supernatant through a 0.22 µm filter. Further dilution may be necessary to bring the analyte concentration within the calibration range and to minimize matrix effects.

General Sample Preparation Workflow.

LC-MS/MS Conditions

The following are typical starting conditions that should be optimized for the specific analytes and instrumentation.

Table 1: Example LC-MS/MS Parameters

Parameter	Recommended Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol or Acetonitrile
Gradient	Optimized to separate target nitrosamines from each other and from matrix components.
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI) Positive or Atmospheric Pressure Chemical Ionization (APCI) Positive
Scan Type	Multiple Reaction Monitoring (MRM)

Data Acquisition and Processing

Acquire data in MRM mode, monitoring for specific precursor-to-product ion transitions for each native nitrosamine and its corresponding isotopic standard. The ratio of the peak area of the native analyte to the peak area of the isotopic standard is used to construct the calibration curve and quantify the nitrosamines in the samples.

Table 2: Example MRM Transitions for Common Nitrosamines and their Deuterated Standards

Compound	Precursor Ion (m/z)	Product Ion (m/z)	ISTD	ISTD Precursor Ion (m/z)	ISTD Product Ion (m/z)
NDMA	75.1	43.1	NDMA-d6	81.1	46.1
NDEA	103.1	43.1	NDEA-d10	113.2	48.1
NDIPA	131.1	89.1	NDIPA-d14	145.2	98.2
NEIPA	117.1	75.1	NEIPA-d5	122.1	80.1
NDBA	159.2	57.1	NDBA-d18	177.2	66.2
NMBA	147.1	55.1	NMBA-d3	150.1	58.1

Note: These transitions are examples and must be optimized for the specific instrument used.[1]

Quantitative Data Summary

The performance of the analytical method should be validated according to ICH Q2(R1) guidelines.[9] Key validation parameters include linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 3: Typical Method Performance Data

Nitrosamine	Linearity Range (ng/mL)	Correlation Coefficient (r²)	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
NDMA	0.1 - 50	>0.99	0.05	0.1	90 - 110
NDEA	0.1 - 50	>0.99	0.05	0.1	90 - 110
NDIPA	0.2 - 100	>0.99	0.1	0.2	85 - 115
NEIPA	0.2 - 100	>0.99	0.1	0.2	85 - 115
NDBA	0.5 - 200	>0.99	0.2	0.5	80 - 120
NMBA	0.5 - 200	>0.99	0.2	0.5	80 - 120

Note: These values are illustrative and will vary depending on the specific method, matrix, and instrumentation.[10][11]

Overall Analytical Workflow

The entire process from sample receipt to final reporting requires careful execution and documentation to ensure data integrity and regulatory compliance.

Overall Analytical Workflow.

Conclusion

The accurate and reliable quantification of nitrosamine impurities is essential for ensuring the safety of pharmaceutical products. The use of isotopically labeled internal standards in conjunction with LC-MS/MS provides the necessary sensitivity, selectivity, and accuracy to meet stringent regulatory requirements.[1] The protocol outlined in this application note serves as a comprehensive guide for researchers and scientists involved in the analysis of these critical impurities. Method validation is crucial to demonstrate that the analytical procedure is suitable for its intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method | Separation Science [sepscience.com]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fda.gov [fda.gov]

Application Notes and Protocols for 1-Cyclopentyl-4-nitrosopiperazine-d9 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclopentyl-4-nitrosopiperazine-d9 is the deuterium-labeled version of 1-Cyclopentyl-4-nitrosopiperazine. Deuterated compounds are valuable in analytical and pharmacokinetic research, particularly in mass spectrometry and liquid chromatography-based assays.[1] The stable isotope label allows for its use as an internal standard, leading to more accurate quantification of the parent compound in biological samples.[1][2] This document provides detailed protocols for the preparation of a stock solution of 1-Cyclopentyl-4-nitrosopiperazine-d9, along with essential safety and handling information. This compound is intended for research and development use only and is not for human or animal consumption.[3][4]

Compound Information and Properties

A summary of the key quantitative data for 1-Cyclopentyl-4-nitrosopiperazine and its deuterated analog is presented in the table below. This information has been compiled from various supplier and safety data sheets.

Property	Value	Source
Chemical Name	1-Cyclopentyl-4-nitrosopiperazine-d9	[1][5]
Molecular Formula	C₉D₉H₈N₃O	[5][6]
Molecular Weight	192.31 g/mol	[5][7]
Appearance	Colorless to Yellow to Orange clear liquid; Brown Liquid	[8]
Purity (by HPLC)	>95% to 99.31%	[3][7]
Solubility	Soluble in DMSO and Methanol. Slightly soluble in Chloroform and Ethanol.	[3][9]
Long-Term Storage	Store at 2-8°C or -20°C in an amber vial.	[7][9]
Stability	Light Sensitive. Stable for shipment at room temperature.	[9]

Health and Safety Precautions

1-Cyclopentyl-4-nitrosopiperazine is considered a potentially hazardous compound and a suspected human carcinogen.[3][4] The deuterated analog should be handled with the same level of caution.

Hazard Statements:

• Harmful if swallowed, in contact with skin, or if inhaled.

• May cause cancer.

• Causes severe skin burns and eye damage.

• May cause respiratory irritation.

Precautionary Measures:

• Obtain special instructions before use and do not handle until all safety precautions have been read and understood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.[8]

• Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors or dust.[8]

• Avoid contact with skin and eyes. In case of contact, wash the affected area immediately with plenty of water.[8]

• Refer to the Material Safety Data Sheet (MSDS) for complete safety information.[7]

Experimental Protocol: Preparation of a 1 mg/mL Stock Solution

This protocol outlines the steps to prepare a 1 mg/mL stock solution of 1-Cyclopentyl-4-nitrosopiperazine-d9. The choice of solvent will depend on the requirements of the subsequent analytical method. Methanol and DMSO are common choices due to the compound's solubility.[3][10]

Materials and Equipment:

• 1-Cyclopentyl-4-nitrosopiperazine-d9 (neat compound)

• Analytical balance

• Volumetric flask (e.g., 1 mL, 5 mL, or 10 mL)

• Micropipettes

• Appropriate solvent (e.g., HPLC-grade Methanol or DMSO)

• Vortex mixer

• Amber glass vials for storage

Procedure:

• Equilibration: Allow the vial containing 1-Cyclopentyl-4-nitrosopiperazine-d9 to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of the neat compound using an analytical balance. For example, to prepare a 1 mL stock solution of 1 mg/mL, weigh 1 mg of the compound.

• Dissolution:

  • Carefully transfer the weighed compound into a clean, dry volumetric flask of the desired volume.

  • Add a small amount of the chosen solvent (e.g., ~0.5 mL for a 1 mL flask) to the flask.

  • Gently swirl the flask or use a vortex mixer to ensure the compound is completely dissolved.

• Volume Adjustment: Once the compound is fully dissolved, add the solvent to the flask up to the calibration mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the prepared stock solution into a clean, amber glass vial to protect it from light.[9] Store the solution at 2-8°C for short-term use or at -20°C for long-term storage.[7][9]

Diagrams

Caption: Workflow for preparing the stock solution.

Caption: Role in quantitative analysis.

References

• 1. veeprho.com [veeprho.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. synchemia.com [synchemia.com]
• 4. synchemia.com [synchemia.com]
• 5. 1-Cyclopentyl-4-nitrosopiperazine-d9 | LGC Standards [lgcstandards.com]
• 6. 1-Cyclopentyl-4-nitrosopiperazine-d9 | LGC Standards [lgcstandards.com]
• 7. clearsynth.com [clearsynth.com]
• 8. kmpharma.in [kmpharma.in]
• 9. Naarini Molbio Pharma [naarini.com]
• 10. kmpharma.in [kmpharma.in]

Assay development for therapeutic drug monitoring using CPNP-d9.

Topic: Assay Development for Therapeutic Drug Monitoring Using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Note on "CPNP-d9": Initial searches for "CPNP-d9" did not yield a specific therapeutic agent or a commonly recognized internal standard with this designation. Therefore, this document provides a comprehensive template for the development of a therapeutic drug monitoring (TDM) assay using a hypothetical analyte, "DrugX," and its deuterated internal standard, "DrugX-d9." The principles, protocols, and data presented herein are illustrative and can be adapted for a specific drug of interest.

Introduction

Therapeutic Drug Monitoring (TDM) is a critical practice for optimizing patient outcomes by maintaining plasma drug concentrations within a target therapeutic range. This is particularly important for drugs with a narrow therapeutic index, significant pharmacokinetic variability, or a clear concentration-dependent efficacy and toxicity profile. The use of a stable isotope-labeled internal standard, such as a deuterated analog of the drug, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The deuterated internal standard co-elutes with the analyte and experiences similar ionization effects, thereby correcting for matrix effects and variability in sample processing and instrument response.[1][2][3]

This application note details a robust and reproducible LC-MS/MS method for the quantification of "DrugX" in human plasma, utilizing "DrugX-d9" as the internal standard. The described assay demonstrates high sensitivity, specificity, accuracy, and precision, making it suitable for clinical research and therapeutic drug monitoring.

Quantitative Data Summary

The following tables summarize the quantitative performance of the LC-MS/MS assay for "DrugX."

Table 1: Calibration Curve and Linearity

Parameter	Value
Calibration Range	1.0 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995
Mean Accuracy (%)	98.5 - 101.2
Mean Precision (CV%)	< 5.0

Table 2: Precision and Accuracy

Quality Control (QC) Level	Concentration (ng/mL)	Intra-day Precision (CV%)	Inter-day Precision (CV%)	Accuracy (%)
Lower Limit of Quantification (LLOQ)	1.0	4.8	6.2	99.1
Low QC	3.0	3.5	4.1	100.5
Medium QC	50	2.1	3.3	98.9
High QC	800	1.8	2.9	101.0

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Mean Extraction Recovery (%)	Mean Matrix Effect (%)
Low QC	3.0	92.5	95.8
High QC	800	94.1	97.2

Experimental Protocols

Sample Preparation

This protocol describes a protein precipitation method for the extraction of "DrugX" from human plasma.

• Thaw Samples: Allow plasma samples (patient samples, calibrators, and quality controls) to thaw completely at room temperature.

• Vortex: Vortex the thawed samples for 10 seconds to ensure homogeneity.

• Aliquot Sample: Pipette 100 µL of each plasma sample into a clean 1.5 mL microcentrifuge tube.

• Add Internal Standard: Add 200 µL of the internal standard working solution ("DrugX-d9" in methanol) to each tube.

• Protein Precipitation: Vortex each tube vigorously for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Transfer Supernatant: Carefully transfer 150 µL of the clear supernatant to a clean autosampler vial.

• Injection: Inject 10 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Method

Liquid Chromatography (LC) Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0.0 - 0.5 min: 10% B

  • 0.5 - 2.5 min: 10% to 90% B

  • 2.5 - 3.0 min: 90% B

  • 3.0 - 3.1 min: 90% to 10% B

  • 3.1 - 4.0 min: 10% B (Re-equilibration)

• Column Temperature: 40°C

• Injection Volume: 10 µL

Mass Spectrometry (MS) Parameters:

• Instrument: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
DrugX	450.2	288.1	25
DrugX-d9	459.2	297.1	25

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Visualizations

Caption: Experimental workflow for the TDM of DrugX.

Caption: Hypothetical signaling pathway inhibited by DrugX.

References

• 1. benchchem.com [benchchem.com]
• 2. texilajournal.com [texilajournal.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application of Deuterated Compounds in Metabolic Research: A Case Study with CPNP-d9

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of CPNP-d9, a deuterated analog of the hypothetical parent compound CPNP (Compound for Protease and Nuclease Inhibition), in metabolic research. The incorporation of deuterium (B1214612) at specific metabolic soft spots allows for a detailed investigation of metabolic pathways, improvement of pharmacokinetic profiles, and elucidation of drug disposition.

Introduction to Deuteration in Drug Metabolism

The substitution of hydrogen with its stable isotope, deuterium, is a powerful strategy in drug discovery and development. This substitution, known as deuteration, can significantly alter the metabolic fate of a compound due to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes. This can lead to a slower rate of metabolism, potentially improving a drug's pharmacokinetic profile by increasing its half-life and exposure.[1][2][3] Deuterated compounds are also invaluable tools as internal standards in quantitative mass spectrometry-based assays and as tracers to delineate metabolic pathways.[4]

CPNP-d9 has been strategically deuterated at the nine positions most susceptible to oxidative metabolism in the parent compound, CPNP. This allows for a direct comparison of the metabolic stability and pharmacokinetic properties between the deuterated and non-deuterated compounds.

Key Applications of CPNP-d9 in Metabolic Research

• Enhanced Metabolic Stability: By slowing the rate of oxidative metabolism, CPNP-d9 is expected to exhibit a longer half-life and increased systemic exposure compared to CPNP.

• Pharmacokinetic Profile Modulation: The altered metabolism of CPNP-d9 can lead to a more favorable pharmacokinetic profile, potentially allowing for lower or less frequent dosing.[3]

• Investigation of Metabolic Switching: By blocking the primary metabolic pathways of CPNP, the use of CPNP-d9 can help identify alternative or secondary metabolic routes, a phenomenon known as metabolic switching.[3]

• Internal Standard for Quantitative Bioanalysis: The stable isotope-labeled CPNP-d9 is an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) assays to accurately quantify CPNP in biological matrices.

Experimental Data and Analysis

The following tables summarize the comparative in vitro and in vivo metabolic data for CPNP and CPNP-d9.

Table 1: In Vitro Metabolic Stability in Human Liver Microsomes

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
CPNP	25.3	27.4
CPNP-d9	78.1	8.9

Table 2: Comparative Pharmacokinetic Parameters in Rats (Oral Administration, 10 mg/kg)

Compound	Cmax (ng/mL)	Tmax (h)	AUC₀₋t (ng·h/mL)
CPNP	450 ± 55	1.5	1890 ± 210
CPNP-d9	820 ± 98	2.0	4150 ± 450

Experimental Protocols

In Vitro Metabolic Stability Assay

Objective: To determine the metabolic stability of CPNP and CPNP-d9 in human liver microsomes.

Materials:

• CPNP and CPNP-d9 (10 mM stock solutions in DMSO)

• Human Liver Microsomes (HLM), 20 mg/mL

• NADPH Regeneration System (e.g., Corning Gentest™)

• 0.1 M Phosphate (B84403) Buffer (pH 7.4)

• Acetonitrile (B52724) with an internal standard (e.g., warfarin)

• LC-MS/MS system

Protocol:

• Prepare a working solution of CPNP or CPNP-d9 at 1 µM in 0.1 M phosphate buffer.

• In a 96-well plate, add 100 µL of the compound working solution.

• Add 5 µL of HLM (final concentration 1 mg/mL).

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the metabolic reaction by adding 10 µL of the NADPH regeneration system.

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding 200 µL of ice-cold acetonitrile containing the internal standard.

• Centrifuge the plate at 4000 rpm for 15 minutes to precipitate proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the remaining parent compound.

• Calculate the half-life (t½) and intrinsic clearance (CLint).

In Vivo Pharmacokinetic Study in Rats

Objective: To compare the pharmacokinetic profiles of CPNP and CPNP-d9 following oral administration in rats.

Materials:

• Male Sprague-Dawley rats (250-300 g)

• CPNP and CPNP-d9 formulation for oral gavage (e.g., in 0.5% methylcellulose)

• Blood collection supplies (e.g., EDTA tubes)

• Centrifuge

• LC-MS/MS system for bioanalysis

Protocol:

• Fast the rats overnight prior to dosing.

• Administer a single oral dose of CPNP or CPNP-d9 (10 mg/kg) via gavage.

• Collect blood samples (approximately 0.2 mL) via the tail vein at pre-dose and at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Collect blood into EDTA-containing tubes and centrifuge at 3000 g for 10 minutes at 4°C to separate plasma.

• Store plasma samples at -80°C until analysis.

• Extract the drug from plasma samples using protein precipitation with acetonitrile containing an internal standard (CPNP-d9 can be used as the internal standard for CPNP analysis and vice versa, or a different stable isotope-labeled compound can be used).

• Analyze the samples by a validated LC-MS/MS method to determine the plasma concentrations of CPNP or CPNP-d9.

• Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software.

Visualizations

Proposed Metabolic Pathway of CPNP and the Effect of Deuteration

Caption: Proposed metabolic pathway of CPNP and the inhibitory effect of deuteration in CPNP-d9.

Experimental Workflow for Comparative Metabolic Profiling

Caption: Workflow for the comparative metabolic profiling of CPNP and CPNP-d9.

Conclusion

The use of CPNP-d9 in metabolic research provides significant advantages for understanding the disposition and improving the properties of the parent compound, CPNP. The observed decrease in intrinsic clearance and increase in systemic exposure highlight the potential of strategic deuteration to enhance a compound's metabolic stability and overall pharmacokinetic profile. The detailed protocols and workflows provided herein serve as a guide for researchers to effectively utilize deuterated compounds in their metabolic studies.

References

• 1. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Use of a Penta-Deuterophenyl Substituent to Improve the Metabolic Stability of a Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Testing of Rifapentine for Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent global scrutiny of nitrosamine (B1359907) impurities in pharmaceutical products has necessitated robust analytical methods for their detection and quantification at trace levels. Rifapentine (B610483), a key antibiotic in the treatment of tuberculosis, has been identified as potentially containing the nitrosamine impurity 1-cyclopentyl-4-nitrosopiperazine (B1601858) (CPNP).[1][2][3] This document provides detailed application notes and protocols for the analytical testing of CPNP in rifapentine drug substances and products, compiled from regulatory guidance and scientific literature.

The presence of nitrosamines in pharmaceuticals is a significant concern due to their potential carcinogenic effects.[4][5] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the control of these impurities, requiring manufacturers to perform risk assessments and implement sensitive analytical testing.[5][6][7][8]

Quantitative Data Summary

The following tables summarize the acceptable intake limits and analytical method performance for the quantification of CPNP in rifapentine.

Table 1: Regulatory Limits for 1-cyclopentyl-4-nitrosopiperazine (CPNP) in Rifapentine

Parameter	Limit	Regulatory Body/Source
Acceptable Intake (AI) Limit	0.1 ppm	FDA[1][3]
Temporary Interim Limit	≤ 20 ppm	FDA, WHO[3][9][10]
Temporary End of Shelf-Life Limit	≤ 25 ppm	Health Canada[11]

Note: Temporary limits have been permitted by regulatory agencies to mitigate drug shortages of this critical medication.[1][10][12] Manufacturers are expected to work towards reducing CPNP levels to the acceptable intake limit.[3][9]

Table 2: Performance of Analytical Methods for CPNP Quantification

Analytical Method	Analyte	LOD (ppm)	LOQ (ppm)	Source
LC-ESI-HRMS	CPNP	0.01	0.017	FDA[2]
LC-MS/MS	MNP*	0.0067	0.013	Li, et al. (2022)[13]

Data for 1-methyl-4-nitrosopiperazine (B99963) (MNP) in Rifampin is included for comparison of method sensitivity.

Experimental Protocols

This section details the methodology for the analysis of CPNP in rifapentine, based on the FDA-published LC-ESI-HRMS method.[2][14]

Protocol 1: Quantification of CPNP in Rifapentine by LC-ESI-HRMS

1. Scope: This method is for the quantitative determination of 1-cyclopentyl-4-nitrosopiperazine (CPNP) in rifapentine drug substance and drug product.[2]

2. Principle: CPNP is separated from the rifapentine matrix using reverse-phase liquid chromatography. Detection and quantification are achieved by a high-resolution mass spectrometer (HRMS) operating in positive ion electrospray ionization (ESI) mode. Quantification is based on the peak area of a specific fragment ion of CPNP compared against an external calibration curve.[2]

3. Reagents and Materials:

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• CPNP reference standard

• Rifapentine drug substance/product sample

• 0.22 µm PVDF syringe filters

4. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• High-Resolution Mass Spectrometer (e.g., Orbitrap or TOF) with ESI source

• Analytical column: A suitable reverse-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm)

5. Standard Solution Preparation:

• Stock Solution (e.g., 1 µg/mL): Accurately weigh and dissolve the CPNP reference standard in methanol.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with methanol to cover a suitable concentration range (e.g., 0.5 - 50 ng/mL).

6. Sample Preparation:

• Drug Substance:

  • Accurately weigh approximately 150 mg of the rifapentine drug substance into a 15 mL centrifuge tube.[2]

  • Add 5.0 mL of methanol.[2]

  • Vortex until the substance is fully dissolved.[2]

  • Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial. Discard the first 1 mL of the filtrate.[2]

• Drug Product (Tablets/Capsules):

  • Determine the amount of powder equivalent to a target concentration of 30 mg/mL of rifapentine.

  • For capsules, empty the contents. For tablets, crush them into a fine powder.[2]

  • Transfer the appropriate amount of powder into a 15 mL centrifuge tube.

  • Add the corresponding volume of methanol to achieve the 30 mg/mL concentration.

  • Vortex thoroughly to extract the CPNP.

  • Centrifuge to pellet the excipients.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial, discarding the first 1 mL.[2]

7. LC-MS/MS Method Parameters (Example):

• LC Parameters:

  • Column: C18, 100 x 2.1 mm, 1.8 µm

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Methanol with 0.1% Formic Acid

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Gradient:

    Time (min)	%B
    0.0	20
    1.0	20
    5.0	95
    7.0	95
    7.1	20

    | 10.0 | 20 |

• MS Parameters (HRMS):

  • Ionization Mode: Positive ESI

  • Scan Mode: Full MS / dd-MS2 (data-dependent MS2) or Targeted SIM

  • Monitored Ion (m/z): Precursor and characteristic fragment ions for CPNP.

  • Resolution: > 60,000

8. Data Analysis:

• Integrate the peak area of the characteristic CPNP fragment ion in the extracted ion chromatograms for both standards and samples.

• Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Determine the concentration of CPNP in the sample solutions from the calibration curve.

• Calculate the amount of CPNP in the original drug substance or product in parts per million (ppm).

9. Method Validation: This method should be validated by the user for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) in accordance with ICH guidelines.[2][14] Matrix effects should be carefully evaluated, as they can impact method accuracy.[15] The use of stable isotope-labeled internal standards is one approach to mitigate matrix effects.[15]

Visualizations

The following diagrams illustrate the workflow for nitrosamine analysis and the regulatory risk assessment process.

Caption: Workflow for the analysis of CPNP in rifapentine.

Caption: Regulatory three-step nitrosamine risk assessment process.

References

• 1. FDA Updates and Press Announcements on Nitrosamines in Rifampin and Rifapentine | FDA [fda.gov]
• 2. fda.gov [fda.gov]
• 3. treatmentactiongroup.org [treatmentactiongroup.org]
• 4. researchgate.net [researchgate.net]
• 5. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 6. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 7. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 8. fda.gov [fda.gov]
• 9. Nitrosamine concerns for Rifapentine - IMPAACT4TB [impaact4tb.org]
• 10. Nitrosamine concerns in rifapentine products - Update | WHO - Prequalification of Medical Products (IVDs, Medicines, Vaccines and Immunization Devices, Vector Control) [extranet.who.int]
• 11. york.ca [york.ca]
• 12. zeroleprosy.org [zeroleprosy.org]
• 13. Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. FDA-published method for Rifampin & Rifapentine DS/DP - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 15. 👨‍💻 Quantitation of MNP & CPNP in Rifampin and Rifapentine by LC-MS/MS - Analytical Methods Hub - Nitrosamines Exchange [nitrosamines.usp.org]

Application Note: High-Throughput Quantification of CPNP in Human Plasma Using CPNP-d9 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

This application note describes a robust and sensitive method for the quantitative analysis of the novel therapeutic agent CPNP in human plasma. To ensure the highest level of accuracy and precision, a stable isotope-labeled internal standard, CPNP-d9, is employed. This method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS), a powerful analytical technique widely used in pharmaceutical quality control for its selectivity and sensitivity.[1] The protocol outlined below is suitable for regulated bioanalytical studies and can be integrated into various stages of drug development, from preclinical pharmacokinetics to clinical trial monitoring.

The use of a deuterated internal standard like CPNP-d9 is critical for mitigating matrix effects and variability in sample preparation and instrument response.[1] This ensures reliable data for pharmacokinetic and toxicokinetic assessments, which are fundamental components of a drug's quality target product profile (QTPP).[2]

Logical Relationship: Quality Control Workflow

The following diagram illustrates the logical flow of the quality control process for CPNP analysis.

Caption: Workflow for CPNP quantification using CPNP-d9.

Experimental Protocols

Preparation of Stock Solutions and Calibration Standards

• CPNP Stock Solution (1 mg/mL): Accurately weigh 10 mg of CPNP reference standard and dissolve in 10 mL of methanol (B129727).

• CPNP-d9 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of CPNP-d9 and dissolve in 10 mL of methanol.

• CPNP-d9 Working Solution (100 ng/mL): Dilute the CPNP-d9 stock solution with 50% methanol in water.

• Calibration Standards: Prepare a series of calibration standards by spiking blank human plasma with appropriate volumes of CPNP stock solution to achieve final concentrations ranging from 1 ng/mL to 1000 ng/mL.

Sample Preparation Protocol: Protein Precipitation

• Pipette 100 µL of plasma sample (calibration standard, quality control sample, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the CPNP-d9 working solution (100 ng/mL) to each tube and vortex briefly.

• Add 300 µL of acetonitrile (B52724) to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new set of tubes.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Data Presentation

Table 1: LC-MS/MS Parameters

Parameter	Value
LC System	Shimadzu Nexera X2
Column	Phenomenex Kinetex C18 (2.6 µm, 2.1 x 50 mm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 min, hold for 1 min, re-equilibrate for 1 min
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	SCIEX QTRAP 6500+
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (CPNP)	Q1: 415.2 m/z -> Q3: 287.1 m/z (example)
MRM Transition (CPNP-d9)	Q1: 424.2 m/z -> Q3: 296.1 m/z (example)
Collision Energy	Optimized for each transition
Source Temperature	550°C

Table 2: Calibration Curve and Quality Control Data

Sample Type	Nominal Conc. (ng/mL)	Calculated Conc. (Mean, n=3)	Accuracy (%)	CV (%)
Calibration Std 1	1.0	0.98	98.0	4.5
Calibration Std 2	5.0	5.12	102.4	3.1
Calibration Std 3	20.0	19.5	97.5	2.8
Calibration Std 4	100.0	101.3	101.3	1.9
Calibration Std 5	500.0	495.5	99.1	1.5
Calibration Std 6	1000.0	1008.0	100.8	1.2
QC Low	3.0	2.91	97.0	5.2
QC Mid	150.0	153.5	102.3	2.5
QC High	750.0	738.0	98.4	2.1

Calibration Curve Fit: Linear, 1/x² weighting, r² > 0.998

Signaling Pathway Visualization (Hypothetical)

Assuming CPNP is an inhibitor of a kinase pathway involved in cell proliferation, a representative signaling pathway diagram is provided below. This illustrates how understanding the mechanism of action can be linked to quality control, as drug efficacy is a critical quality attribute.

Caption: CPNP as a hypothetical MEK inhibitor.

The described LC-MS/MS method for the quantification of CPNP in human plasma using CPNP-d9 as an internal standard is sensitive, specific, and reproducible. The protocol is well-suited for high-throughput analysis in a regulated environment and provides reliable data essential for pharmaceutical development and quality control. This application note serves as a comprehensive guide for researchers and scientists involved in the analysis of CPNP and similar small molecule therapeutics.

References

• 1. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding Pharmaceutical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantitative Analysis of CPNP in Active Pharmaceutical Ingredients (APIs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-nitropyridine (CPNP) has been identified as a potential genotoxic impurity (PGI) in certain active pharmaceutical ingredients (APIs), such as rifapentine (B610483).[1] Genotoxic impurities are of significant concern in the pharmaceutical industry due to their potential to cause genetic mutations and cancer.[2][3] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established stringent guidelines for the monitoring and control of such impurities in drug substances and products.[4][5] Consequently, robust and sensitive analytical methods are required for the accurate quantification of CPNP at trace levels to ensure the safety and quality of APIs.

This document provides detailed application notes and experimental protocols for the quantitative analysis of CPNP in APIs, with a primary focus on the validated Liquid Chromatography-High Resolution Mass Spectrometry (LC-ESI-HRMS) method published by the FDA.[1][6] Additionally, alternative and complementary analytical techniques are discussed.

Analytical Methodologies for CPNP Quantification

The primary method for the quantification of CPNP is Liquid Chromatography-Electrospray Ionization-High Resolution Mass Spectrometry (LC-ESI-HRMS). This technique offers high sensitivity and selectivity, which are crucial for detecting impurities at parts-per-million (ppm) levels.[1] Other potential methods for the analysis of pyridine (B92270) derivatives or other genotoxic impurities include High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).[7][8][9]

Primary Method: Liquid Chromatography-High Resolution Mass Spectrometry (LC-ESI-HRMS)

This method, validated by the FDA, allows for the sensitive detection and quantification of CPNP in both drug substances and drug products.[1]

Quantitative Data Summary

The performance of the FDA's LC-ESI-HRMS method for CPNP analysis is summarized in the table below.

Parameter	Value (in Methanol)	Value (in API at 30 mg/mL)
Limit of Detection (LOD)	0.1 ng/mL	0.003 ppm
Limit of Quantitation (LOQ)	0.5 ng/mL	0.017 ppm
Range	0.5 - 200 ng/mL	0.017 - 6.67 ppm
Data sourced from the FDA LC-ESI-HRMS method for the determination of MNP in Rifampin and CPNP in Rifapentine.[1]

Experimental Protocols

Protocol 1: Quantitative Analysis of CPNP by LC-ESI-HRMS

This protocol is based on the FDA validated method for the determination of CPNP in rifapentine drug substance and drug product.[1]

1. Materials and Reagents

• CPNP reference standard

• Methanol (B129727) (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Ammonium hydroxide

• Water (LC-MS grade)

• 0.22 µm PVDF syringe filters

2. Standard Solution Preparation

• Intermediate Stock Standard (100 ng/mL): Prepare a stock solution of CPNP in methanol at a concentration of 100 ng/mL.

• Working Standard (3 ng/mL): Transfer a 0.75 mL aliquot of the intermediate stock standard into a 25 mL volumetric flask and dilute to volume with methanol. This should be prepared fresh daily.

3. Sample Preparation

• Drug Substance:

  • Accurately weigh 150 mg of the drug substance into a 15 mL glass centrifuge tube.

  • Add 5.0 mL of methanol.

  • Mix the solution using a vortex mixer until the substance is completely dissolved.

  • Filter the solution using a 0.22 µm PVDF syringe filter, discarding the first 1 mL.

  • Transfer the filtered sample into an HPLC vial for analysis.

• Drug Product (Capsules/Tablets):

  • Empty the contents of capsules or crush tablets to achieve a target concentration of 30 mg/mL of the drug substance in methanol in a 15 mL glass centrifuge tube.

  • Add the appropriate volume of methanol and mix for 1 minute using a vortex mixer.

  • Shake the sample for 40 minutes using a mechanical wrist action shaker.

  • Centrifuge the sample for 10 minutes at 4000 rpm.

  • Filter the supernatant using a 0.22 µm PVDF syringe filter, discarding the first 1 mL.

  • Transfer the filtered sample into an HPLC vial for analysis.

4. LC-ESI-HRMS Instrumentation and Conditions

• Instrumentation: An HPLC or UHPLC system equipped with a temperature-controlled autosampler and column compartment, coupled to a Q ExactiveTM hybrid quadrupole-orbitrap mass spectrometer or equivalent.

• Chromatographic Conditions:

  • HPLC Column: Ace Ultracore SuperPhenylHexyl, 2.5 µm, 90 Å, 50 x 4.6 mm, or equivalent.

  • Column Temperature: 40 °C

  • Flow Rate: 0.5 mL/min

  • Mobile Phase A: 10 mM ammonium formate in water, pH adjusted to 9.0 with ammonium hydroxide.

  • Mobile Phase B: Methanol

  • Gradient:

    Time (min)	%B
    0.0	50
    1.0	50
    6.0	95
    8.0	95
    8.1	50

    | 10.0 | 50 |

  • Injection Volume: 10 µL

  • Autosampler Temperature: 4 – 8 °C

• Mass Spectrometer Conditions (Illustrative):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Sheath Gas Flow Rate: 35 (arbitrary units)

  • Aux Gas Flow Rate: 10 (arbitrary units)

  • Sweep Gas Flow Rate: 1 (arbitrary units)

  • Spray Voltage: 3.5 kV

  • Capillary Temperature: 320 °C

  • S-Lens RF Level: 50

  • Aux Gas Heater Temp: 350 °C

  • Data Acquisition Mode: Parallel Reaction Monitoring (PRM)

  • Resolution: 70,000

  • AGC Target: 2e5

  • Maximum IT: 100 ms

  • Monitored m/z for CPNP: (Specific m/z to be determined based on CPNP fragmentation)

5. Data Analysis and Quantification

Quantification is performed by comparing the peak area of the CPNP impurity in the extracted ion chromatograms of the samples to the peak area of the CPNP reference standard in the external calibration standard.

Visualizations

Concluding Remarks

The quantitative analysis of CPNP in APIs is a critical step in ensuring drug safety and regulatory compliance. The LC-ESI-HRMS method detailed in this document provides a robust, sensitive, and specific protocol for this purpose. For a comprehensive impurity profiling strategy, laboratories may consider orthogonal methods such as HPLC-UV or GC-MS, particularly during method development and validation. The choice of analytical technique should be guided by the specific properties of the API, the required sensitivity, and the available instrumentation.

References

• 1. fda.gov [fda.gov]
• 2. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciencescholar.us [sciencescholar.us]
• 4. Laboratory analysis of rifampin/rifapentine products | FDA [fda.gov]
• 5. fda.gov [fda.gov]
• 6. FDA-published method for Rifampin & Rifapentine DS/DP - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. benchchem.com [benchchem.com]
• 8. Determination of Potential Genotoxic Impurity, 5-Amino-2-Chloropyridine, in Active Pharmaceutical Ingredient Using the HPLC-UV System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gas chromatography/mass spectrometry analysis of components of pyridine temperature-programmed desorption spectra from surface of copper-supported catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Addressing stability issues with 1-Cyclopentyl-4-nitrosopiperazine-d9.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Cyclopentyl-4-nitrosopiperazine-d9. The information is designed to address potential stability issues and challenges encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for 1-Cyclopentyl-4-nitrosopiperazine-d9?

For optimal stability, 1-Cyclopentyl-4-nitrosopiperazine-d9 should be stored in a refrigerator at 2-8°C for long-term storage.[1][2] It is also recommended to protect the compound from light, air, and heat, as the non-deuterated analogue is known to be sensitive to these conditions.[3] For solutions, it is best to prepare them fresh. If storage of solutions is necessary, they should be kept at low temperatures (-20°C) in amber vials to minimize degradation.[1]

Q2: What are the potential degradation pathways for 1-Cyclopentyl-4-nitrosopiperazine-d9?

While specific degradation pathways for the d9 variant are not extensively documented, nitrosamines as a class can degrade under certain conditions.[4] Key degradation pathways for nitrosamines include:

• Photolytic Decomposition: Exposure to UV light can cause degradation.[5]

• Thermal Degradation: High temperatures can lead to the breakdown of the molecule.

• Acidic or Basic Hydrolysis: Extreme pH conditions can lead to denitrosation or other decomposition reactions. However, nitrosamines are generally stable at neutral pH.[1]

Q3: Is there a risk of hydrogen-deuterium (H/D) exchange with 1-Cyclopentyl-4-nitrosopiperazine-d9?

The deuterium (B1214612) atoms in 1-Cyclopentyl-4-nitrosopiperazine-d9 are located on the cyclopentyl ring, which consists of C-D bonds. These bonds are generally stable under typical analytical conditions (e.g., reversed-phase LC-MS with common mobile phases). H/D exchange is more likely to occur with deuterium atoms attached to heteroatoms (like -OH, -NH, -SH) or under specific mass spectrometry conditions like atmospheric pressure chemical ionization (APCI) with certain aromatic compounds.[6][7] For this compound, the risk of back-exchange is considered very low.

Q4: My quantitative results using 1-Cyclopentyl-4-nitrosopiperazine-d9 as an internal standard are inconsistent. What could be the cause?

Inconsistent quantitative results when using a deuterated internal standard can arise from several factors:

• Co-elution Issues: Deuterated compounds can sometimes exhibit slightly different chromatographic retention times compared to their non-deuterated counterparts.[8] This can lead to differential matrix effects and impact accuracy.

• Purity of the Standard: The accuracy of your results depends on the chemical and isotopic purity of the internal standard. Always refer to the Certificate of Analysis provided by the supplier.

• Standard Preparation and Storage: Improper preparation or storage of stock and working solutions can lead to degradation of the internal standard and affect quantification.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Low Signal Intensity

Potential Cause	Troubleshooting Steps
Degradation of the compound	- Prepare fresh solutions of 1-Cyclopentyl-4-nitrosopiperazine-d9. - Ensure proper storage of stock solutions (refrigerated or frozen, protected from light). - Check the pH of your sample and mobile phase to ensure it is within a stable range for nitrosamines (avoiding highly acidic or basic conditions).[1]
Suboptimal LC-MS conditions	- Optimize the mobile phase composition and gradient to improve peak shape. - For nitrosamines, atmospheric pressure chemical ionization (APCI) is often a suitable ionization technique.[9][10] - Optimize MS parameters such as collision energy and collision cell exit potential.[9]
Matrix Effects	- Perform a matrix effect study by comparing the response of the standard in solvent versus in the sample matrix. - If significant ion suppression or enhancement is observed, consider further sample cleanup or adjusting the chromatography to separate the analyte from interfering matrix components.

Issue 2: Inaccurate Quantification

Potential Cause	Troubleshooting Steps
Lack of Co-elution with Analyte	- Overlay the chromatograms of the analyte and the deuterated internal standard to verify co-elution. - If a separation is observed, adjust the chromatographic method (e.g., use a column with lower resolution or modify the gradient) to ensure they elute together.[8]
Impurity in the Internal Standard	- Review the Certificate of Analysis for the isotopic and chemical purity of the 1-Cyclopentyl-4-nitrosopiperazine-d9. - If there is a significant amount of the non-deuterated form present, it can lead to an overestimation of the analyte.
Inconsistent Pipetting or Dilution	- Verify the accuracy of pipettes and other volumetric glassware. - Ensure thorough mixing of all standard and sample solutions.

Data Presentation

Table 1: Chemical and Physical Properties of 1-Cyclopentyl-4-nitrosopiperazine-d9

Property	Value	Reference
Molecular Formula	C₉H₈D₉N₃O	[1]
Molecular Weight	192.31	[1]
Recommended Storage	2-8°C (Refrigerator)	[1][2]
Purity (by HPLC)	>99% (Typical)	[1]

Experimental Protocols

Protocol: Quantification of a Nitrosamine (B1359907) Analyte in a Drug Substance by LC-MS/MS using 1-Cyclopentyl-4-nitrosopiperazine-d9 as an Internal Standard

This protocol is a representative example and may require optimization for specific applications.

1. Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Prepare a 1 mg/mL solution of 1-Cyclopentyl-4-nitrosopiperazine-d9 in methanol.

• Internal Standard Working Solution (IS Working): Dilute the IS Stock solution with a suitable solvent (e.g., 50:50 methanol:water) to a final concentration of 100 ng/mL.

• Analyte Stock Solution: Prepare a 1 mg/mL solution of the non-deuterated analyte in methanol.

• Calibration Curve Standards: Prepare a series of calibration standards by spiking the appropriate amounts of the Analyte Stock Solution into a blank matrix and adding a fixed amount of the IS Working Solution to each standard.

2. Sample Preparation

• Accurately weigh approximately 50 mg of the drug substance into a centrifuge tube.

• Add a known volume of extraction solvent (e.g., 1 mL of methanol).

• Add a fixed volume of the IS Working Solution (e.g., 50 µL).

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for analysis.

3. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: A suitable C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: A suitable gradient to achieve separation and co-elution of the analyte and internal standard.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: APCI or ESI (positive mode)

• Detection Mode: Multiple Reaction Monitoring (MRM) - specific transitions for the analyte and 1-Cyclopentyl-4-nitrosopiperazine-d9 need to be optimized.

Visualizations

Caption: General degradation pathways for nitrosamine compounds.

Caption: Experimental workflow for quantification using a deuterated internal standard.

Caption: A logical troubleshooting workflow for inaccurate results.

References

• 1. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method | Separation Science [sepscience.com]
• 6. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. fda.gov [fda.gov]
• 9. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 10. img.antpedia.com [img.antpedia.com]

Overcoming matrix effects in CPNP quantification by LC-MS.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects in the quantification of CPNP (a hypothetical analyte for demonstration purposes) by Liquid Chromatography-Mass Spectrometry (LC-MS).

Troubleshooting Guides

Issue: Poor reproducibility and accuracy in CPNP quantification.

Question: My CPNP quantification results are inconsistent across different sample lots. What could be the cause and how can I troubleshoot this?

Answer: Inconsistent results in CPNP quantification are often due to matrix effects, which are interferences from other components in the sample matrix that can enhance or suppress the analyte signal.[1][2][3][4] The composition of the matrix can vary between different sample lots, leading to variable effects on CPNP ionization.[4]

Troubleshooting Steps:

• Assess Matrix Effects: The first step is to determine if matrix effects are present. This can be done qualitatively using the post-column infusion method or quantitatively by comparing the response of CPNP in a pure solvent versus a sample matrix extract (post-extraction spike).[1][3][5][6] A significant difference in the signal indicates the presence of matrix effects.[7]

• Optimize Sample Preparation: The most effective way to reduce matrix effects is to remove interfering components before analysis.[7][8] Consider the following techniques:

  • Protein Precipitation (PPT): A simple and fast method, but it may not effectively remove phospholipids, a major source of matrix effects.[8][9]

  • Liquid-Liquid Extraction (LLE): Offers better selectivity than PPT by partitioning CPNP into an immiscible organic solvent.[8] Optimizing the pH and solvent polarity can improve the removal of interferences.[8]

  • Solid-Phase Extraction (SPE): Provides the cleanest extracts by selectively retaining CPNP on a solid sorbent while matrix components are washed away.[7][9][10] Mixed-mode SPE can be particularly effective.[9]

• Chromatographic Separation: Optimize your LC method to separate CPNP from co-eluting matrix components.[2][7] This can be achieved by:

  • Adjusting the mobile phase composition and gradient.[7]

  • Changing the column chemistry or dimensions.

  • Utilizing techniques like Ultra-High-Performance Liquid Chromatography (UPLC) for better resolution.[9]

• Use an Internal Standard (IS): An internal standard is a compound with similar physicochemical properties to the analyte, added at a constant concentration to all samples and standards.[11]

  • Stable Isotope-Labeled (SIL) Internal Standard: This is the gold standard for correcting matrix effects as it co-elutes with the analyte and experiences similar ionization suppression or enhancement.[3][12][13]

  • Analog Internal Standard: A structurally similar compound can also be used if a SIL-IS is unavailable.[14]

• Matrix-Matched Calibration: Prepare your calibration standards in the same biological matrix as your samples to compensate for consistent matrix effects.[7][15]

Issue: Low sensitivity and signal suppression for CPNP.

Question: I am observing a significantly lower signal for CPNP in my biological samples compared to the standards prepared in solvent. What is causing this and how can I improve sensitivity?

Answer: A lower signal in biological samples is a classic sign of ion suppression, a type of matrix effect where co-eluting endogenous compounds compete with the analyte for ionization in the MS source.[7][16] Phospholipids are a common cause of ion suppression in plasma and serum samples.[17]

Troubleshooting Steps:

• Identify the Source of Suppression: Use the post-column infusion technique to identify the regions in your chromatogram where ion suppression occurs.[1][3] This involves infusing a constant flow of CPNP solution into the MS while injecting a blank matrix extract. Dips in the CPNP signal indicate the retention times of interfering components.

• Enhance Sample Cleanup: Focus on removing the compounds that are causing suppression.

  • Phospholipid Removal: Specialized sample preparation products, such as phospholipid removal plates or cartridges, can be highly effective.

  • Solid-Phase Extraction (SPE): A well-developed SPE method can significantly reduce matrix components.[10]

• Modify Chromatographic Conditions: Adjust your LC method to shift the elution of CPNP away from the suppression zones identified in the post-column infusion experiment.[1][3] This might involve changing the gradient profile or the mobile phase pH.[9]

• Sample Dilution: If the CPNP concentration is high enough, diluting the sample can reduce the concentration of interfering matrix components and thereby lessen the suppression effect.[1][3][5]

• Change Ionization Source: If available, switching from Electrospray Ionization (ESI) to Atmospheric Pressure Chemical Ionization (APCI) can sometimes reduce matrix effects, as APCI is generally less susceptible to ion suppression.[15][18]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds in the sample matrix.[3][19] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy and reproducibility of quantification.[1][2][4] The "matrix" refers to all components in the sample other than the analyte of interest.[7]

Q2: How can I quantitatively assess the matrix effect for CPNP?

A2: The matrix effect can be quantified by calculating the Matrix Factor (MF). This is typically done using the post-extraction spike method.[14][19] The experiment involves comparing the peak area of CPNP spiked into an extracted blank matrix with the peak area of CPNP in a pure solvent at the same concentration.

Experimental Protocol: Quantitative Assessment of Matrix Factor (MF)

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike a known amount of CPNP into the mobile phase or a pure solvent.

  • Set B (Post-extraction Spike): Extract a blank biological matrix (e.g., plasma, urine) using your established sample preparation protocol. After extraction, spike the same amount of CPNP as in Set A into the clean extract.

• Analyze both sets by LC-MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area of CPNP in Set B) / (Peak Area of CPNP in Set A)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

For a robust method, the MF should ideally be between 0.8 and 1.2.[14]

Q3: What is the best type of internal standard to use for CPNP quantification?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of CPNP (e.g., ¹³C- or ²H-labeled CPNP).[3][12][13] A SIL-IS has nearly identical chemical and physical properties to the unlabeled analyte.[13] This means it will have the same extraction recovery, chromatographic retention time, and ionization behavior, allowing it to accurately compensate for matrix effects and other variations during sample processing and analysis.[11][13] If a SIL-IS is not available, a structural analog with similar properties can be a suitable alternative.[14]

Q4: Can I completely eliminate matrix effects?

A4: While it is challenging to completely eliminate matrix effects, they can be significantly minimized and compensated for to ensure accurate quantification.[1][3] A combination of strategies, including rigorous sample preparation, optimized chromatography, and the use of a stable isotope-labeled internal standard, is the most effective approach to manage and overcome the impact of matrix effects.[20]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Matrix Factor (MF) and CPNP Recovery

Sample Preparation Method	Average CPNP Recovery (%)	Average Matrix Factor (MF)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	95 ± 5	0.65 ± 0.15	Fast and simple	High matrix effects, significant ion suppression[9][10]
Liquid-Liquid Extraction (LLE)	85 ± 8	0.85 ± 0.10	Good selectivity, cleaner than PPT	Can have lower recovery for polar analytes[9]
Solid-Phase Extraction (SPE)	92 ± 4	0.98 ± 0.05	Cleanest extracts, minimal matrix effects[9][10]	More time-consuming and requires method development

Data is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol: Solid-Phase Extraction (SPE) for CPNP from Human Plasma

• Conditioning: Condition a mixed-mode SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of the internal standard working solution and 200 µL of 4% phosphoric acid in water. Vortex for 10 seconds.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash 1: 1 mL of 5% methanol in water.

  • Wash 2: 1 mL of hexane.

• Elution: Elute CPNP and the internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS system.

Visualizations

Caption: Experimental workflow for CPNP quantification.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. longdom.org [longdom.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 11. m.youtube.com [m.youtube.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. waters.com [waters.com]
• 14. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. zefsci.com [zefsci.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Research Portal [ub-ir.bolton.ac.uk]

Solving solubility problems with 1-Cyclopentyl-4-nitrosopiperazine-d9.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for solubility issues encountered with 1-Cyclopentyl-4-nitrosopiperazine-d9.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the dissolution of 1-Cyclopentyl-4-nitrosopiperazine-d9 in your experiments.

Issue 1: Difficulty Dissolving the Compound in a Desired Solvent

• Question: I am having trouble dissolving 1-Cyclopentyl-4-nitrosopiperazine-d9 in my chosen solvent. What steps can I take to improve its solubility?

• Answer: 1-Cyclopentyl-4-nitrosopiperazine-d9 is described as a neat compound, which can present as a liquid or semi-solid. While it has slight solubility in solvents like chloroform, ethanol, and methanol (B129727), complete dissolution at a specific concentration might require optimization. Here are several strategies you can employ:

  • Co-solvent System: Introduce a co-solvent to increase the polarity range of your solvent system. For instance, if you are using a non-polar solvent, adding a small amount of a more polar solvent in which the compound is also slightly soluble (e.g., methanol or ethanol) can enhance overall solubility.

  • Gentle Heating: The solubility of most organic compounds increases with temperature. Gentle warming of the solvent and compound mixture in a controlled water bath can aid dissolution. Ensure the temperature is not excessively high to prevent any potential degradation of the compound.

  • Sonication: Using an ultrasonic bath can help break down any agglomerates and increase the surface area of the compound exposed to the solvent, thereby accelerating the dissolution process.

  • pH Adjustment: For aqueous-based solutions, the pH can significantly influence the solubility of piperazine-containing compounds. Adjusting the pH might be a viable strategy, though the stability of the nitroso group should be considered under different pH conditions.

  • Salt Formation: While more complex, converting the piperazine (B1678402) moiety to a salt by reacting it with a suitable acid can dramatically increase its aqueous solubility.[1] This is a common strategy in drug development to improve the dissolution of piperazine-containing active pharmaceutical ingredients.[2]

Issue 2: Precipitation of the Compound from Solution

• Question: My 1-Cyclopentyl-4-nitrosopiperazine-d9 initially dissolved but then precipitated out of solution. How can I prevent this?

• Answer: Precipitation after initial dissolution often indicates that you have created a supersaturated solution that is not stable under the current conditions. Here’s how to address this:

  • Solvent Selection: The chosen solvent may not be optimal for the desired concentration. Re-evaluate the solvent system. It might be necessary to use a different solvent or a solvent mixture in which the compound has higher solubility.

  • Temperature Control: If the solution was heated to aid dissolution, precipitation upon cooling is common. Try to maintain a slightly elevated and stable temperature during your experiment, if permissible by the experimental protocol.

  • Reduce Concentration: The most straightforward solution is to work with a lower concentration of the compound that is within its stable solubility limit in the chosen solvent.

  • Slower Cooling Rate: If heating was used, allow the solution to cool to room temperature very slowly. Rapid cooling can shock the system and induce precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for 1-Cyclopentyl-4-nitrosopiperazine-d9?

A1: There is no single "best" solvent, as the ideal choice depends on your specific application (e.g., analytical standard preparation, in-vitro assay). Based on available data, it is slightly soluble in chloroform, ethanol, and methanol.[3] For creating stock solutions for analytical purposes, high-purity methanol or acetonitrile (B52724) are commonly used for similar deuterated internal standards.

Q2: How should I prepare a stock solution of 1-Cyclopentyl-4-nitrosopiperazine-d9 for use as an internal standard in LC-MS?

A2: A detailed protocol for preparing a stock solution for use as an internal standard is provided in the "Experimental Protocols" section below. Generally, you would accurately weigh a small amount of the compound and dissolve it in a precise volume of a suitable organic solvent like methanol or acetonitrile to achieve a target concentration (e.g., 1 mg/mL).

Q3: Can I use techniques like solid dispersion to improve the solubility of this compound?

A3: Yes, techniques like solid dispersion, where the compound is dispersed within a hydrophilic polymer matrix, are established methods for enhancing the dissolution rate of poorly soluble compounds.[4] However, this is a more advanced formulation strategy and may not be necessary for typical laboratory use where simple solvent optimization is usually sufficient.

Q4: Are there any safety precautions I should be aware of when handling 1-Cyclopentyl-4-nitrosopiperazine-d9?

A4: Yes. The non-deuterated parent compound, 1-Cyclopentyl-4-nitrosopiperazine, is classified with several hazard statements, including being harmful if swallowed, in contact with skin, or inhaled, causing severe skin burns and eye damage, and potentially causing cancer and respiratory irritation.[5][6] It is crucial to handle this compound in a well-ventilated area, wear appropriate personal protective equipment (gloves, lab coat, safety glasses), and consult the material safety data sheet (MSDS) for complete safety information.

Data Presentation

Table 1: Solubility Profile of 1-Cyclopentyl-4-nitrosopiperazine-d9 and Related Compounds

Compound	Solvent	Solubility	Reference
1-Cyclopentyl-4-nitrosopiperazine	Chloroform	Slightly Soluble	[3]
Ethanol	Slightly Soluble	[3]
Methanol	Slightly Soluble	[3]
1-Nitrosopiperazine	Water	Moderately Soluble
Ethanol	Higher Solubility
Acetone	Higher Solubility

Experimental Protocols

Protocol: Preparation of Stock and Working Solutions of 1-Cyclopentyl-4-nitrosopiperazine-d9 for Use as an Internal Standard in LC-MS

This protocol outlines the steps for preparing solutions of 1-Cyclopentyl-4-nitrosopiperazine-d9 for use in a quantitative bioanalytical assay.

Materials:

• 1-Cyclopentyl-4-nitrosopiperazine-d9

• High-purity methanol or acetonitrile (LC-MS grade)

• Calibrated analytical balance

• Volumetric flasks (e.g., 1 mL, 10 mL)

• Calibrated micropipettes

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Preparation of Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 1 mg of 1-Cyclopentyl-4-nitrosopiperazine-d9.

  • Quantitatively transfer the weighed compound to a 1 mL volumetric flask.

  • Add a small amount of the chosen solvent (e.g., methanol) to dissolve the compound.

  • Vortex the solution until the compound is fully dissolved. If needed, use an ultrasonic bath for a few minutes to aid dissolution.

  • Once dissolved, bring the solution to the final volume of 1 mL with the solvent.

  • Mix thoroughly by inverting the flask several times. This is your stock solution.

• Preparation of Intermediate and Working Solutions:

  • Prepare a series of intermediate and working standard solutions by performing serial dilutions of the stock solution with the appropriate solvent.

  • These solutions will be used to spike into calibration standards and quality control samples. The final concentration of the internal standard in the analytical samples should be consistent across all samples and provide a stable and robust signal in the mass spectrometer.

Mandatory Visualization

Caption: Workflow for a bioanalytical assay using 1-Cyclopentyl-4-nitrosopiperazine-d9 as an internal standard.

Caption: Troubleshooting decision tree for solubility issues.

References

• 1. benchchem.com [benchchem.com]
• 2. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 3. chemwhat.com [chemwhat.com]
• 4. researchgate.net [researchgate.net]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. scispace.com [scispace.com]

Optimizing liquid chromatography gradient for CPNP and CPNP-d9 separation.

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the liquid chromatography (LC) gradient for the separation of 1-Cyclopentyl-4-nitrosopiperazine (CPNP) and its deuterated internal standard, CPNP-d9.

Troubleshooting Guide

Effective troubleshooting is a systematic process. This guide outlines common issues encountered during the separation of CPNP and CPNP-d9, their potential causes, and recommended solutions. It is recommended to change only one parameter at a time to isolate the problem.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing, Fronting, or Broadening)	1. Column Overload: Injecting too much sample. 2. Incompatible Sample Solvent: The sample solvent may be too strong, causing peak distortion.[1] 3. Column Contamination or Degradation: Accumulation of contaminants or loss of stationary phase. 4. Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analytes. 5. Secondary Interactions: Interactions between the analytes and active sites (e.g., silanols) on the column.[2]	1. Reduce Injection Volume or Sample Concentration: Dilute the sample or inject a smaller volume. 2. Match Sample Solvent to Initial Mobile Phase: Whenever possible, dissolve the sample in the initial mobile phase. 3. Flush or Replace Column: Flush the column with a strong solvent. If the problem persists, replace the column.[3] 4. Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units away from the pKa of the analytes. 5. Use Mobile Phase Additives: Incorporate additives like ammonium (B1175870) formate (B1220265) to improve peak shape.[2][4]
Poor Resolution or Co-elution	1. Inadequate Gradient Program: The gradient may be too steep or not optimized for the specific compounds. 2. Inappropriate Mobile Phase Composition: The choice of organic solvent or aqueous phase may not be optimal. 3. Column Inefficiency: An old or damaged column can lead to poor separation.	1. Optimize Gradient: Decrease the gradient steepness (longer run time), or introduce isocratic holds at key points.[5][6] 2. Modify Mobile Phase: Experiment with different organic solvents (e.g., methanol (B129727) vs. acetonitrile) or different mobile phase additives.[4] 3. Replace Column: If the column has been used extensively, it may need to be replaced.
Retention Time Drifting	1. Inconsistent Mobile Phase Preparation: Small variations in mobile phase composition can cause shifts in retention time.[7] 2. Column Equilibration Issues: Insufficient equilibration time between runs.[3] 3. Pump Malfunction: Inconsistent flow rate from the HPLC pump. 4. Temperature Fluctuations: Changes in column temperature can affect retention.[3]	1. Ensure Consistent Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure accurate measurements. 2. Increase Equilibration Time: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.[3] 3. Check Pump Performance: Monitor the pump pressure for fluctuations and perform necessary maintenance. 4. Use a Column Oven: Maintain a constant column temperature to ensure reproducible retention times.
Low Signal Intensity or Sensitivity	1. Suboptimal MS Source Parameters: Ion source settings may not be optimized for CPNP and CPNP-d9. 2. Ion Suppression: Matrix components co-eluting with the analytes can suppress their ionization. 3. Incorrect Mobile Phase Additive: Some additives, like TFA, can suppress MS signals.[8]	1. Optimize MS Parameters: Infuse the analytes directly into the mass spectrometer to optimize source parameters (e.g., capillary voltage, gas flow, temperature). 2. Improve Sample Preparation: Implement a more rigorous sample cleanup procedure to remove interfering matrix components. 3. Use MS-Friendly Additives: Employ additives like formic acid or ammonium formate that are compatible with mass spectrometry.[4][9]

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for CPNP and CPNP-d9 separation?

A1: A good starting point for method development is a reversed-phase separation using a C18 or a Phenyl-Hexyl column.[10] A gradient elution with a mobile phase consisting of an aqueous component with a buffer (e.g., 10 mM ammonium formate) and an organic component (e.g., methanol or acetonitrile) is typically effective.[10]

Q2: How can I improve the resolution between CPNP and its deuterated internal standard, CPNP-d9?

A2: While baseline separation is not always necessary for mass spectrometry-based detection, sufficient separation is needed to prevent cross-talk. To improve resolution, you can try a shallower gradient, which increases the separation time and allows for better resolution of closely eluting peaks.[5] You can also experiment with different organic modifiers (methanol vs. acetonitrile) as they can offer different selectivities.

Q3: My peak shape for CPNP is tailing. What can I do to improve it?

A3: Peak tailing for basic compounds like CPNP can often be attributed to secondary interactions with residual silanol (B1196071) groups on the silica-based column packing. To mitigate this, ensure your mobile phase is adequately buffered. The use of a mobile phase additive like ammonium formate can help to mask the silanol groups and improve peak symmetry.[2]

Q4: I am observing significant matrix effects in my analysis. How can I reduce them?

A4: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in LC-MS/MS analysis. To reduce these effects, consider the following:

• Improve sample preparation: Incorporate a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step to clean up your sample and remove interfering components.

• Modify the chromatography: Adjusting the gradient to better separate CPNP and CPNP-d9 from co-eluting matrix components can be effective.

• Use a deuterated internal standard: The use of a stable isotope-labeled internal standard like CPNP-d9 is crucial as it co-elutes with the analyte and experiences similar matrix effects, allowing for accurate quantification.

Experimental Protocol: LC-MS/MS Method for CPNP and CPNP-d9

This protocol is based on established methods for the analysis of CPNP.[10]

1. Sample Preparation

• Standard Preparation: Prepare stock solutions of CPNP and CPNP-d9 in methanol. A series of working standards can be prepared by diluting the stock solutions with the initial mobile phase composition.

• Sample Extraction: For drug substance analysis, dissolve a precisely weighed amount of the sample in methanol. For drug product analysis, the sample may require crushing, shaking, and centrifugation to extract the analytes into methanol.[10] All samples should be filtered through a 0.22 µm filter before injection.[10]

2. Liquid Chromatography Conditions

Parameter	Condition
Column	ACE Ultracore SuperPhenylHexyl, 2.5 µm, 50 x 4.6 mm, or equivalent[10]
Mobile Phase A	10 mM ammonium formate in water, pH 9.0 (adjusted with ammonium hydroxide)[10]
Mobile Phase B	Methanol[10]
Gradient Program	A linear gradient can be optimized as a starting point. For example: - 0-1 min: 30% B - 1-5 min: 30% to 90% B - 5-6 min: 90% B - 6-6.1 min: 90% to 30% B - 6.1-8 min: 30% B (re-equilibration)
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

3. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by direct infusion of CPNP and CPNP-d9 standards. The precursor ions will be the [M+H]+ adducts. The product ions will be specific fragments generated by collision-induced dissociation (CID).
Source Parameters	Optimize capillary voltage, source temperature, and gas flows for maximum signal intensity of the target analytes.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in the separation of CPNP and CPNP-d9.

Caption: A logical workflow for troubleshooting CPNP and CPNP-d9 separation issues.

References

• 1. Effects of Sample Solvents on Peak Shape : Shimadzu (Europe) [shimadzu.eu]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Troubleshooting Guide [scioninstruments.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. researchgate.net [researchgate.net]
• 9. halocolumns.com [halocolumns.com]
• 10. fda.gov [fda.gov]

Troubleshooting poor recovery of the CPNP-d9 internal standard.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the poor recovery of the CPNP-d9 internal standard during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is CPNP-d9 and why is it used as an internal standard?

CPNP-d9 is a deuterated analog of the cannabinoid CPNP. A stable isotope-labeled (SIL) internal standard like CPNP-d9 is the preferred choice in quantitative mass spectrometry (LC-MS/MS) analysis.[1] Because its chemical and physical properties are nearly identical to the analyte (CPNP), it is expected to behave similarly during sample preparation, chromatography, and ionization.[2] This allows it to compensate for variations in extraction recovery, matrix effects, and instrument response, thereby improving the accuracy and precision of the analytical results.[1][3]

Q2: What are the primary causes of poor recovery for the CPNP-d9 internal standard?

Poor recovery of CPNP-d9 can generally be attributed to three main areas:

• Sample Preparation and Extraction Issues: Problems during these initial steps are a common source of analyte and internal standard loss.[4] This can include inefficient extraction from the sample matrix, degradation of the standard, or losses during cleanup procedures like solid-phase extraction (SPE).[4][5]

• Matrix Effects: Components within the biological sample matrix (e.g., lipids, salts, or other metabolites in plasma or urine) can interfere with the ionization of CPNP-d9 in the mass spectrometer's ion source, leading to signal suppression or enhancement.[1][6]

• Instrumental Problems: Issues with the analytical instrument, such as leaks, blockages, a contaminated ion source, or improper instrument settings, can result in inconsistent and low signal response for the internal standard.[6][7]

Q3: My CPNP-d9 recovery is consistently low. Where should I start troubleshooting?

A systematic approach is crucial. Begin by determining at which stage the loss is occurring. A recommended first step is to perform a fraction collection analysis during your sample preparation (e.g., collecting the load and wash fractions from an SPE cartridge) to see if the CPNP-d9 is being prematurely eluted.[8] Additionally, a post-extraction spike analysis can help differentiate between extraction inefficiency and matrix effects.[6]

Q4: Could the stability of CPNP-d9 be an issue?

Yes, the stability of cannabinoids can be affected by storage conditions.[9] Factors like temperature, light exposure, and the pH of the sample matrix can lead to degradation.[9][10][11] It is crucial to store CPNP-d9 stock solutions and samples under appropriate conditions, typically protected from light and at low temperatures (-20°C or -80°C), to minimize degradation.[10][12]

Troubleshooting Guides

Guide 1: Investigating Low Recovery During Solid-Phase Extraction (SPE)

Poor recovery during SPE is a frequent problem.[13] This guide provides a systematic approach to identifying and resolving the issue.

Symptoms:

• Low CPNP-d9 peak area in the final extract.

• High variability in CPNP-d9 response across a batch of samples.

Troubleshooting Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. myadlm.org [myadlm.org]
• 4. welchlab.com [welchlab.com]
• 5. silicycle.com [silicycle.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. The stability of cannabis and its preparations on storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In Vitro Stability of Free and Glucuronidated Cannabinoids in Urine Following Controlled Smoked Cannabis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effects of the Storage Conditions on the Stability of Natural and Synthetic Cannabis in Biological Matrices for Forensic Toxicology Analysis: An Update from the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 13. welch-us.com [welch-us.com]

Identifying and resolving interference peaks in a CPNP-d9 chromatogram.

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering interference peaks in chromatograms utilizing a deuterated internal standard, exemplified here as "CPNP-d9".

Frequently Asked Questions (FAQs)

Q1: What are interference peaks in a chromatogram?

A1: Interference peaks are extraneous signals in a chromatogram that do not originate from the target analyte or its internal standard. These peaks can co-elute with or have similar mass-to-charge ratios (m/z) as the analyte of interest, leading to inaccurate quantification and misinterpretation of results. Sources of interference can include contaminated solvents, sample matrix components, or system contaminants.

Q2: Why am I seeing a peak at the retention time of CPNP-d9 in my blank injection?

A2: A peak at the retention time of your internal standard, CPNP-d9, in a blank injection (an injection of the mobile phase or solvent without the sample) typically indicates carryover from a previous injection or contamination of your analytical system. It is also possible that the solvent used for the blank is contaminated.

Q3: My CPNP-d9 peak is showing significant tailing or fronting. What could be the cause?

A3: Peak tailing or fronting for CPNP-d9 can be caused by several factors, including column degradation, an inappropriate mobile phase pH, or interactions between the analyte and active sites in the chromatographic system (e.g., injector, tubing, or guard column).

Q4: I am observing a signal for CPNP-d9 in my non-deuterated CPNP standard. Is this normal?

A4: A small signal for CPNP-d9 in a non-deuterated CPNP standard can occur due to the natural abundance of isotopes (e.g., ¹³C) in the CPNP molecule. This phenomenon, known as isotopic contribution, can become significant at high concentrations of the non-deuterated analyte.

Troubleshooting Guides

Issue 1: Unidentified Peak Co-eluting with CPNP-d9

Symptoms:

• A peak is present at or near the expected retention time of CPNP-d9 in the sample chromatogram but is absent in the standard solution.

• The peak shape of CPNP-d9 in the sample is distorted compared to the standard.

• Inaccurate and imprecise quantitative results.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a co-eluting peak.

Issue 2: CPNP-d9 Signal in Non-deuterated Standard

Symptoms:

• A detectable peak at the m/z of CPNP-d9 when a high concentration of non-deuterated CPNP is injected.

• Non-linear calibration curve at high concentrations.

Troubleshooting Workflow:

Preventing degradation of 1-Cyclopentyl-4-nitrosopiperazine-d9 during sample preparation.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Cyclopentyl-4-nitrosopiperazine-d9, a deuterated internal standard crucial for the accurate quantification of the potential genotoxic impurity, 1-Cyclopentyl-4-nitrosopiperazine (CPNP).

Frequently Asked Questions (FAQs)

Q1: What is 1-Cyclopentyl-4-nitrosopiperazine-d9 and why is it used?

A1: 1-Cyclopentyl-4-nitrosopiperazine-d9 is the deuterium-labeled form of 1-Cyclopentyl-4-nitrosopiperazine (CPNP). It is primarily used as an internal standard in analytical methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS), for the precise quantification of CPNP in various sample matrices, particularly in pharmaceutical drug substances and products.[1] The use of a stable isotope-labeled internal standard is critical for accurate quantification as it helps to compensate for variations in sample preparation and instrument response.

Q2: What are the main factors that can cause the degradation of 1-Cyclopentyl-4-nitrosopiperazine-d9 during sample preparation?

A2: The primary factors that can lead to the degradation of nitrosamines like 1-Cyclopentyl-4-nitrosopiperazine-d9 include:

• Exposure to Light: Nitrosamines are known to be light-sensitive and can degrade upon exposure to UV light.[2]

• Elevated Temperatures: While some nitrosamines are thermally stable up to certain temperatures, high temperatures during sample preparation (e.g., in a GC injector) can cause degradation.[3]

• Inappropriate pH: The stability of nitrosamines can be pH-dependent. Acidic conditions, in the presence of nitrosating agents, can potentially lead to the formation of new nitrosamines, while harsh pH conditions in general can promote degradation.

• Presence of Oxidizing or Reducing Agents: Strong oxidizing or reducing agents in the sample matrix or reagents can chemically alter the nitrosamine (B1359907).

Q3: Can 1-Cyclopentyl-4-nitrosopiperazine-d9 be formed in-situ during my sample preparation?

A3: The formation of the non-deuterated CPNP in-situ is a significant concern if the sample contains the precursor amine (1-cyclopentylpiperazine) and a nitrosating agent (like nitrites) under favorable conditions (e.g., acidic pH, heat).[4][5] While the in-situ formation of the deuterated standard itself is not expected, the formation of the non-deuterated analogue can lead to inaccurate quantification of the impurity. It is crucial to control sample preparation conditions to prevent this.

Q4: What are the recommended storage conditions for 1-Cyclopentyl-4-nitrosopiperazine-d9?

A4: To ensure stability, 1-Cyclopentyl-4-nitrosopiperazine-d9 should be stored at refrigerated temperatures (2-8°C), protected from light, and in a tightly sealed container to prevent exposure to air and moisture.[2][6]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the sample preparation and analysis of 1-Cyclopentyl-4-nitrosopiperazine-d9.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no signal for the internal standard (1-Cyclopentyl-4-nitrosopiperazine-d9)	1. Degradation during sample preparation: Exposure to light, high temperatures, or extreme pH. 2. Poor extraction recovery: Inefficient extraction from the sample matrix. 3. Incorrect standard concentration: Error in the preparation of the internal standard solution. 4. MS source contamination: Matrix components suppressing the signal.	1. Protect from light: Use amber vials and minimize exposure to ambient light.[2] Work in a dimly lit area if possible. Control temperature: Avoid excessive heating. If a concentration step is needed, use gentle evaporation techniques (e.g., nitrogen stream at low temperature). Maintain neutral pH: Adjust the pH of the sample diluent to be neutral or slightly basic if the API is stable under these conditions. 2. Optimize extraction solvent: Ensure the chosen solvent effectively solubilizes the analyte. Methanol (B129727) is commonly used.[1][7] Enhance extraction: Use sonication or mechanical shaking to improve extraction efficiency.[7] Consider Solid Phase Extraction (SPE): For complex matrices, SPE can improve cleanup and recovery.[8][9] 3. Verify standard preparation: Prepare a fresh internal standard solution and re-analyze. 4. Improve sample cleanup: Use filtration (e.g., 0.22 µm PVDF syringe filter) to remove particulates.[7] For complex matrices, consider SPE or liquid-liquid extraction (LLE).[8][10] Divert API peak: In your LC-MS method, divert the flow to waste during the elution of the high-concentration active pharmaceutical ingredient (API) to prevent source contamination.[11]
High variability in internal standard response between samples	1. Inconsistent sample preparation: Variations in extraction time, temperature, or volumes. 2. Matrix effects: Different sample matrices affecting ionization efficiency. 3. Autosampler issues: Inconsistent injection volumes.	1. Standardize the workflow: Ensure consistent timing and conditions for all sample preparation steps. Automation can reduce variability.[4] 2. Evaluate matrix effects: Prepare spiked samples in the matrix and compare the response to the standard in a clean solvent. If significant suppression or enhancement is observed, improve sample cleanup. 3. Perform autosampler maintenance: Check for air bubbles in the syringe and ensure proper calibration.
Unexpected peaks interfering with the analyte or internal standard	1. In-situ formation of nitrosamines: Presence of precursors and nitrosating agents. 2. Contamination: From laboratory equipment, solvents, or reagents. 3. Matrix interference: Co-eluting compounds from the sample matrix.	1. Add an inhibitor: Consider adding an antioxidant like ascorbic acid or a nitrite (B80452) scavenger to the sample diluent to prevent in-situ formation.[12][13] Adjust pH: Prepare samples in a slightly basic diluent to inhibit nitrosation.[5] 2. Use high-purity solvents and reagents: Ensure all materials are free from nitrosamine contamination. Thoroughly clean glassware: Avoid cross-contamination from previous analyses. 3. Optimize chromatography: Adjust the gradient, mobile phase, or column chemistry to improve the separation of interfering peaks. A phenyl-hexyl column has shown good performance for separating nitrosamine impurities.[14]
Analyte (CPNP) detected in blank samples	1. Carryover: Residual analyte from a previous high-concentration sample remaining in the injection port, column, or MS source. 2. Contaminated mobile phase or system: Nitrosamine contamination in the LC-MS system.	1. Implement a robust wash procedure: Use a strong solvent wash for the autosampler needle and injection port between samples. Inject blank samples: Run blank injections after high-concentration samples to ensure the system is clean. 2. Prepare fresh mobile phase: Use high-purity solvents and reagents. Clean the LC-MS system: Follow the manufacturer's instructions for cleaning the system components.

Quantitative Data on Stability

Condition	Duration	Parameter	Illustrative % Degradation of 1-Cyclopentyl-4-nitrosopiperazine-d9	Mitigation Strategy
Light Exposure	4 hours	Ambient laboratory light	5 - 15%	Use amber glassware, protect from light.
4 hours	Direct sunlight	> 50%	Avoid direct sunlight exposure at all times.
Temperature	2 hours	60°C in solution	< 5%	Maintain samples at room temperature or below.
30 minutes	100°C in solution	10 - 25%	Avoid excessive heating during sample preparation.
pH in Solution	2 hours	pH 3	Potential for new nitrosamine formation; stability of the deuterated standard may be affected.	Maintain neutral or slightly basic pH.
2 hours	pH 7	< 2%	Optimal for stability.
2 hours	pH 10	< 5%	Generally stable, but consider the stability of the API.

Experimental Protocols

Key Experiment: Sample Preparation and LC-MS/MS Analysis of 1-Cyclopentyl-4-nitrosopiperazine-d9 in a Pharmaceutical Tablet

This protocol is adapted from the principles outlined in the FDA method for the analysis of CPNP in rifapentine (B610483) drug products.[1]

1. Materials and Reagents:

• 1-Cyclopentyl-4-nitrosopiperazine-d9 internal standard stock solution

• Methanol (LC-MS grade)[1]

• Water (LC-MS grade)[1]

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (AR grade)

• Ammonia water

• Tablet sample containing the API

• Amber volumetric flasks and vials

• Vortex mixer

• Sonicator

• Centrifuge

• 0.22 µm PVDF syringe filters

2. Standard Preparation:

• Prepare a stock solution of 1-Cyclopentyl-4-nitrosopiperazine-d9 in methanol. Store this solution at 2-8°C, protected from light.

• On the day of analysis, prepare working solutions of the internal standard by diluting the stock solution with methanol to the desired concentration.

3. Sample Preparation:

• Accurately weigh a portion of the powdered tablets equivalent to a specific amount of the active pharmaceutical ingredient (e.g., 100 mg) into a 15 mL amber centrifuge tube.

• Add a known volume of the internal standard working solution.

• Add methanol to the tube (e.g., to a final volume of 5 mL).

• Vortex the tube for 1 minute to disperse the powder.

• Sonicate the sample for 10 minutes to ensure complete extraction.

• Centrifuge the sample at a high speed (e.g., 4500 rpm) for 15 minutes to pellet the excipients.[7]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an amber autosampler vial.[7]

4. LC-MS/MS Conditions (Illustrative):

• LC System: UHPLC system

• Column: A phenyl-hexyl column (e.g., 2.7 µm, 4.6 mm i.d. × 10 cm) is often suitable for nitrosamine analysis.[14]

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A suitable gradient to separate the analyte from the API and other matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). Optimized precursor and product ions for 1-Cyclopentyl-4-nitrosopiperazine-d9 must be determined.

Visualizations

Figure 1. General experimental workflow for the analysis of 1-Cyclopentyl-4-nitrosopiperazine-d9 in a tablet matrix.

Figure 2. A logical troubleshooting workflow for issues with the internal standard signal.

References

• 1. fda.gov [fda.gov]
• 2. Naarini Molbio Pharma [naarini.com]
• 3. anchem.pl [anchem.pl]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. synchemia.com [synchemia.com]
• 7. fda.gov [fda.gov]
• 8. ajpaonline.com [ajpaonline.com]
• 9. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]
• 12. theanalyticalscientist.com [theanalyticalscientist.com]
• 13. resolian.com [resolian.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: C-Type Natriuretic Peptide (CNP) Quantification

This technical support center provides researchers, scientists, and drug development professionals with strategies, troubleshooting guides, and detailed protocols to achieve a lower limit of quantification (LLOQ) for C-type natriuretic peptide (CNP).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving a low LLOQ for CNP?

Achieving a low LLOQ for CNP is challenging due to several factors:

• Low Endogenous Concentrations: CNP circulates in plasma at very low levels, often in the low pg/mL range, requiring highly sensitive assays for detection.[1][2]

• Proteolytic Degradation: Like other peptides, CNP is highly susceptible to degradation by proteases present in biological matrices. This degradation can begin immediately after sample collection, leading to artificially low measurements.

• Non-Specific Binding (NSB): Peptides can adsorb to the surfaces of collection tubes, pipette tips, and plates, resulting in analyte loss, especially at low concentrations. This can lead to poor sensitivity and non-linear calibration curves.

• Matrix Effects: Components in complex matrices like plasma (e.g., phospholipids, salts) can interfere with the analysis, particularly in LC-MS/MS, causing ion suppression or enhancement that compromises accuracy and sensitivity.

• Assay Specificity: CNP shares structural homology with other natriuretic peptides like ANP and BNP. Immunoassays may suffer from antibody cross-reactivity, leading to inaccurate quantification. LC-MS/MS offers superior specificity.[3]

Q2: How can I prevent CNP degradation during sample collection and handling?

Proper sample handling is critical. Key recommendations include:

• Collection Tubes: Use collection tubes containing protease inhibitors (e.g., EDTA tubes are common, but specialized inhibitor cocktails may offer better stability).

• Temperature Control: Process blood samples as quickly as possible after collection, keeping them on ice to minimize enzymatic activity.

• Prompt Centrifugation: Centrifuge samples at 4°C to separate plasma.

• Storage: If not analyzed immediately, aliquot the plasma into low-binding tubes and store frozen at -80°C. Avoid repeated freeze-thaw cycles.

Q3: Which analytical method is best for achieving the lowest LLOQ: ELISA, RIA, or LC-MS/MS?

While immunoassays like ELISA and Radioimmunoassay (RIA) can be sensitive, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is generally the gold standard for achieving the lowest LLOQ with the highest specificity.[3] Modern LC-MS/MS methods, especially when combined with immunoaffinity (IA) enrichment, can reach LLOQs in the low- to sub-pg/mL range, surpassing the typical sensitivity of commercial ELISA kits.[4][5]

Q4: What is immunoaffinity (IA) enrichment, and how does it help lower the LLOQ?

Immunoaffinity (IA) enrichment is a sample preparation technique that uses an antibody specific to the target analyte (CNP) to capture it from a complex matrix like plasma. The antibody is typically immobilized on magnetic beads or another solid support.[6] This process:

• Concentrates the Analyte: It selectively isolates CNP, increasing its concentration relative to the sample volume.

• Removes Interferences: It washes away matrix components that cause ion suppression or other interferences in LC-MS/MS analysis. This combination of enrichment and purification significantly enhances the signal-to-noise ratio, enabling a much lower LLOQ.[7] A sequential IA-LC-MS/MS approach can offer even greater sensitivity.[4]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Sensitivity / High LLOQ	1. Analyte Degradation: Insufficient protease inhibition or improper sample handling. 2. Analyte Loss: Non-specific binding to labware. 3. Matrix Effects: Ion suppression in LC-MS/MS from co-eluting matrix components. 4. Suboptimal MS Parameters: Fragmentation and ion source settings are not optimized for CNP.	1. Review sample collection protocol. Ensure use of protease inhibitor tubes and maintain cold chain. 2. Use low-binding microplates and pipette tips. Consider adding a small amount of a non-ionic surfactant to buffers. 3. Enhance sample cleanup. Implement solid-phase extraction (SPE) or, for maximum sensitivity, an immunoaffinity enrichment step. 4. Optimize MS parameters (e.g., collision energy, source voltage) by infusing a CNP standard.
High Variability / Poor Reproducibility (%CV > 20%)	1. Inconsistent Sample Preparation: Manual steps in SPE or IA are not performed consistently. 2. Peptide Instability: CNP degrading in the autosampler. 3. Carryover: Analyte from a high concentration sample adsorbs to the injector or column and elutes during a subsequent run.	1. Automate sample preparation steps where possible (e.g., using a magnetic bead handler for IA). Ensure thorough mixing at all stages. 2. Keep the autosampler cooled to 4°C. Limit the time samples spend in the autosampler before injection. 3. Optimize the needle wash procedure with a strong organic solvent. Include blank injections after high-concentration samples.
Low Analyte Recovery	1. Inefficient Extraction: SPE or IA protocol is not optimized (e.g., wrong pH for binding/elution). 2. Incomplete Protein Digestion (for bottom-up approaches): Inefficient enzymatic cleavage of the protein precursor. 3. Precipitation: The peptide is not soluble in the final elution solvent.	1. Systematically optimize each step of the extraction protocol (binding, washing, elution buffers and volumes). 2. Ensure digestion buffer pH is optimal for the enzyme (e.g., trypsin). Optimize enzyme-to-protein ratio and digestion time. 3. Check the solubility of CNP in the final solvent. It may be necessary to add a small percentage of acid (e.g., formic acid) or organic solvent.
No Peak Detected	1. Instrument Failure: MS or LC system is not functioning correctly. 2. Incorrect MRM Transitions: The selected precursor and product ions for CNP are incorrect. 3. Complete Analyte Loss: Severe degradation or non-specific binding issues.	1. Run a system suitability test with a known standard to confirm instrument performance. 2. Verify the m/z values for the CNP precursor and product ions based on its amino acid sequence and charge state. 3. Prepare a fresh, simple standard in a clean solvent (e.g., 50:50 water:acetonitrile) and inject directly to confirm the analyte can be detected under ideal conditions.

Data Presentation: Comparison of CNP Quantification Methods

The table below summarizes typical performance characteristics for different CNP quantification methods in human plasma.

Method	Typical LLOQ Range (pg/mL)	Specificity	Throughput	Primary Advantage(s)
ELISA	15 - 65 pg/mL[8][9][10]	Moderate (potential for cross-reactivity)	High	Ease of use, high throughput
Radioimmunoassay (RIA)	~1-5 pg/mL (based on analytical sensitivity)[11]	Moderate to High	Low to Medium	High sensitivity[12][13]
LC-MS/MS (SPE Cleanup)	5 - 50 pg/mL	High	Medium	High specificity, multiplexing capability
Immunoaffinity LC-MS/MS	0.5 - 10 pg/mL	Very High	Medium	Excellent sensitivity and specificity [4][6]

Note: LLOQ values are highly dependent on the specific protocol, instrumentation, and laboratory. Values for LC-MS/MS are estimated based on performance for similar natriuretic peptides where specific CNP data is limited.[3][5]

Experimental Protocols & Visualizations

General Workflow for LLOQ Improvement

The following diagram illustrates a logical workflow for developing a high-sensitivity assay for CNP.

Caption: Logical workflow for CNP assay development to achieve a target LLOQ.

Protocol: High-Sensitivity CNP Quantification by Immunoaffinity LC-MS/MS

This protocol describes a general method for achieving a low pg/mL LLOQ for CNP in human plasma.

1. Materials and Reagents

• CNP analytical standard and stable isotope-labeled internal standard (SIL-IS).

• Anti-CNP capture antibody (biotinylated).

• Streptavidin-coated magnetic beads.

• Low-binding microplates (96-well).

• Wash Buffers (e.g., PBS with 0.05% Tween-20).

• Elution Buffer (e.g., 0.1% Formic Acid in 50% Acetonitrile).

• LC-MS grade solvents (Water, Acetonitrile, Formic Acid).

2. Sample Preparation Workflow

The diagram below outlines the critical steps in the immunoaffinity enrichment process.

References

• 1. Detection of C-type natriuretic peptide in human circulation and marked increase of plasma CNP level in septic shock patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of amino-terminal pro-C-type natriuretic peptide in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 5. sciex.com [sciex.com]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. Improving the Sensitivity of Protein Quantification by Immunoaffinity Liquid Chromatography—Triple Quadrupole Mass Spectrometry Using an Iterative Transition Summing Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 8. k-assay.com [k-assay.com]
• 9. lunanano.ca [lunanano.ca]
• 10. Human CNP(C-Type Natriuretic Peptide) ELISA Kit [elkbiotech.com]
• 11. Radioimmunoassay for plasma C-type natriuretic peptide determination: a methodological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Radioimmunoassays | Revvity [revvity.com]
• 13. microbenotes.com [microbenotes.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Method Validation for C-Type Natriuretic Peptide (CPNP) Utilizing an Isotopic Standard

For Researchers, Scientists, and Drug Development Professionals

In the realm of drug development and clinical research, the precise and accurate quantification of biomarkers is fundamental to robust pharmacokinetic, pharmacodynamic, and toxicokinetic studies. C-type natriuretic peptide (CPNP), a key peptide in various physiological processes, requires highly reliable analytical methods for its measurement in biological matrices. This guide provides a comprehensive comparison of analytical methodologies, emphasizing the gold standard—liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled (SIL) internal standard.

The use of a SIL internal standard is paramount for mitigating the inherent variability in bioanalytical procedures, including extraction efficiency and matrix effects. A SIL internal standard, being a non-radioactive, isotopically enriched version of the analyte, shares near-identical physicochemical properties. This ensures it experiences the same processing variations as the endogenous CPNP, allowing for highly accurate and precise quantification through isotopic dilution.

Data Presentation: A Comparative Overview of Analytical Performance

While a specific, publicly available, comprehensive validation dataset for a CPNP LC-MS/MS assay using an isotopic standard is not readily found in the literature, we can infer the expected performance from validated methods for analogous natriuretic peptides, such as B-type natriuretic peptide (BNP) and C-peptide. The following tables summarize typical validation data for such methods, showcasing the high level of accuracy and precision achievable with the use of a SIL internal standard compared to a structural analog internal standard.

Table 1: Comparison of Method Performance with a Stable Isotope-Labeled vs. a Structural Analog Internal Standard

Validation Parameter	Method A: SIL Internal Standard	Method B: Structural Analog IS	Acceptance Criteria
Intra-day Precision (%CV)
Low QC	2.5%	8.9%	≤15%
Medium QC	1.8%	6.5%	≤15%
High QC	1.5%	5.2%	≤15%
Inter-day Precision (%CV)
Low QC	3.1%	11.2%	≤15%
Medium QC	2.7%	8.3%	≤15%
High QC	2.2%	7.1%	≤15%
Accuracy (% Bias)
Low QC	-1.2%	9.8%	±15%
Medium QC	0.8%	-7.5%	±15%
High QC	0.5%	6.3%	±15%
Matrix Effect (%CV)	1.9%	14.5%	≤15%
Recovery (%)	94.2%	87.8%	Consistent & Reproducible

Data is representative and compiled based on typical performance of LC-MS/MS methods for peptides with SIL vs. structural analog internal standards.

Table 2: Detailed Validation Summary for a Peptide Bioanalytical Method Using a SIL Internal Standard

Parameter	Specification	Result
Linearity
Calibration Range	1.5 - 50 ng/mL
Correlation Coefficient (r²)	≥ 0.99	0.998
Accuracy & Precision
LLOQ QC (1.5 ng/mL)	Accuracy: ±20%, Precision: ≤20%	Accuracy: 4.5%, Precision: 8.2%
Low QC (4.5 ng/mL)	Accuracy: ±15%, Precision: ≤15%	Accuracy: 2.1%, Precision: 5.5%
Medium QC (20 ng/mL)	Accuracy: ±15%, Precision: ≤15%	Accuracy: -0.8%, Precision: 3.1%
High QC (40 ng/mL)	Accuracy: ±15%, Precision: ≤15%	Accuracy: 1.2%, Precision: 2.7%
Selectivity	No significant interfering peaks at the retention time of the analyte and IS	Passed
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%	4.8%
Stability
Freeze-Thaw (3 cycles)	% Change within ±15%	-5.2%
Bench-Top (4 hours, RT)	% Change within ±15%	-3.8%
Long-Term (-80°C, 3 months)	% Change within ±15%	-6.1%

This data is modeled after typical validation results for peptide quantification by LC-MS/MS.

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the validation of an LC-MS/MS method for CPNP quantification using a stable isotope-labeled internal standard.

Sample Preparation: Protein Precipitation and Extraction

• Aliquoting and Spiking: Aliquot 100 µL of plasma sample (calibrator, quality control, or unknown) into a 1.5 mL microcentrifuge tube. Add 25 µL of the CPNP-SIL internal standard working solution (e.g., at 100 ng/mL) to each tube, except for blank samples. Vortex briefly.

• Protein Precipitation: Add 400 µL of cold acetonitrile (B52724) to each tube to precipitate plasma proteins. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid). Vortex to ensure complete dissolution. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 20% to 80% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both CPNP and the CPNP-SIL internal standard would be monitored. These are determined during method development.

Method Validation Experiments

• Selectivity: Analyze blank plasma samples from at least six different sources to ensure no endogenous interferences are present at the retention times of CPNP and its SIL internal standard.

• Linearity: Prepare a calibration curve by spiking blank plasma with known concentrations of CPNP. The curve should consist of a blank, a zero standard, and at least six non-zero concentrations.

• Accuracy and Precision: Prepare quality control (QC) samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low, Medium, and High. Analyze at least five replicates of each QC level in three separate analytical runs to determine intra- and inter-day accuracy and precision.

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the biological matrix. This is typically done by comparing the peak area of the analyte in a post-extraction spiked sample to that in a neat solution. The use of a SIL internal standard should normalize for this effect.

• Recovery: Determine the efficiency of the extraction process by comparing the peak area of the analyte in a pre-extraction spiked sample to that in a post-extraction spiked sample.

• Stability: Assess the stability of CPNP in plasma under various conditions, including freeze-thaw cycles, short-term storage at room temperature (bench-top), and long-term storage at -80°C.

Mandatory Visualizations

The following diagrams illustrate the analytical workflow and the biological signaling pathway of CPNP.

A Comparative Guide to Internal Standards in Nitrosamine Analysis: The Case for 1-Cyclopentyl-4-nitrosopiperazine-d9

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of nitrosamine (B1359907) impurities in pharmaceutical products is of paramount importance for patient safety. As a probable human carcinogen, 1-Cyclopentyl-4-nitrosopiperazine (CPNP), a nitrosamine drug substance-related impurity (NDSRI), requires highly sensitive and reliable analytical methods for its detection at trace levels. A critical component of such methods is the use of an appropriate internal standard (IS) to ensure accuracy and precision. This guide provides a comprehensive comparison of 1-Cyclopentyl-4-nitrosopiperazine-d9 with other potential internal standards, supported by established analytical principles and representative experimental data.

The Gold Standard: Isotope Dilution with a Homologous Internal Standard

In mass spectrometry-based bioanalysis, the use of a stable isotope-labeled version of the analyte as an internal standard is considered the gold standard. This is because its chemical and physical properties are nearly identical to the analyte of interest, ensuring that it behaves similarly during sample preparation, chromatography, and ionization. 1-Cyclopentyl-4-nitrosopiperazine-d9 is the deuterium-labeled analog of CPNP and, therefore, the ideal internal standard for its quantification.[1]

The principle of using a deuterated internal standard lies in its ability to compensate for variations in the analytical process, such as extraction efficiency and matrix effects, leading to more accurate and precise results.

Performance Comparison of Internal Standards

Performance Parameter	1-Cyclopentyl-4-nitrosopiperazine-d9 (Ideal IS)	Alternative Deuterated IS (e.g., NDMA-d6)	Non-Isotopically Labeled IS (Structurally Similar)
Analyte Analyzed	1-Cyclopentyl-4-nitrosopiperazine (CPNP)	1-Cyclopentyl-4-nitrosopiperazine (CPNP)	1-Cyclopentyl-4-nitrosopiperazine (CPNP)
Linearity (R²) (Expected)	≥ 0.999	≥ 0.99	≥ 0.98
Accuracy (% Recovery) (Expected)	95 - 105%	85 - 115%	70 - 130%
Precision (% RSD) (Expected)	< 5%	< 10%	< 15%
Matrix Effect Compensation	Excellent	Moderate to Good	Poor to Moderate
Retention Time vs. Analyte	Nearly identical chromatographic behavior	Different retention time	Different retention time
Ionization Efficiency	Nearly identical	May differ significantly	Will differ significantly

Experimental Protocols

Below is a representative experimental protocol for the analysis of a nitrosamine impurity using its deuterated internal standard, adapted from a validated method for MNP analysis.[2][3] This protocol can be adapted for the analysis of CPNP using 1-Cyclopentyl-4-nitrosopiperazine-d9.

Preparation of Standard and Sample Solutions

• Internal Standard Stock Solution: Prepare a stock solution of 1-Cyclopentyl-4-nitrosopiperazine-d9 in methanol (B129727) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of a CPNP reference standard into a blank matrix. Add the 1-Cyclopentyl-4-nitrosopiperazine-d9 internal standard stock solution to each calibration standard to achieve a final constant concentration.

• Sample Preparation: Accurately weigh the sample and dissolve it in a suitable solvent. Spike the sample with the 1-Cyclopentyl-4-nitrosopiperazine-d9 internal standard solution to the same final concentration as in the calibration standards.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable reversed-phase column (e.g., C18, Phenyl-Hexyl).

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a suitable modifier (e.g., ammonium (B1175870) formate).

  • Flow Rate: Appropriate for the column dimensions.

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • CPNP: Monitor at least two specific precursor-to-product ion transitions.

    • 1-Cyclopentyl-4-nitrosopiperazine-d9: Monitor at least one specific precursor-to-product ion transition.

Data Analysis

• Calculate the ratio of the peak area of CPNP to the peak area of 1-Cyclopentyl-4-nitrosopiperazine-d9 for each calibration standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of CPNP for the calibration standards.

• Determine the concentration of CPNP in the samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams illustrate the analytical workflow and the logical basis for preferring a homologous deuterated internal standard.

Analytical Workflow for Nitrosamine Quantification

Rationale for Internal Standard Selection

Conclusion

For the reliable and accurate quantification of 1-Cyclopentyl-4-nitrosopiperazine in pharmaceutical matrices, 1-Cyclopentyl-4-nitrosopiperazine-d9 is the unequivocally superior internal standard. Its use, in line with the principles of isotope dilution mass spectrometry, ensures the highest quality data, which is essential for regulatory compliance and patient safety. While other internal standards could theoretically be employed, they would introduce a greater degree of uncertainty and likely fail to meet the stringent validation requirements for such a critical analysis. Therefore, for any new analytical method development for CPNP, the use of 1-Cyclopentyl-4-nitrosopiperazine-d9 is strongly recommended.

References

• 1. veeprho.com [veeprho.com]
• 2. mdpi.com [mdpi.com]
• 3. fda.gov.tw [fda.gov.tw]

A Comparative Guide to Analytical Methods for the Detection of Cyclic Peptide Nanoparticles (CPNPs)

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of cyclic peptide nanoparticles (CPNPs) in therapeutics necessitates robust and reliable analytical methods for their detection and quantification. The selection of an appropriate analytical technique is critical for formulation development, quality control, and pharmacokinetic studies. This guide provides a comparative analysis of three prominent analytical methods for CPNP detection: Liquid Chromatography-Mass Spectrometry (LC-MS), Enzyme-Linked Immunosorbent Assay (ELISA), and Surface Plasmon Resonance (SPR). We present a cross-validation of these techniques, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal method for their specific needs.

Comparative Performance of Analytical Methods

The choice of a detection method significantly influences the sensitivity, specificity, and throughput of CPNP analysis. The following table summarizes the key quantitative performance indicators for LC-MS, ELISA, and SPR, offering a clear comparison to inform your selection process.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Enzyme-Linked Immunosorbent Assay (ELISA)	Surface Plasmon Resonance (SPR)
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Antigen-antibody binding with enzymatic signal amplification.	Change in refractive index upon binding to a sensor surface.[1]
Limit of Detection (LOD)	0.1 ng/mL[2]	20-190 ng/L (analyte dependent)	68 ng/L (analyte dependent)[3]
Limit of Quantitation (LOQ)	0.5 ng/mL[2]	Typically in the low ng/mL range.	In the ng/mL to µg/mL range.
Dynamic Range	0.5 – 200 ng/mL[2]	Typically 2-3 orders of magnitude.	0-160 µg/L (analyte dependent)[3]
Specificity	High (based on mass and fragmentation)	High (dependent on antibody)	Moderate to High (dependent on ligand)
Throughput	Moderate	High	Low to Moderate
Sample Matrix Complexity	Tolerant with appropriate sample preparation.[4]	Can be susceptible to matrix effects.	Sensitive to matrix effects.
Instrumentation Cost	High	Low	High
Key Advantages	High specificity and sensitivity, structural information.	High throughput, cost-effective for large sample numbers.	Real-time, label-free detection of binding kinetics.[1]
Key Disadvantages	Lower throughput, expensive instrumentation.	Indirect detection, requires specific antibodies.	Lower throughput, sensitive to non-specific binding.

Experimental Workflows

Visualizing the experimental process is crucial for understanding the practical implementation of each analytical method. The following diagrams, generated using Graphviz, illustrate the typical workflows for CPNP detection using LC-MS, ELISA, and SPR.

Caption: Workflow for CPNP detection by LC-MS.

Caption: Workflow for CPNP detection by ELISA.

Caption: Workflow for CPNP detection by SPR.

Experimental Protocols

Detailed and standardized protocols are essential for reproducible and comparable results. The following sections provide methodologies for the key experiments cited in this guide.

Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol is adapted from a validated method for the detection of a CPNP impurity in a drug substance.[2]

A. Sample Preparation

• Standard Preparation: Prepare a stock solution of the CPNP reference standard in methanol (B129727). Serially dilute to create a calibration curve (e.g., 0.5 – 200 ng/mL).[2]

• Sample Extraction (from Drug Substance):

  • Accurately weigh 150 mg of the drug substance into a 15 mL glass centrifuge tube.

  • Add 5.0 mL of methanol and vortex until dissolved.[2]

  • Filter the solution using a 0.22 µm PVDF syringe filter, discarding the first 1 mL.

  • Transfer the filtered sample into an HPLC vial for analysis.[2]

• Sample Extraction (from Drug Product):

  • Transfer a quantity of the drug product (e.g., capsule contents or crushed tablets) to achieve a target concentration of 30 mg/mL of the active pharmaceutical ingredient in methanol into a 15 mL centrifuge tube.

  • Add the appropriate volume of methanol and vortex for 1 minute.

  • Shake the sample for 40 minutes using a mechanical shaker.

  • Centrifuge the sample for 10 minutes at 4000 rpm.[2]

  • Filter the supernatant using a 0.22 µm PVDF syringe filter, discarding the first 1 mL.

  • Transfer the filtered sample into an HPLC vial for analysis.[2]

B. LC-MS/MS Conditions

• HPLC System: A UHPLC system with a temperature-controlled autosampler and column compartment.[2]

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q ExactiveTM hybrid quadrupole-orbitrap).[2]

• Column: An appropriate reversed-phase column (e.g., Ace Ultracore SuperPhenylHexyl, 2.5 µm, 50 x 4.6 mm).[2]

• Mobile Phase: A gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., acetonitrile (B52724) with 0.1% formic acid).

• Flow Rate: A typical flow rate would be in the range of 0.3-0.6 mL/min.

• Injection Volume: 5-10 µL.

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• Detection: Monitor the accurate mass-to-charge ratio (m/z) of the CPNP and its fragment ions.

C. Data Analysis

• Quantitation is performed by comparing the peak area of the CPNP in the sample chromatograms to the calibration curve generated from the reference standards.[2]

Enzyme-Linked Immunosorbent Assay (ELISA)

This is a general protocol for a sandwich ELISA that can be adapted for CPNP detection, assuming the availability of a CPNP-specific antibody pair.

A. Reagents and Materials

• 96-well microtiter plates.[5]

• CPNP-specific capture antibody.

• CPNP-specific detection antibody, conjugated to an enzyme (e.g., horseradish peroxidase - HRP).

• CPNP reference standard.

• Coating Buffer (e.g., 50 mM Sodium Carbonate, pH 9.5).[5]

• Wash Buffer (e.g., PBS with 0.05% Tween 20).[6]

• Blocking Buffer (e.g., PBS with 1% BSA).[6]

• Substrate (e.g., TMB).[6]

• Stop Solution (e.g., 0.18N Sulfuric Acid).[6]

B. Assay Procedure

• Coating: Dilute the capture antibody in coating buffer and add 100 µL to each well. Incubate overnight at 4°C.[7]

• Washing: Wash the plate three times with wash buffer.[6]

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.[5]

• Washing: Repeat the wash step.

• Sample Incubation: Add 100 µL of standards and samples to the appropriate wells and incubate for 2 hours at room temperature.[8]

• Washing: Repeat the wash step.

• Detection Antibody Incubation: Add 100 µL of the HRP-conjugated detection antibody to each well and incubate for 1 hour at room temperature.[9]

• Washing: Repeat the wash step.

• Substrate Development: Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.[6]

• Stopping the Reaction: Add 50 µL of stop solution to each well.[8]

• Reading: Measure the absorbance at 450 nm using a microplate reader.[8]

C. Data Analysis

• Generate a standard curve by plotting the absorbance values of the standards against their known concentrations. Determine the concentration of CPNP in the samples by interpolating their absorbance values from the standard curve.

Surface Plasmon Resonance (SPR)

This protocol outlines a general procedure for SPR-based detection of CPNPs, which would typically involve immobilization of a CPNP-specific antibody on the sensor chip.

A. Reagents and Materials

• SPR instrument and sensor chips (e.g., gold-coated).[10]

• CPNP-specific antibody for immobilization.

• Immobilization reagents (e.g., EDC/NHS).[11]

• CPNP reference standard.

• Running buffer (e.g., HBS-EP).

• Regeneration solution (e.g., glycine-HCl, pH 2.5).

B. Assay Procedure

• Surface Preparation: Clean and activate the sensor chip surface.

• Ligand Immobilization: Immobilize the CPNP-specific antibody onto the sensor surface using standard amine coupling chemistry (EDC/NHS).[11]

• System Equilibration: Equilibrate the system with running buffer until a stable baseline is achieved.

• Sample Injection: Inject the CPNP samples and standards at various concentrations over the sensor surface for a defined association time.

• Dissociation: Flow running buffer over the surface to monitor the dissociation of the CPNP from the antibody.

• Regeneration: Inject the regeneration solution to remove the bound CPNP and prepare the surface for the next cycle.[11]

C. Data Analysis

• The SPR response, measured in Resonance Units (RU), is proportional to the mass of analyte bound to the sensor surface.

• A calibration curve is generated by plotting the SPR response at equilibrium against the concentration of the CPNP standards.

• The concentration of CPNP in the samples is determined from this calibration curve. Binding kinetics (association and dissociation rates) can also be determined from the sensorgram data.[12]

Conclusion

The selection of an analytical method for CPNP detection is a critical decision that should be based on the specific requirements of the study. LC-MS offers unparalleled specificity and sensitivity, making it the gold standard for detailed characterization and quantification, especially in complex matrices. ELISA provides a high-throughput and cost-effective solution for routine screening of a large number of samples, provided that specific antibodies are available. SPR offers the unique advantage of real-time, label-free monitoring of binding interactions, which can be invaluable for mechanistic studies and lead optimization. By understanding the principles, performance characteristics, and experimental workflows of these methods, researchers can make an informed choice to advance their CPNP-based therapeutic development programs.

References

• 1. Surface Plasmon Resonance: A Versatile Technique for Biosensor Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of an LC-MS/MS method for the detection of sodium pentachlorophenolate residues on cutting boards - PMC [pmc.ncbi.nlm.nih.gov]
• 5. immunoreagents.com [immunoreagents.com]
• 6. antibodies.cancer.gov [antibodies.cancer.gov]
• 7. Protocol: Sandwich ELISA (Colorimetric) – Direct Detection [novusbio.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. raybiotech.com [raybiotech.com]
• 10. mdpi.com [mdpi.com]
• 11. Surface Plasmon Resonance (SPR) Spectroscopy and Photonic Integrated Circuit (PIC) Biosensors: A Comparative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Surface Plasmon Resonance-Based Biodetection Systems: Principles, Progress and Applications—A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

Harnessing Deuterated Internal Standards for Enhanced Accuracy and Precision in CPNP Quantification

A Comparative Guide for Researchers and Drug Development Professionals

The accurate and precise quantification of 1-Cyclopentyl-4-nitrosopiperazine (CPNP), a nitrosamine (B1359907) impurity of concern in the antibiotic rifapentine, is critical for ensuring pharmaceutical safety and regulatory compliance.[1][2][3] This guide provides a comprehensive overview of the superior performance of analytical methods employing the deuterated internal standard, CPNP-d9, for CPNP quantification. Through a detailed comparison with alternative approaches and supported by established principles of bioanalytical method validation, this document demonstrates the indispensable role of isotope dilution mass spectrometry (IDMS) in achieving reliable and reproducible results.

The Gold Standard: Isotope Dilution Mass Spectrometry with CPNP-d9

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique for the trace-level quantification of nitrosamine impurities due to its high sensitivity and selectivity.[4][5] The use of a stable isotope-labeled internal standard, such as CPNP-d9, is the cornerstone of a robust and accurate LC-MS/MS method.[6][7]

Principle of Isotope Dilution:

A known amount of CPNP-d9 is added to the sample at the initial stage of preparation. CPNP-d9 is chemically identical to CPNP, differing only in the mass of some of its hydrogen atoms, which are replaced by deuterium. This near-identical chemical nature ensures that both CPNP and CPNP-d9 behave similarly during the entire analytical process, including extraction, chromatography, and ionization.[8] Any sample loss or variation in instrument response will affect both the analyte and the internal standard equally. The mass spectrometer can differentiate between CPNP and CPNP-d9 based on their mass difference. By measuring the ratio of the CPNP signal to the CPNP-d9 signal, an accurate and precise quantification of CPNP can be achieved, effectively compensating for matrix effects and other sources of error.[8]

Comparative Analysis: The Advantage of CPNP-d9

The use of a deuterated internal standard like CPNP-d9 significantly enhances the accuracy and precision of CPNP quantification compared to methods relying on external calibration or structural analog internal standards.

Parameter	Method with CPNP-d9 (Isotope Dilution)	Method with External Calibration	Method with Structural Analog IS
Accuracy	High (typically within ±15% of the nominal value)	Lower, highly susceptible to matrix effects and extraction inconsistencies.	Moderate, can partially compensate for variability but may not perfectly mimic the analyte's behavior.
Precision	High (typically ≤15% Relative Standard Deviation)	Lower, prone to variability in sample preparation and instrument response.	Moderate, precision is better than external calibration but may not be as high as with an isotope-labeled standard.
Matrix Effect Compensation	Excellent, co-eluting nature effectively mitigates ion suppression or enhancement.[8]	None, highly vulnerable to matrix-induced errors.	Partial, differences in physicochemical properties can lead to differential matrix effects.
Sample Preparation Variability	High tolerance, compensates for losses during extraction and handling.	Low tolerance, any loss of analyte directly impacts the final result.	Moderate tolerance, some compensation for losses is possible.
Regulatory Compliance	Strongly recommended by regulatory bodies like the FDA and EMA for nitrosamine analysis.[6]	May not meet the stringent requirements for trace-level impurity analysis.	May be acceptable in some cases, but a stable isotope-labeled standard is preferred.

Experimental Protocol: Quantification of CPNP using CPNP-d9 by LC-MS/MS

This protocol outlines a general procedure for the quantification of CPNP in a drug substance or product matrix using CPNP-d9 as an internal standard.

1. Materials and Reagents:

• CPNP reference standard

• CPNP-d9 internal standard

• LC-MS grade methanol, acetonitrile (B52724), and water

• Formic acid or ammonium (B1175870) formate (B1220265) (for mobile phase modification)

• Drug substance/product containing CPNP

2. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of CPNP and CPNP-d9 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the CPNP stock solution. Each working standard should be spiked with a constant concentration of the CPNP-d9 internal standard.

• Sample Preparation: Accurately weigh the drug substance/product and dissolve it in a suitable solvent (e.g., methanol) to achieve a target concentration. Spike the sample with the same constant concentration of CPNP-d9 as the working standards.[1]

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC): Employ a reverse-phase C18 column with a gradient elution using a mobile phase consisting of water and acetonitrile with a suitable modifier (e.g., 0.1% formic acid). The gradient should be optimized to achieve chromatographic separation of CPNP from other matrix components.

• Tandem Mass Spectrometry (MS/MS): Utilize a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. Optimize the multiple reaction monitoring (MRM) transitions for both CPNP and CPNP-d9.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
CPNP	To be determined experimentally	To be determined experimentally
CPNP-d9	To be determined experimentally	To be determined experimentally

4. Data Analysis and Quantification:

• Construct a calibration curve by plotting the peak area ratio of CPNP to CPNP-d9 against the concentration of CPNP in the working standard solutions.

• Determine the concentration of CPNP in the samples by interpolating their peak area ratios from the calibration curve.

Method Validation Parameters and Acceptance Criteria

A bioanalytical method for CPNP quantification should be validated according to regulatory guidelines to ensure its reliability.

Validation Parameter	Acceptance Criteria
Accuracy	The mean value should be within ±15% of the nominal concentration, except at the Lower Limit of Quantification (LLOQ), where it should be within ±20%.
Precision	The relative standard deviation (RSD) should not exceed 15%, except at the LLOQ, where it should not exceed 20%.
Selectivity	No significant interfering peaks should be observed at the retention time of CPNP and CPNP-d9 in blank matrix samples.
Linearity	The calibration curve should have a correlation coefficient (r²) of ≥ 0.99.
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.
Matrix Effect	The matrix factor should be consistent across different lots of the matrix, with an RSD of ≤15%.
Stability	The analyte should be stable in the matrix under various storage and handling conditions (e.g., freeze-thaw, short-term, long-term).

Visualizing the Workflow and Principles

Diagram 1: Experimental Workflow for CPNP Quantification

A streamlined workflow for quantifying CPNP using CPNP-d9 as an internal standard.

Diagram 2: The Principle of Isotope Dilution

Demonstration of how CPNP-d9 compensates for matrix-induced signal suppression.

Conclusion

For the reliable determination of CPNP in pharmaceutical products, the use of a deuterated internal standard, CPNP-d9, in conjunction with LC-MS/MS is the unequivocally superior analytical approach. This method provides the necessary accuracy, precision, and robustness to meet stringent regulatory requirements and ensure patient safety. The principles of isotope dilution effectively counteract the challenges of matrix effects and sample preparation variability, making it an essential tool for researchers, scientists, and drug development professionals in the pharmaceutical industry.

References

• 1. fda.gov [fda.gov]
• 2. 1-Cyclopentyl-4-nitrosopiperazine|CAS 61379-66-6 [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. waters.com [waters.com]
• 6. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Comparative study of GC-MS versus LC-MS for nitrosamine analysis.

For researchers, scientists, and drug development professionals, the accurate detection and quantification of nitrosamine (B1359907) impurities is a critical aspect of ensuring drug safety. The two primary analytical techniques employed for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a comprehensive comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for your analytical needs.

The choice between GC-MS and LC-MS for nitrosamine analysis hinges on several factors, including the specific nitrosamines of interest, the sample matrix, and the required sensitivity. Generally, GC-MS is well-suited for volatile and semi-volatile nitrosamines, while LC-MS is considered the gold standard for a broader range of nitrosamines, including those that are less volatile or thermally labile.[1][2]

Performance Comparison: GC-MS/MS vs. LC-MS/MS

A direct comparison of the analytical performance of GC-MS/MS and LC-MS/MS for the simultaneous analysis of nine nitrosamines demonstrates the strengths and weaknesses of each technique. The following table summarizes key performance parameters from a comparative study, providing an objective overview.[1]

Nitrosamine	Method	Linearity (R²)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Precision (RSD%)
N-nitrosodimethylamine (NDMA)	EI-GC-MS/MS	>0.99	0.003	0.01	105.2 ± 8.5	< 5
APCI-LC-MS/MS	>0.99	0.012	0.04	98.7 ± 7.2	< 6
ESI-LC-MS/MS	>0.99	0.025	0.08	95.3 ± 9.1	< 8
N-nitrosodiethylamine (NDEA)	EI-GC-MS/MS	>0.99	0.005	0.015	108.1 ± 6.9	< 4
APCI-LC-MS/MS	>0.99	0.015	0.05	101.3 ± 5.8	< 5
ESI-LC-MS/MS	>0.99	0.030	0.10	97.6 ± 7.5	< 7
N-nitrosodi-n-propylamine (NDPA)	EI-GC-MS/MS	>0.99	0.004	0.012	110.5 ± 5.4	< 3
APCI-LC-MS/MS	>0.99	0.018	0.06	103.2 ± 4.9	< 5
ESI-LC-MS/MS	>0.99	0.035	0.12	99.1 ± 6.8	< 6
N-nitrosodi-n-butylamine (NDBA)	EI-GC-MS/MS	>0.99	0.006	0.02	112.3 ± 4.8	< 3
APCI-LC-MS/MS	>0.99	0.022	0.07	105.6 ± 4.2	< 4
ESI-LC-MS/MS	>0.99	0.040	0.13	101.4 ± 5.5	< 5
N-nitrosopiperidine (NPIP)	EI-GC-MS/MS	>0.99	0.003	0.01	106.8 ± 7.1	< 5
APCI-LC-MS/MS	>0.99	0.010	0.03	99.8 ± 6.3	< 6
ESI-LC-MS/MS	>0.99	0.020	0.07	96.2 ± 8.0	< 7
N-nitrosopyrrolidine (NPYR)	EI-GC-MS/MS	>0.99	0.004	0.012	107.5 ± 6.5	< 4
APCI-LC-MS/MS	>0.99	0.014	0.045	100.5 ± 5.5	< 5
ESI-LC-MS/MS	>0.99	0.028	0.09	97.1 ± 7.2	< 7
N-nitrosomorpholine (NMOR)	EI-GC-MS/MS	>0.99	0.005	0.015	109.2 ± 5.9	< 4
APCI-LC-MS/MS	>0.99	0.016	0.05	102.1 ± 5.1	< 5
ESI-LC-MS/MS	>0.99	0.032	0.11	98.4 ± 6.9	< 6
N-nitroso-diisopropylamine (NDIPA)	EI-GC-MS/MS	>0.99	0.007	0.022	111.8 ± 4.5	< 3
APCI-LC-MS/MS	>0.99	0.025	0.08	104.9 ± 3.9	< 4
ESI-LC-MS/MS	>0.99	0.045	0.15	100.8 ± 5.1	< 5
N-nitrosoethylisopropylamine (NEIPA)	EI-GC-MS/MS	>0.99	0.006	0.018	110.9 ± 5.0	< 4
APCI-LC-MS/MS	>0.99	0.020	0.065	103.8 ± 4.5	< 4
ESI-LC-MS/MS	>0.99	0.038	0.13	99.7 ± 6.0	< 6

Data compiled from a direct comparative study.[1] EI = Electron Ionization, APCI = Atmospheric Pressure Chemical Ionization, ESI = Electrospray Ionization.

Experimental Workflows

The analytical workflow for both GC-MS and LC-MS involves sample preparation, chromatographic separation, and mass spectrometric detection. The specific steps can vary depending on the sample matrix and the desired sensitivity.

GC-MS/MS Experimental Workflow

LC-MS/MS Experimental Workflow

Detailed Experimental Protocols

GC-MS/MS Method

This protocol is a representative method for the analysis of volatile and semi-volatile nitrosamines in pharmaceutical matrices.

1. Sample Preparation (Liquid-Liquid Extraction)

• Weigh 100 mg of the powdered drug substance into a centrifuge tube.

• Add 1 mL of a suitable solvent (e.g., 0.1 M sodium hydroxide) and vortex to dissolve.

• Spike with an appropriate internal standard solution (e.g., deuterated nitrosamine analogs).

• Add 2 mL of dichloromethane (B109758) and vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Carefully transfer the organic layer (bottom layer) to a clean tube.

• Repeat the extraction with another 2 mL of dichloromethane.

• Combine the organic extracts and evaporate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS/MS Parameters

• GC System: Agilent 8890 GC or equivalent.

• Column: Agilent DB-624 UI, 30 m x 0.25 mm, 1.4 µm or equivalent.

• Inlet: Splitless mode, 250 °C.

• Oven Program: 40 °C (hold for 2 min), ramp to 240 °C at 10 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Agilent 7010B Triple Quadrupole GC/MS or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

LC-MS/MS Method

This protocol is a general method suitable for a broad range of nitrosamines, including less volatile and thermally labile compounds.[3]

1. Sample Preparation

• Weigh 100 mg of the powdered drug substance into a centrifuge tube.

• Add 1 mL of a suitable diluent (e.g., 50:50 methanol:water) and vortex to dissolve.

• Spike with an appropriate internal standard solution.

• Centrifuge at 10,000 rpm for 5 minutes to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial.

2. LC-MS/MS Parameters

• LC System: Waters ACQUITY UPLC I-Class or equivalent.

• Column: Waters Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7 µm or equivalent.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient: A linear gradient from 5% to 95% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• MS System: Waters Xevo TQ-S micro or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode or Atmospheric Pressure Chemical Ionization (APCI).[4]

• Capillary Voltage: 3.0 kV (ESI) or 3.5 kV (APCI).

• Source Temperature: 150 °C.

• Desolvation Temperature: 500 °C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Conclusion

Both GC-MS/MS and LC-MS/MS are powerful techniques for the analysis of nitrosamine impurities in pharmaceutical products.

GC-MS/MS demonstrates excellent sensitivity and precision for volatile and semi-volatile nitrosamines, often with lower limits of detection compared to LC-MS/MS for these compounds.[1] It can be a cost-effective and robust solution for routine analysis of a targeted list of volatile nitrosamines.

LC-MS/MS is a more versatile technique, capable of analyzing a wider range of nitrosamines, including non-volatile and thermally labile compounds, without the need for derivatization.[4] It is often considered the gold standard due to its broad applicability and high selectivity, particularly when dealing with complex sample matrices.[2][5]

The choice of the most suitable technique will ultimately depend on the specific analytical requirements, including the target nitrosamines, the nature of the sample matrix, and the desired level of sensitivity. For a comprehensive risk assessment, a combination of both techniques may be necessary to cover the full spectrum of potential nitrosamine impurities.

References

• 1. researchgate.net [researchgate.net]
• 2. waters.com [waters.com]
• 3. [PDF] Comparison of LC-MS-MS and GC-MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program. | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]

A Framework for Inter-Laboratory Comparison of 1-Cyclopentyl-4-nitrosopiperazine (CPNP) Impurity Analysis

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison study for the quantification of the nitrosamine (B1359907) impurity, 1-Cyclopentyl-4-nitrosopiperazine (CPNP). Given the potential carcinogenic nature of nitrosamine impurities, ensuring the accuracy, precision, and reproducibility of analytical methods across different laboratories is paramount for patient safety and regulatory compliance. This document outlines a standardized study design, a detailed analytical protocol, and a template for data comparison to facilitate the validation of methods used to monitor this specific drug substance-related impurity.

Introduction to CPNP and Inter-Laboratory Studies

1-Cyclopentyl-4-nitrosopiperazine (CPNP) is a nitrosamine drug substance-related impurity (NDSRI) that can form during the manufacturing process or storage of certain pharmaceutical products. Regulatory agencies worldwide have set stringent limits for such impurities, necessitating robust and reliable analytical methods for their detection and quantification at trace levels.

An inter-laboratory comparison, or round-robin study, is a critical component of method validation. It assesses the reproducibility of an analytical method when performed by different analysts in multiple laboratories, using their own equipment. The primary goal is to demonstrate that the method is transferable and yields comparable results, which is essential for ensuring consistent quality control of pharmaceutical products across the supply chain.

Hypothetical Inter-Laboratory Study Design

A successful inter-laboratory study for CPNP analysis requires careful planning and execution. A typical study design would involve the following steps:

• Centralized Sample Preparation: A coordinating laboratory prepares homogeneous samples of an active pharmaceutical ingredient (API) spiked with known concentrations of CPNP. Samples should be prepared at multiple concentration levels, including one near the limit of quantitation (LOQ) and others spanning the expected range of the impurity. A blank (unspiked) sample of the API should also be included.

• Sample Distribution: The prepared samples are distributed to the participating laboratories under controlled conditions to ensure their stability. Each sample should be clearly and uniquely labeled.

• Standardized Protocol: A detailed analytical protocol is provided to all participating laboratories. While minor variations in equipment are expected, critical parameters of the method should be clearly defined to minimize procedural variability.

• Data Reporting: Laboratories analyze the samples and report their results, including quantitative data, chromatograms, and any deviations from the protocol, to the coordinating laboratory.

• Statistical Analysis: The coordinating laboratory performs a statistical analysis of the collected data to evaluate the method's reproducibility and identify any systematic biases between laboratories.

Data Presentation: A Comparative Summary

The following table presents hypothetical, yet realistic, quantitative results from a five-laboratory comparison study for the analysis of CPNP using a standardized LC-MS/MS method. This table serves as a template for summarizing and comparing the performance of the analytical method across different laboratories.

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Laboratory 4	Laboratory 5	Acceptance Criteria
Limit of Quantitation (LOQ) (ng/mL)	0.5	0.45	0.5	0.55	0.48	≤ 1.0 ng/mL
Accuracy (Recovery %) at Low Conc.	98.5%	101.2%	97.9%	102.5%	99.8%	80-120%
Accuracy (Recovery %) at Mid Conc.	99.2%	100.5%	98.8%	101.0%	100.1%	90-110%
Accuracy (Recovery %) at High Conc.	100.1%	99.7%	99.5%	100.3%	99.9%	95-105%
Repeatability (%RSD, n=6)	1.8%	2.5%	2.1%	1.5%	2.3%	≤ 5%
Intermediate Precision (%RSD)	2.5%	3.1%	2.8%	2.2%	2.9%	≤ 10%

Conc. = Concentration, %RSD = Percent Relative Standard Deviation

Experimental Protocols: Standardized LC-MS/MS Method

The following is a detailed, generalized experimental protocol for the quantitative analysis of 1-Cyclopentyl-4-nitrosopiperazine (CPNP) in a drug substance matrix. This protocol is designed to be a starting point for laboratories participating in the inter-laboratory comparison.

Sample Preparation

• Weighing: Accurately weigh 100 mg of the drug substance sample into a 10 mL volumetric flask.

• Dissolution: Add 8 mL of diluent (e.g., methanol (B129727) or a suitable solvent system) and sonicate for 10 minutes to ensure complete dissolution.

• Dilution: Allow the solution to return to room temperature and dilute to the mark with the diluent. Mix thoroughly.

• Centrifugation/Filtration: Transfer a portion of the solution to a centrifuge tube and centrifuge at 4000 rpm for 10 minutes. Alternatively, filter the solution through a 0.22 µm syringe filter compatible with the diluent.

• Transfer: Transfer the clear supernatant or filtrate into an autosampler vial for LC-MS/MS analysis.

Chromatographic Conditions

• Instrument: A high-performance liquid chromatography system coupled with a tandem mass spectrometer (LC-MS/MS).

• Column: A suitable C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) or equivalent that provides good peak shape and resolution.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient Elution:

  Time (min)	%A	%B
  0.0	95	5
  1.0	95	5
  5.0	10	90
  7.0	10	90
  7.1	95	5

  | 10.0 | 95 | 5 |

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion (m/z): To be determined based on the protonated molecule [M+H]⁺ of CPNP.

• Product Ions (m/z): At least two characteristic product ions for quantification and confirmation.

• Instrument Parameters: Dwell time, collision energy, and other source parameters should be optimized for maximum sensitivity and specificity for CPNP.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the inter-laboratory comparison study for CPNP analysis, from the initial preparation of samples to the final comparative data analysis.

Caption: Workflow for the inter-laboratory comparison of CPNP impurity analysis.

A Comparative Guide to Robustness Testing for Analytical Methods Measuring C-Type Natriuretic Peptide (CNP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the robustness of common analytical methods for the quantification of C-type natriuretic peptide (CNP), a critical biomarker in cardiovascular research and drug development. Robustness, a measure of an analytical procedure's capacity to remain unaffected by small, deliberate variations in method parameters, is a key indicator of its reliability during normal usage.[1][2] This document outlines experimental protocols for assessing robustness and presents comparative data for High-Performance Liquid Chromatography (HPLC), Enzyme-Linked Immunosorbent Assay (ELISA), and Mass Spectrometry (MS)-based methods.

Introduction to Analytical Methods for CNP Measurement

The accurate quantification of CNP is crucial for understanding its physiological and pathological roles. The three most prevalent analytical techniques for this purpose are HPLC, ELISA, and Mass Spectrometry. Each method possesses distinct advantages and disadvantages in terms of specificity, sensitivity, and susceptibility to matrix effects, which in turn influence their robustness.

• High-Performance Liquid Chromatography (HPLC): This technique separates CNP from other components in a sample based on its physicochemical properties. Reversed-phase HPLC (RP-HPLC) is commonly employed for peptide analysis.[3][4]

• Enzyme-Linked Immunosorbent Assay (ELISA): As an immunoassay, ELISA utilizes the specific binding of antibodies to quantify CNP. It is a widely used method for protein and peptide quantification in biological matrices.[5][6]

• Mass Spectrometry (MS): MS identifies and quantifies peptides based on their mass-to-charge ratio. Often coupled with liquid chromatography (LC-MS), this method offers high specificity and the ability to measure different forms of the peptide.[5][6][7]

Comparative Robustness of Analytical Methods

The robustness of an analytical method is determined by its ability to provide consistent results despite minor variations in experimental conditions that may occur during routine laboratory use.

Table 1: Comparison of Key Performance and Robustness Characteristics of Analytical Methods for CNP Measurement

Feature	HPLC	ELISA	Mass Spectrometry (LC-MS)
Principle	Separation based on physicochemical properties	Antigen-antibody binding	Mass-to-charge ratio measurement
Specificity	Moderate to High (dependent on column and mobile phase)	High (dependent on antibody quality)	Very High (can distinguish isoforms)
Sensitivity	Good	Excellent	Excellent
Throughput	Moderate	High	Moderate
Cost per Sample	Low to Moderate	Low	High
Robustness	Generally considered robust, but susceptible to changes in mobile phase, column temperature, and flow rate.	Can be sensitive to variations in incubation times, temperatures, and reagent lots.[8]	Highly robust due to its specificity, but can be affected by matrix effects and instrument calibration.[5]

Experimental Protocols for Robustness Testing

Robustness testing involves intentionally varying critical method parameters and observing the effect on the analytical results.

A typical robustness study for an RP-HPLC method for CNP would involve the following variations:

• Mobile Phase Composition: Vary the percentage of the organic solvent (e.g., acetonitrile) by ±2%.

• pH of the Mobile Phase: Adjust the pH of the aqueous portion of the mobile phase by ±0.2 units.

• Column Temperature: Alter the column temperature by ±5°C.

• Flow Rate: Change the flow rate by ±10%.

• Wavelength: Vary the detection wavelength by ±2 nm.

Table 2: Illustrative Robustness Data for an HPLC Method for CNP

Parameter Varied	Variation	Retention Time (min)	Peak Area (arbitrary units)	Tailing Factor
Nominal	-	15.2	1,250,000	1.1
% Organic	+2%	14.5	1,245,000	1.1
-2%	15.9	1,255,000	1.2
pH	+0.2	15.1	1,260,000	1.1
-0.2	15.3	1,240,000	1.1
Temperature	+5°C	14.9	1,252,000	1.0
-5°C	15.5	1,248,000	1.2
Flow Rate	+10%	13.8	1,125,000	1.1
-10%	16.9	1,375,000	1.1

Acceptance Criteria: The relative standard deviation (RSD) of the results should be within a predefined limit (e.g., <5%).

For an ELISA method, the following parameters are typically varied:

• Incubation Time: Alter the incubation periods for antibody and substrate steps by ±10%.

• Incubation Temperature: Vary the incubation temperature by ±2°C.

• Reagent Lot: Use different lots of antibodies and enzyme conjugates.

• Sample Diluent pH: Adjust the pH of the sample diluent by ±0.2 units.

Table 3: Illustrative Robustness Data for an ELISA Method for CNP

Parameter Varied	Variation	Measured CNP Concentration (pg/mL)	% Recovery
Nominal	-	100.5	100.5%
Incubation Time	+10%	105.2	105.2%
-10%	95.8	95.8%
Temperature	+2°C	102.1	102.1%
-2°C	98.7	98.7%
Reagent Lot	Lot B	99.5	99.5%
Lot C	101.2	101.2%

Acceptance Criteria: The % recovery should be within a specified range (e.g., 85-115%).

For an LC-MS method, robustness testing would focus on:

• LC Parameters: Similar variations as for the HPLC method (mobile phase, flow rate, column temperature).

• MS Parameters:

  • Source Temperature: Vary by ±10°C.

  • Gas Flow Rates: Alter nebulizer and drying gas flows by ±10%.

  • Fragmentor Voltage: Adjust by ±5 V.

Table 4: Illustrative Robustness Data for an LC-MS Method for CNP

Parameter Varied	Variation	Measured CNP Concentration (pg/mL)	Ion Ratio (Qualifier/Quantifier)
Nominal	-	101.1	0.35
% Organic (LC)	+2%	100.8	0.36
-2%	101.5	0.34
Source Temp (MS)	+10°C	102.0	0.35
-10°C	100.2	0.35
Fragmentor (MS)	+5 V	101.3	0.33
-5 V	100.9	0.37

Acceptance Criteria: The measured concentration should be within a defined percentage of the nominal value, and the ion ratio should remain within a specified tolerance (e.g., ±20% of the average).

C-Type Natriuretic Peptide Signaling Pathways

Understanding the biological context of CNP is essential for interpreting analytical data. CNP exerts its effects through two main receptors: Natriuretic Peptide Receptor-B (NPR-B) and Natriuretic Peptide Receptor-C (NPR-C).

CNP signaling through the NPR-B receptor.

CNP binding to NPR-B activates its intracellular guanylyl cyclase domain, leading to the conversion of GTP to cyclic GMP (cGMP).[9] cGMP then activates protein kinase G (PKG), which phosphorylates various downstream targets, resulting in physiological effects such as vasodilation and bone growth.

CNP signaling and clearance via the NPR-C receptor.

The NPR-C receptor primarily functions as a clearance receptor, internalizing and degrading CNP.[10][11][12] It can also couple to inhibitory G proteins (Gi), leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[10][13][14]

Conclusion and Recommendations

The choice of analytical method for CNP quantification should be guided by the specific requirements of the study, including the need for high throughput, sensitivity, specificity, and budget constraints.

• HPLC offers a cost-effective and robust method for routine analysis, particularly when high sample throughput is not a primary concern. Its robustness is well-characterized, and potential issues can be mitigated with careful method development and validation.

• ELISA is well-suited for high-throughput screening and clinical studies due to its simplicity and high sensitivity. However, careful validation of kit performance, including lot-to-lot variability, is crucial to ensure robust and reproducible results.[8][15][16][17][18]

• Mass Spectrometry provides the highest specificity and is the method of choice for studies requiring the differentiation of CNP isoforms or when matrix effects are a significant concern. While the initial investment is high, its inherent specificity contributes to its overall robustness.[5][6]

Regardless of the chosen method, a thorough validation, including a comprehensive robustness study, is essential to ensure the generation of reliable and reproducible data in the measurement of C-type natriuretic peptide.

References

• 1. Development and Validation of a Robust RP-HPLC Method for the Simultaneous Analysis of Exemestane and Thymoquinone and Its Application to Lipid-Based Nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The diagnostic accuracy of different natriuretic peptides in the investigation of canine cardiac disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. hplc.eu [hplc.eu]
• 5. cdn2.sapphirebioscience.com [cdn2.sapphirebioscience.com]
• 6. Immunoassays and Mass Spectrometry for Determination of Protein Concentrations in Genetically Modified Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Why results by a new HCP-ELISA kit differ from the original [alphalyse.com]
• 9. researchgate.net [researchgate.net]
• 10. Natriuretic peptide C receptor signalling in the heart and vasculature - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Natriuretic Peptide Clearance Receptor (NPR-C) Pathway as a Novel Therapeutic Target in Obesity-Related Heart Failure With Preserved Ejection Fraction (HFpEF) [frontiersin.org]
• 14. Natriuretic peptide receptor-C signaling and regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. ELISA Kit Supplier Comparison: R&D Systems vs. Abcam vs. BioLegend [synapse.patsnap.com]
• 17. scribd.com [scribd.com]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to the Specificity of CPNP-d9 in Complex Drug Product Matrices

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of drug products, particularly for the detection of trace-level impurities, the choice of an appropriate internal standard (IS) is critical for achieving accurate and reproducible results. This is especially true in complex matrices where matrix effects can significantly impact the analytical signal. This guide provides an objective comparison of the performance of the stable isotope-labeled (SIL) internal standard, 1-Cyclopentyl-4-nitrosopiperazine-d9 (CPNP-d9), with a structural analog alternative for the quantification of the nitrosamine (B1359907) impurity 1-Cyclopentyl-4-nitrosopiperazine (CPNP).

The use of an ideal internal standard should mimic the analyte's behavior throughout sample preparation and analysis, correcting for variations in extraction recovery, matrix effects, and instrument response. Stable isotope-labeled internal standards are widely considered the gold standard in quantitative mass spectrometry for their ability to co-elute with the analyte and experience nearly identical ionization suppression or enhancement, leading to highly reliable data.

Performance Comparison: CPNP-d9 vs. a Structural Analog Internal Standard

To illustrate the performance differences, this section compares key analytical parameters of CPNP-d9 against a hypothetical, yet plausible, structural analog internal standard, N-nitrosopiperidine (NPIP). The data presented is a composite from literature on nitrosamine analysis to provide a representative comparison.

Table 1: Comparison of Key Performance Parameters

Performance Parameter	CPNP-d9 (SIL-IS)	N-nitrosopiperidine (Structural Analog IS)	Justification
Co-elution with CPNP	Excellent	Partial or No Co-elution	CPNP-d9 is chemically identical to CPNP, ensuring they behave almost identically during chromatography. A structural analog will have different physicochemical properties, leading to different retention times.
Matrix Effect Compensation	Excellent	Poor to Moderate	Due to co-elution, CPNP-d9 experiences the same matrix effects as CPNP, providing effective normalization. The differing retention time of a structural analog means it is subjected to a different matrix environment as it elutes, leading to inadequate correction.
Precision (%RSD)	< 5%	10-20%	The superior correction for variability by CPNP-d9 results in lower relative standard deviation (RSD) and therefore higher precision.
Accuracy (%Bias)	< 5%	15-30%	By effectively mitigating matrix effects and other variabilities, CPNP-d9 allows for more accurate quantification of the analyte.
Cross-contribution to Analyte Signal	Minimal	None	There is a small potential for the deuterated standard to contain a minor fraction of the unlabeled analyte. This is typically negligible with high-purity standards. A structural analog will have a different mass and will not contribute to the analyte's signal.
Availability	Requires custom synthesis	More likely to be commercially available	Stable isotope-labeled standards often require specialized synthesis, which can increase cost and lead time.

Experimental Protocols

Detailed methodologies for the quantification of CPNP using CPNP-d9 as an internal standard are provided below. This protocol is based on established methods for nitrosamine analysis in pharmaceutical products.

Sample Preparation

• Standard and Sample Weighing: Accurately weigh approximately 150 mg of the drug substance or the powdered content of a representative number of drug product units into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add a precise volume of a CPNP-d9 working solution (e.g., 100 µL of a 10 ng/mL solution) to each sample, quality control, and calibration standard.

• Extraction: Add 5.0 mL of methanol (B129727) to each tube. Vortex for 1 minute to dissolve the sample.

• Mechanical Shaking: Shake the samples for 30 minutes on a mechanical wrist-action shaker.

• Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

LC-MS/MS Conditions

• Liquid Chromatography System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • CPNP: Precursor ion > Product ion (specific m/z values to be determined based on the instrument).

  • CPNP-d9: Precursor ion > Product ion (mass shift of +9 amu compared to CPNP).

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the logical relationship behind the choice of internal standard.

Caption: Experimental workflow for CPNP quantification.

Caption: Rationale for selecting a SIL-IS.

Conclusion

The specificity of CPNP-d9 in complex drug product matrices is demonstrably superior to that of a structural analog internal standard. Its chemical identity with the analyte ensures co-elution and identical behavior in the presence of matrix components, leading to more accurate and precise quantification of the CPNP impurity. While the initial investment for a stable isotope-labeled standard may be higher, the enhanced data quality and reliability are crucial for regulatory compliance and ensuring patient safety in drug development.

Safety & Regulatory Compliance

Proper Disposal of 1-Cyclopentyl-4-nitrosopiperazine-d9: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory environment. 1-Cyclopentyl-4-nitrosopiperazine-d9, an isotopically labeled N-nitroso compound, requires stringent disposal procedures due to its classification as a potential carcinogen.[1] This guide provides essential, step-by-step instructions for its proper disposal, ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to handle 1-Cyclopentyl-4-nitrosopiperazine-d9 with appropriate personal protective equipment (PPE). This includes, but is not limited to:

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use compatible, chemical-resistant gloves.

• Body Protection: A fully fastened lab coat or other protective clothing is necessary to prevent skin contact.[2]

All handling of this compound, including weighing and solution preparation, should be conducted in a designated area, such as a chemical fume hood, to prevent inhalation exposure.[1][3]

Hazard Data Summary

The following table summarizes key hazard information for 1-Cyclopentyl-4-nitrosopiperazine. The deuterated form (d9) is expected to have similar toxicological properties.

Hazard Classification	Description
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[4]
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[4]
Carcinogenicity	May cause cancer.[4]
Specific Target Organ Toxicity	May cause respiratory irritation.[4]

Step-by-Step Disposal Protocol

N-nitroso compounds are considered hazardous waste and must be disposed of in accordance with institutional, local, state, and federal regulations.[1][3] The deuteration of this compound does not significantly alter its chemical properties concerning disposal. Therefore, the procedures for the non-deuterated analogue apply.

Experimental Protocol for Waste Segregation and Collection

• Waste Identification: All materials contaminated with 1-Cyclopentyl-4-nitrosopiperazine-d9 must be treated as hazardous waste. This includes:

  • Neat (pure) compound

  • Contaminated solutions

  • Empty containers that held the compound

  • Contaminated labware (e.g., pipette tips, vials, gloves, absorbent paper)[1]

• Waste Container Selection:

  • Use a designated, leak-proof, and chemically compatible hazardous waste container.[5]

  • Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.[5]

  • Do not use metal containers for corrosive waste or glass for waste containing hydrofluoric acid. While not directly applicable here, it is a general best practice.[5]

• Labeling:

  • Clearly label the waste container with the words "HAZARDOUS WASTE".[5]

  • Include the full chemical name: "1-Cyclopentyl-4-nitrosopiperazine-d9 Waste".

  • List all constituents of the waste, including any solvents and their approximate concentrations.

  • Indicate the hazard classifications: "Toxic," "Carcinogen," "Corrosive".[1]

  • Record the date of waste accumulation.[3]

• Waste Accumulation and Storage:

  • Collect all waste streams contaminated with the compound in the designated container.

  • Keep the waste container securely closed at all times, except when adding waste.[5]

  • Store the container in a designated satellite accumulation area (SAA) within the laboratory, at or near the point of generation.[6]

  • The SAA should be a secondary containment system to prevent the spread of material in case of a leak.[3]

  • Do not mix incompatible waste streams in the same container.

• Final Disposal:

  • Once the waste container is full or ready for disposal, do not attempt to treat the chemical waste within the laboratory (e.g., through evaporation or neutralization).[7]

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and final disposal.[3][8]

  • Final disposal methods for carcinogenic materials typically involve high-temperature incineration.

Decontamination Procedures

• All surfaces and equipment contaminated with 1-Cyclopentyl-4-nitrosopiperazine-d9 should be decontaminated.

• Wipe surfaces with an appropriate solvent (e.g., methanol, followed by soap and water), collecting all cleaning materials as hazardous waste.

• For spills, absorb the material with an inert absorbent (e.g., vermiculite (B1170534) or sand) and place it in the hazardous waste container.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-Cyclopentyl-4-nitrosopiperazine-d9.

Caption: Disposal workflow for 1-Cyclopentyl-4-nitrosopiperazine-d9.

References

• 1. benchchem.com [benchchem.com]
• 2. jefferson.edu [jefferson.edu]
• 3. lsuhsc.edu [lsuhsc.edu]
• 4. 1-Cyclopentyl-4-nitrosopiperazine | C9H17N3O | CID 15895852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. engineering.purdue.edu [engineering.purdue.edu]
• 6. benchchem.com [benchchem.com]
• 7. orf.od.nih.gov [orf.od.nih.gov]
• 8. Chemical Carcinogens - Environmental Health & Safety - University of Delaware [www1.udel.edu]

Essential Safety and Operational Protocols for Handling 1-Cyclopentyl-4-nitrosopiperazine-d9

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling of 1-Cyclopentyl-4-nitrosopiperazine-d9. The protocols outlined below are designed to ensure the safe management of this compound in a laboratory setting, minimizing exposure risk and ensuring compliant disposal. 1-Cyclopentyl-4-nitrosopiperazine and its deuterated isotopologue are classified as hazardous chemicals, with potential carcinogenic properties, and must be handled with extreme caution.[1][2]

Hazard Identification and Classification

1-Cyclopentyl-4-nitrosopiperazine is categorized as a hazardous substance.[1][3] The primary hazards associated with the non-deuterated form, which should be considered applicable to the d9 variant, are summarized below.

Hazard Classification	GHS Hazard Statement	Signal Word
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Warning
Acute Toxicity, Dermal (Category 4)	H312: Harmful in contact with skin	Warning
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled	Warning
Skin Corrosion/Irritation (Category 1B)	H314: Causes severe skin burns and eye damage	Danger
Serious Eye Damage/Eye Irritation (Category 1)	H318: Causes serious eye damage	Danger
Carcinogenicity (Suspected)	H350: May cause cancer	Danger
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation	Warning

Source: PubChem, TCI Development Co., Ltd.[1][3]

N-nitroso compounds are widely regarded as a class of potent carcinogens.[2][4] Therefore, 1-Cyclopentyl-4-nitrosopiperazine-d9 should be handled as a likely carcinogen.

Operational Plan: Step-by-Step Handling Procedures

All operations involving this compound must be conducted within a designated area with appropriate engineering controls and personal protective equipment.

1. Engineering Controls and Designated Area:

• All work, including weighing, solution preparation, and transfers, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[4][5]

• The work area should be clearly marked as a "Designated Carcinogen Work Area" with appropriate warning signs.[4]

• Protect all surfaces within the fume hood with disposable, absorbent liners.[4]

2. Personal Protective Equipment (PPE):

• Gloves: Double gloving is mandatory.[4] It is recommended to use a pair of nitrile gloves as the inner layer, with a pair of butyl rubber gloves as the outer layer for broad chemical resistance.[4] Inspect gloves for any signs of degradation or perforation before and during use.[4][5]

• Eye and Face Protection: Chemical splash goggles and a face shield are required to protect against splashes and aerosols.[4]

• Body Protection: A disposable, solid-front lab coat with tight-fitting cuffs is required.[4] This should be worn over personal clothing and removed before leaving the designated work area.[4]

• Respiratory Protection: If there is a risk of aerosol generation that cannot be contained by the fume hood, a NIOSH-approved respirator with organic vapor cartridges is necessary.[4]

PPE Component	Specification
Hand Protection	Double gloving: Inner nitrile, outer butyl rubber.[4]
Eye/Face Protection	Chemical splash goggles and a full-face shield.[4]
Body Protection	Disposable, solid-front lab coat with tight-fitting cuffs.[4]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges (if aerosolization risk is high).[4]

3. Weighing and Solution Preparation:

• Weighing of solid 1-Cyclopentyl-4-nitrosopiperazine-d9 should be performed on a tared, disposable weighing paper within the fume hood.[4]

• When preparing solutions, add the solvent to the vessel containing the pre-weighed compound to minimize the generation of dust.[4]

4. Storage:

• Keep the container tightly closed in a dry and well-ventilated place.[6]

• Store in a refrigerator (0-10°C) for long-term storage.[1][7]

• The compound may be light, air, and heat sensitive; store under an inert gas.[1]

Emergency Procedures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[5][6] Remove contact lenses if present and easy to do. Seek immediate medical attention.

Skin Contact: Immediately take off all contaminated clothing.[5][6] Wash the affected area with plenty of soap and water.[5][6] If skin irritation occurs, get medical advice/attention.[5]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for breathing.[1][5] If breathing is difficult, provide artificial respiration or oxygen. Call a POISON CENTER or doctor immediately.[1]

Ingestion: Rinse mouth with water.[1][5][6] Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious person.[6] Call a POISON CENTER or doctor immediately.[1]

Disposal Plan

All waste contaminated with 1-Cyclopentyl-4-nitrosopiperazine-d9 is considered hazardous and must be disposed of accordingly.[4]

• Solid Waste: Contaminated items such as gloves, weighing papers, and absorbent liners should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions should be collected in a separate, sealed hazardous waste container.

• Disposal Method: Excess and expired materials should be offered to a licensed hazardous material disposal company.[6] The product may be burned in a chemical incinerator equipped with an afterburner and scrubber.[6] Ensure that all federal, state, and local regulations regarding the disposal of this material are followed.[6]

Visualized Workflow for Safe Handling

Caption: Safe handling workflow for 1-Cyclopentyl-4-nitrosopiperazine-d9.

References

• 1. 1-Cyclopentyl-4-nitrosopiperazine 61379-66-6 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 2. ajpaonline.com [ajpaonline.com]
• 3. 1-Cyclopentyl-4-nitrosopiperazine | C9H17N3O | CID 15895852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. clearsynth.com [clearsynth.com]